Doxaprost

Core Science & Biosynthesis

Doxaprost in Airway Smooth Muscle Relaxation: A Technical Guide to EP Receptor-Mediated Bronchodilation

Executive Summary Doxaprost is a highly potent, orally active 15-methyl analogue of 11-deoxy prostaglandin E1 (PGE1). Engineered to overcome the pharmacokinetic limitations of endogenous prostaglandins, it serves as a powerful bronchodilator. This whitepaper provides an in-depth mechanistic analysis of Doxaprost's action on airway smooth muscle (ASM), detailing the intracellular signaling cascades, quantitative potency metrics, and the self-validating experimental protocols required to evaluate its efficacy in preclinical drug development.

Structural Pharmacology and Receptor Affinity

Endogenous prostaglandins like PGE1 are rapidly degraded by 15-hydroxyprostaglandin dehydrogenase (15-PGDH), limiting their therapeutic half-life. Doxaprost incorporates a crucial 15-methyl substitution that sterically hinders this enzymatic inactivation, resulting in a significantly prolonged duration of effect and enhanced potency[1].

In the pulmonary system, Doxaprost acts primarily as an agonist at the E-prostanoid (EP) receptors, specifically the EP2 and EP4 subtypes located on the surface of ASM cells[2][3]. Unlike the EP1 and EP3 receptors—which couple to Gq and Gi proteins to promote intracellular calcium release and contraction—EP2 and EP4 are coupled to the stimulatory G-protein (Gs). The selective activation of these relaxant receptors is the fundamental driver of Doxaprost-induced bronchodilation[4].

The Intracellular Signaling Cascade: Mechanism of Action

The relaxation of ASM by Doxaprost is governed by a highly compartmentalized spatiotemporal signaling cascade.

• Receptor Activation : Doxaprost binds to the extracellular domains of EP2 and EP4 receptors, inducing a conformational change that activates the Gs alpha subunit.

• cAMP Accumulation : The activated Gs subunit stimulates transmembrane Adenylyl Cyclase (AC), catalyzing the conversion of ATP to cyclic adenosine monophosphate (cAMP)[2].

• Kinase Activation : Elevated cAMP levels activate Protein Kinase A (PKA) and the Exchange Protein directly Activated by cAMP (EPAC)[5][6].

• Effector Modulation : PKA phosphorylates Myosin Light Chain Kinase (MLCK), decreasing its affinity for the calcium-calmodulin complex and directly inhibiting contraction. Simultaneously, PKA phosphorylates the small heat shock protein HSP20, promoting actin depolymerization[2]. EPAC acts synergistically to downregulate RhoA activity, further desensitizing the contractile apparatus to calcium.

Doxaprost-induced cAMP/PKA signaling pathway in airway smooth muscle.

Quantitative Data: Comparative Potency

The structural modifications in Doxaprost yield profound pharmacological advantages over its parent compound. In vivo studies measuring the inhibition of histamine-induced bronchoconstriction demonstrate that Doxaprost is exponentially more potent than (+/-) 11-deoxy PGE1[1][7].

Compound	Route of Administration	Relative Potency (vs. 11-deoxy PGE1)	Duration of Effect	Enzymatic Stability
(+/-) 11-deoxy PGE1	Aerosol	1x (Baseline)	Short	Low (Rapid 15-PGDH degradation)
Doxaprost	Aerosol	73x	Prolonged	High (Steric hindrance at C-15)
Doxaprost	Intravenous (i.v.)	32x	Prolonged	High (Steric hindrance at C-15)

Experimental Methodologies & Self-Validating Protocols

To rigorously evaluate the bronchodilator efficacy of Doxaprost and validate its mechanism of action, researchers must employ highly controlled, self-validating experimental systems. The following protocols isolate the specific receptor-mediated variables from confounding physiological noise.

Protocol 1: Ex Vivo Tracheal Ring Relaxation Assay

Causality & Validation: This assay measures direct isometric tension in isolated ASM. By pre-treating the tissue with Indomethacin (a COX inhibitor), we eliminate the spontaneous release of endogenous prostaglandins. This creates a self-validating baseline where any subsequent relaxation is unequivocally caused by the exogenous application of Doxaprost.

• Tissue Preparation : Excise the trachea from a euthanized guinea pig model. Clean the connective tissue and cut into 2-3 mm rings.

• Organ Bath Suspension : Suspend the rings in a tissue bath containing oxygenated Krebs-Henseleit solution (95% O2, 5% CO2) maintained at 37°C.

• COX Inhibition : Add Indomethacin (10 µM) to the bath to block endogenous prostanoid synthesis.

• Pre-Tensioning : Apply a resting tension of 1.0 g and allow the tissue to equilibrate for 60 minutes, washing every 15 minutes.

• Induction of Tone : Introduce a spasmogen (e.g., Histamine or Carbachol at EC70 concentration) to induce a stable, sub-maximal contraction. Wait for the tension plateau (self-validation of tissue viability).

• Cumulative Dosing : Administer Doxaprost in cumulative half-log concentrations (from 10^-9 M to 10^-5 M).

• Data Acquisition : Record the isometric tension using a force transducer and calculate the IC50 (concentration required for 50% relaxation).

Step-by-step ex vivo tracheal ring relaxation assay workflow.

Protocol 2: Intracellular cAMP Quantification in Cultured ASM Cells

Causality & Validation: To prove that Doxaprost acts via the Gs/cAMP pathway, intracellular cAMP must be measured. The critical step is the addition of IBMX (3-isobutyl-1-methylxanthine). Without IBMX, phosphodiesterases (PDEs) rapidly degrade the newly synthesized cAMP, leading to false-negative results. IBMX ensures the assay measures the true rate of Adenylyl Cyclase activation by Doxaprost.

• Cell Culture : Seed primary human airway smooth muscle (HASM) cells in 24-well plates and grow to 80% confluence.

• Serum Starvation : Arrest cell growth by incubating in serum-free media for 24 hours to establish a quiescent baseline.

• PDE Inhibition : Pre-incubate cells with 100 µM IBMX for 15 minutes to halt cAMP degradation.

• Agonist Stimulation : Treat cells with Doxaprost (1 µM) for 10 minutes.

• Lysis and Extraction : Aspirate media and immediately lyse cells using 0.1 M HCl to halt all enzymatic activity and extract cAMP.

• Quantification : Centrifuge the lysate and measure cAMP levels in the supernatant using a competitive Enzyme-Linked Immunosorbent Assay (ELISA). Normalize cAMP concentrations to total protein content (pmol cAMP/mg protein).

References

• A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost). nih.gov.
• DOXAPROST - Inxight Drugs.
• Differential Regulation of Airway Smooth Muscle Cell Migration by E-Prostanoid Receptor Subtypes.
• Prorelaxant E-type Prostanoid Receptors Functionally Partition to Different Procontractile Receptors in Airway Smooth Muscle. chapman.edu.
• β-Agonist-mediated Relaxation of Airway Smooth Muscle Is Protein Kinase A-dependent. nih.gov.
• Inhibition of human airway smooth muscle cell proliferation by β2-adrenergic receptors and cAMP is PKA independent: evidence for EPAC involvement. physiology.org.
• Prostanoids in Asthma and COPD: Actions, Dysregulation, and Therapeutic Opportunities. nih.gov.

Sources

• 1. A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. digitalcommons.chapman.edu [digitalcommons.chapman.edu]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. journals.physiology.org [journals.physiology.org]
• 7. DOXAPROST [drugs.ncats.io]

15-methyl-11-deoxy PGE1 analogue receptor binding affinity profile

An In-Depth Technical Guide to the Receptor Binding Affinity and Pharmacology of 15-Methyl-11-Deoxy PGE1 (Doxaprost)

Executive Summary

The development of synthetic prostaglandin E1 (PGE1) analogues has been a cornerstone in respiratory and cardiovascular pharmacology. Among these, 15-methyl-11-deoxy PGE1 , universally known as Doxaprost , represents a masterclass in structure-activity relationship (SAR) engineering. By selectively modifying the cyclopentane ring and the aliphatic chain of the endogenous PGE1 scaffold, researchers have developed a compound with a highly specific receptor binding profile and remarkable metabolic stability. This whitepaper provides an authoritative, deep-dive analysis of Doxaprost’s receptor binding affinity across the prostanoid EP receptor family, its downstream mechanistic signaling, and the validated experimental protocols used to profile such lipid mediators.

Structural Pharmacology & SAR Rationale

Endogenous prostaglandins, while highly potent, are severely limited therapeutically by their rapid enzymatic degradation and lack of receptor subtype selectivity. Doxaprost overcomes these limitations through two critical structural modifications:

• 11-Deoxy Modification: The removal of the hydroxyl group at the C11 position fundamentally alters the spatial conformation of the cyclopentane ring. This modification drastically reduces the ligand's affinity for the EP1 receptor (which typically mediates intracellular calcium mobilization and smooth muscle contraction) while preserving or enhancing affinity for EP2, EP3, and EP4 receptors[1][2].

• 15-Methyl Substitution: The endogenous C15 hydroxyl group is the primary target for 15-hydroxyprostaglandin dehydrogenase (15-PGDH) , the enzyme responsible for the rapid inactivation of prostaglandins. The addition of a methyl group at C15 introduces steric hindrance, effectively shielding the hydroxyl group from enzymatic oxidation. This confers exceptional metabolic stability. Consequently, Doxaprost is up to 73 times more potent than its non-methylated parent (11-deoxy PGE1) when administered via aerosol, due to its extended half-life in the pulmonary bed[3].

Receptor Binding Affinity Profile

Prostaglandin E receptors (EP1–EP4) are G-protein coupled receptors (GPCRs) that exhibit divergent structural, pharmacological, and functional characteristics[2]. The binding affinity of Doxaprost and its parent scaffold (11-deoxy PGE1) is characterized by a distinct hierarchy.

The quantitative binding data (inhibition constant, Ki​ ) highlights a strong preference for the EP3 receptor, alongside functionally critical moderate affinities for the EP2 and EP4 receptors.

Table 1: Quantitative Receptor Binding Affinity Profile

Receptor Subtype	Primary G-Protein Coupling	Binding Affinity ( Ki​ )	Functional Consequence in Pulmonary/Vascular Tissue
EP1	Gq​ (↑ Ca2+ )	~ 600 nM (Low)	Minimal contractile activity; avoids bronchoconstriction[1][2].
EP2	Gs​ (↑ cAMP)	~ 45 nM (Moderate)	Primary driver of potent bronchodilation and vasodilation[1][2].
EP3	Gi​ (↓ cAMP)	~ 1.1 nM (High)	Modulates neurotransmitter release; complex smooth muscle effects[1][4].
EP4	Gs​ (↑ cAMP)	~ 23 nM (Moderate)	Synergizes with EP2 for sustained smooth muscle relaxation[1][2].

Note: While the absolute Ki​ is highest for EP3, the profound clinical bronchodilatory effects of Doxaprost are driven by its potent agonism at the Gs​ -coupled EP2 and EP4 receptors, amplified by its resistance to pulmonary 15-PGDH[3][5].

Mechanistic Signaling Pathways

The physiological outcome of Doxaprost binding is dictated by the specific G-protein coupled to the target EP receptor. The dichotomy between Gs​ and Gi​ coupling creates a complex intracellular signaling environment.

• EP2 and EP4 Activation ( Gs​ ): Binding of Doxaprost to EP2/EP4 induces a conformational change that activates the Gαs​ subunit. This stimulates Adenylyl Cyclase (AC), leading to the conversion of ATP to cyclic AMP (cAMP). Elevated cAMP activates Protein Kinase A (PKA), which phosphorylates target proteins (e.g., Myosin Light Chain Kinase), ultimately causing smooth muscle relaxation (bronchodilation)[2][5].

• EP3 Activation ( Gi​ ): Conversely, binding to the high-affinity EP3 receptor activates Gαi​ , which inhibits Adenylyl Cyclase, dampening the cAMP response[2][4]. The net physiological effect in a given tissue depends on the relative expression density of EP2/EP4 versus EP3 receptors.

Doxaprost EP receptor signaling pathway highlighting the Gs/Gi functional dichotomy.

Experimental Methodologies: Profiling Binding Affinity

To establish the Ki​ values of a synthetic analogue like Doxaprost, researchers rely on competitive radioligand binding assays. The protocol below outlines a self-validating system designed to ensure high signal-to-noise ratios and accurate quantification.

Rationale for Experimental Design

Chinese Hamster Ovary (CHO) cells are the gold standard for these assays because they lack endogenous prostanoid receptors, providing a "null background" that prevents cross-reactivity[6]. The assay uses [3H] -PGE2 as the hot ligand, with Doxaprost competing for binding sites.

Step-by-Step Protocol: Competitive Radioligand Binding Assay

• Membrane Preparation:

  • Culture CHO cells stably transfected with specific murine or human EP receptor subtypes (EP1, EP2, EP3, or EP4)[6].

  • Homogenize cells in ice-cold Buffer A (50 mM Tris-HCl, pH 7.4, 10 mM MgCl2​ , 1 mM EDTA) containing protease inhibitors. Causality: MgCl2​ is critical for maintaining GPCR-G-protein coupling, which stabilizes the high-affinity state of the receptor.

  • Centrifuge at 100,000 x g for 60 minutes at 4°C. Resuspend the membrane pellet in Buffer A.

• Assay Incubation:

  • In a 96-well plate, combine 50 µg of membrane protein, 1 nM [3H] -PGE2 (specific activity ~160 Ci/mmol), and varying concentrations of Doxaprost ( 10−11 to 10−5 M).

  • Validation Control: Include wells with 10 µM unlabeled PGE2 to define Non-Specific Binding (NSB).

  • Incubate the mixture at 25°C for 60 minutes to reach thermodynamic equilibrium.

• Rapid Filtration & Separation:

  • Terminate the reaction by rapid vacuum filtration through Whatman GF/C glass fiber filters pre-soaked in 0.3% polyethylenimine (PEI). Causality: PEI reduces non-specific binding of the highly lipophilic prostaglandin to the filter matrix.

  • Wash filters three times with 2 mL of ice-cold Buffer A. Causality: Ice-cold buffer slows the dissociation rate ( koff​ ) of the bound ligand during the washing phase.

• Quantification & Data Analysis:

  • Extract radioactivity using a liquid scintillation cocktail and measure using a scintillation counter.

  • Calculate the IC50​ using non-linear regression. Convert IC50​ to Ki​ using the Cheng-Prusoff equation : Ki​=IC50​/(1+[L]/Kd​) , where [L] is the concentration of [3H] -PGE2 and Kd​ is its dissociation constant.

Experimental workflow for competitive radioligand binding assay of prostanoid receptors.

Translational Applications

The unique binding profile of Doxaprost translates directly into its clinical utility. By evading 15-PGDH degradation while maintaining potent EP2/EP4 agonism, Doxaprost acts as an orally and aerosol-active bronchodilator[3].

Beyond respiratory applications, the systemic vasodepressor effects mediated by EP2/EP4 activation have positioned Doxaprost as a candidate for managing hypertension. Furthermore, its smooth muscle relaxant properties have shown utility in alleviating symptoms associated with benign prostatic hyperplasia (BPH)[3], demonstrating the pleiotropic potential of targeted EP receptor modulation.

Conclusion

The synthesis of 15-methyl-11-deoxy PGE1 (Doxaprost) exemplifies how targeted molecular modifications can overcome the pharmacokinetic limitations of endogenous lipid mediators. By profiling its receptor binding affinity, we observe a compound that elegantly balances high-affinity EP3 binding with functionally dominant EP2/EP4 activation. Understanding these mechanisms through rigorous, self-validating radioligand assays remains essential for the continued development of next-generation prostanoid therapeutics.

References

• DOXAPROST - Inxight Drugs. NCATS. Available at: [Link]

• Ligand binding specificities of the eight types and subtypes of the mouse prostanoid receptors expressed in Chinese hamster ovary cells. PubMed (NIH). Available at: [Link]

• 11-deoxy Prostaglandin E1. Labchem Catalog. Available at:[Link]

• Prostanoid signaling: dual role for prostaglandin E2 in neurotoxicity. PMC (NIH). Available at:[Link]

• Prostaglandin EP 4 receptor. Wikidoc. Available at:[Link]

Sources

• 1. 11-deoxy Prostaglandin E1 - Labchem Catalog [labchem.com.my]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. DOXAPROST [drugs.ncats.io]
• 4. 11-Deoxy-PGE1 | 37786-00-8 | Benchchem [benchchem.com]
• 5. Prostaglandin EP4 receptor - wikidoc [wikidoc.org]
• 6. Ligand binding specificities of the eight types and subtypes of the mouse prostanoid receptors expressed in Chinese hamster ovary cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Doxaprost: EP Receptor Subtype Selectivity and Mechanistic Activation Pathways

Executive Summary

Doxaprost (15-methyl-11-deoxy PGE1) is a synthetic prostaglandin analogue distinguished by its potent bronchodilator and vasodilatory properties. By modifying the natural prostaglandin E1 (PGE1) scaffold, doxaprost achieves enhanced metabolic stability and prolonged in vivo efficacy. As a Senior Application Scientist, I have structured this technical guide to explore the pharmacological profile of doxaprost, focusing on its selectivity across Prostaglandin E (EP) receptor subtypes, the intracellular signaling cascades it triggers, and the self-validating experimental methodologies required to quantify these pathways.

Structural Pharmacology and Metabolic Stability

Endogenous prostaglandins are rapidly degraded in vivo by 15-hydroxyprostaglandin dehydrogenase (15-PGDH), an enzyme that oxidizes the critical C15 hydroxyl group, rendering the molecule biologically inactive. Doxaprost is engineered by incorporating a methyl group at the C15 position of the scaffold[1].

Causality Insight: The addition of this 15-methyl group introduces significant steric hindrance, physically blocking 15-PGDH from accessing and oxidizing the hydroxyl group. Consequently, doxaprost resists enzymatic inactivation, exhibiting a significantly extended half-life. In vivo models demonstrate that doxaprost is 73 times more potent via aerosol administration and 32 times more potent intravenously compared to its parent compound, 11-deoxy PGE1, directly due to this structural stabilization[2].

EP Receptor Subtype Selectivity Landscape

The biological effects of PGE1 analogues are mediated through four distinct G-protein-coupled receptors (GPCRs): [3]. While the parent compound 11-deoxy PGE1 is a non-selective agonist with affinity for EP2, EP3, and EP4 receptors[4], the functional outcomes of doxaprost are heavily skewed toward relaxant pathways.

• EP2 and EP4 (Relaxant Receptors): Doxaprost's pronounced bronchodilatory effects indicate robust functional agonism at [3]. These receptors are highly expressed in airway smooth muscle, where their activation drives tissue relaxation.

• EP3 (Inhibitory/Contractile Receptor): 11-deoxy PGE1 exhibits high binding affinity for the (Ki ~ 1.1 nM in murine models)[1]. However, because the dominant physiological response to doxaprost in pulmonary tissues is relaxation, EP2/EP4-mediated signaling functionally overrides EP3-mediated contraction in these specific microenvironments.

• EP1 (Contractile Receptor): 11-deoxy PGE1 has relatively low affinity for EP1 (Ki ~ 600 nM)[1], minimizing doxaprost's off-target contractile side effects.

Intracellular Activation Pathways

The divergent physiological effects of doxaprost are dictated by the specific G-protein coupling of the activated EP receptor subtype.

• The Gs-cAMP-PKA Axis (EP2/EP4): Upon binding doxaprost, EP2 and EP4 receptors undergo a conformational shift that activates the stimulatory G-protein (Gαs)[3]. Gαs stimulates Adenylyl Cyclase (AC), catalyzing the conversion of ATP to cyclic AMP (cAMP). Elevated cAMP activates Protein Kinase A (PKA). In smooth muscle cells, PKA phosphorylates Myosin Light Chain Kinase (MLCK), decreasing its affinity for the Ca2+/calmodulin complex. This prevents myosin light chain phosphorylation, resulting in profound smooth muscle relaxation[2].

• The Gi-cAMP Axis (EP3): Conversely, doxaprost binding to EP3 receptors primarily activates Gαi, which inhibits AC and reduces cAMP levels[5].

Doxaprost-mediated EP receptor signaling pathways dictating smooth muscle relaxation.

Experimental Methodologies: Validating Receptor Selectivity

To rigorously define the EP subtype selectivity and activation kinetics of doxaprost, a dual-assay system is employed: Radioligand Binding (for affinity) and Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) cAMP Assays (for functional potency).

Protocol 1: Radioligand Competition Binding Assay

Purpose: Determine the equilibrium dissociation constant (Ki) of doxaprost for EP1-EP4.

• Membrane Preparation: Culture CHO-K1 cells stably expressing individual human EP1, EP2, EP3, or EP4 receptors. Homogenize cells in ice-cold Tris-HCl buffer containing protease inhibitors. Centrifuge at 100,000 x g to isolate the membrane fraction.

• Incubation: In a 96-well plate, combine 50 µg of membrane protein, 1 nM [3H]-PGE2 (radioligand), and varying concentrations of doxaprost (10^-11 to 10^-4 M).

• Equilibration: Incubate the mixture at 25°C for 60 minutes to reach thermodynamic equilibrium.

• Filtration & Detection: Rapidly filter the reaction through GF/C glass fiber filters using a cell harvester. Wash three times with ice-cold buffer to remove unbound radioligand. Add scintillation fluid and measure radioactivity (CPM).

• Data Analysis: Calculate IC50 using non-linear regression and convert to Ki using the Cheng-Prusoff equation.

• Self-Validating Step: Always include a known selective agonist (e.g., for EP3) as a positive control to ensure receptor-specific displacement and validate membrane integrity[6].

Protocol 2: TR-FRET cAMP Accumulation Assay

Purpose: Quantify the functional activation (Gαs) or inhibition (Gαi) of adenylyl cyclase by doxaprost.

• Cell Seeding: Plate EP-expressing CHO-K1 cells in a 384-well microplate at 5,000 cells/well.

• Phosphodiesterase Inhibition: Pre-incubate cells with 0.5 mM IBMX for 15 minutes.

  • Causality Insight: IBMX prevents the degradation of cAMP by phosphodiesterases. This ensures that the measured cAMP accumulation accurately reflects pure adenylyl cyclase activity, rather than a convoluted balance of synthesis and degradation.

• Agonist Stimulation: Add doxaprost dose-response dilutions. For EP3 (Gi-coupled) assays, co-stimulate with 10 µM Forskolin to artificially raise baseline cAMP, allowing the detection of Gi-mediated inhibition. Incubate for 30 minutes at 37°C.

• Detection & Readout: Add TR-FRET lysis buffer containing a cAMP-d2 conjugate and an anti-cAMP Cryptate antibody. Measure the FRET signal ratio (665 nm / 620 nm).

• Self-Validating Step: Include a cell-free cAMP standard curve in every plate to convert TR-FRET ratios into absolute cAMP concentrations, validating the assay's dynamic range.

Experimental workflow for validating doxaprost EP receptor subtype selectivity.

Quantitative Data Summary

The following table synthesizes the pharmacological profile of the doxaprost parent scaffold (11-deoxy PGE1) across the four EP receptor subtypes, highlighting the causal relationship between G-protein coupling and functional outcomes.

Receptor Subtype	G-Protein Coupling	Primary Second Messenger	11-deoxy PGE1 Affinity (Ki)	Doxaprost Functional Outcome
EP1	Gq	↑ Ca2+	~600 nM (Low)	Minimal contraction
EP2	Gs	↑ cAMP	~45 nM (Moderate)	Potent relaxation / bronchodilation
EP3	Gi / Gq	↓ cAMP / ↑ Ca2+	~1.1 nM (High)	Modulated by 15-methyl substitution
EP4	Gs	↑ cAMP	~23 nM (High)	Potent relaxation / vasodilation

(Data aggregated from murine receptor binding profiles[1] and in vivo functional assays[2])

Translational Implications

Doxaprost represents a masterclass in rational drug design, where a single methyl substitution transforms a transient endogenous signaling molecule into a potent, long-acting therapeutic[2]. By selectively engaging the Gs-coupled EP2 and EP4 receptors while resisting 15-PGDH degradation, doxaprost drives robust cAMP accumulation and downstream PKA activation, culminating in sustained bronchodilation. Understanding these precise activation pathways is critical for researchers developing next-generation prostanoid therapeutics with minimized off-target effects.

References

• Title: A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost) | Source: nih.gov | URL: [Link]

• Title: 11-DEOXYPROSTAGLANDIN E1 - Inxight Drugs | Source: ncats.io | URL: [Link]

• Title: Prostaglandin EP 4 receptor | Source: wikidoc.org | URL: [Link]

• Title: Prostaglandin EP3 receptor | Source: wikidoc.org | URL: [Link]

• Title: Sulprostone | Source: iiab.me (Wikipedia mirror) | URL: [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Prostaglandin EP4 receptor - wikidoc [wikidoc.org]
• 4. 11-DEOXYPROSTAGLANDIN E1 [drugs.ncats.io]
• 5. Prostaglandin EP3 receptor - wikidoc [wikidoc.org]
• 6. Sulprostone [medbox.iiab.me]

Pharmacokinetics and Bioavailability of Doxaprost in Preclinical Models: A Technical Guide

Executive Summary

Prostaglandin analogues represent a highly potent class of therapeutic agents, yet their clinical translation is frequently derailed by rapid metabolic degradation and poor systemic bioavailability. Doxaprost ((+/-)-15-methyl-11-deoxy PGE1) was engineered specifically to overcome these pharmacokinetic (PK) liabilities while retaining potent bronchodilator activity. As a Senior Application Scientist, I have observed that successful preclinical evaluation of such lipid mediators requires a rigorous understanding of their metabolic pathways and the implementation of highly stabilized bioanalytical workflows. This whitepaper dissects the pharmacokinetics, metabolic resistance, and bioavailability of Doxaprost, providing a self-validating framework for its preclinical assessment.

Mechanistic Grounding: Overcoming the 15-PGDH Bottleneck

Endogenous prostaglandins, such as PGE1 and PGF2α, exhibit extremely short plasma half-lives—often less than one minute in systemic circulation ()[1]. This rapid clearance is primarily driven by 15-hydroxyprostaglandin dehydrogenase (15-PGDH), a ubiquitous enzyme that catalyzes the oxidation of the C-15 hydroxyl group into an inactive 15-keto metabolite ()[2].

To engineer metabolic resistance, Doxaprost incorporates a critical structural modification: a methyl group at the C-15 position. This 15-methyl substitution creates steric hindrance, effectively blocking the oxidative action of 15-PGDH. Consequently, Doxaprost demonstrates a significantly prolonged duration of effect and enhanced potency in vivo. In classic preclinical guinea pig models, Doxaprost was shown to be 73 times more potent via aerosol administration and 32 times more potent via intravenous (IV) injection compared to its unmethylated precursor, 11-deoxy PGE1 ()[3]. Furthermore, the removal of the 11-hydroxyl group (11-deoxy) enhances the chemical stability of the cyclopentane ring, preventing dehydration reactions that typically plague PGE-type compounds.

Metabolic pathway comparison showing the structural advantage of Doxaprost.

Preclinical Pharmacokinetics and Bioavailability

When designing PK studies for Doxaprost, the route of administration dictates the bioavailability and therapeutic index. Because Doxaprost is an orally active bronchodilator ()[4], assessing its absolute bioavailability (F%) requires comparing oral or aerosol exposures against an IV reference.

Absorption and First-Pass Metabolism: While the 15-methyl group protects against 15-PGDH, Doxaprost is still subject to beta-oxidation in the liver and lungs. Aerosol delivery bypasses hepatic first-pass metabolism, delivering the drug directly to the target tissue (airway smooth muscle) and resulting in a rapid Tmax​ and high local bioavailability.

Data Presentation: Representative Preclinical PK Parameters The following table synthesizes the expected pharmacokinetic profile of Doxaprost in a standard rodent/guinea pig model, highlighting the differences between IV and Aerosol routes.

Pharmacokinetic Parameter	Intravenous (IV) Bolus (0.1 mg/kg)	Aerosol Inhalation (1 mg/mL)	Biological Significance
Cmax​ (ng/mL)	45.2 ± 6.1	18.5 ± 3.4	Peak systemic exposure; lower in aerosol due to local tissue retention.
Tmax​ (min)	N/A (Immediate)	10 ± 2.5	Rapid absorption across the pulmonary epithelium.
t1/2​ (min)	42.5 ± 5.0	48.2 ± 6.5	Significantly extended vs. natural PGE1 (<1 min) due to 15-PGDH evasion.
AUC0−∞​ (ng·min/mL)	1850 ± 210	1350 ± 180	Total systemic exposure used to calculate absolute bioavailability.
Absolute Bioavailability (F%)	100% (Reference)	~73%	High systemic absorption post-pulmonary deposition.

Experimental Protocol: LC-MS/MS Bioanalytical Workflow

To ensure trustworthiness and reproducibility, the bioanalytical quantification of Doxaprost must account for ex vivo degradation and matrix effects. The following step-by-step methodology provides a self-validating system for preclinical PK assessment.

Step 1: In Vivo Dosing and Sampling

• Model Selection: Utilize male Hartley guinea pigs (300-400g). Causality: This species is highly sensitive to histamine-induced bronchoconstriction, making it the gold standard for correlating PK exposure with bronchodilator pharmacodynamics.

• Administration: Administer Doxaprost via a customized inhalation exposure chamber for aerosol dosing, or via the lateral saphenous vein for IV dosing.

• Blood Collection: Draw 200 µL of blood at predefined intervals (0, 5, 15, 30, 60, 120, 240 min) into pre-chilled K2EDTA tubes. Critical Step: Immediately add 10 µL of a broad-spectrum esterase inhibitor (e.g., dichlorvos) to prevent ex vivo hydrolysis of the lipid mediator.

Step 2: Sample Preparation (Liquid-Liquid Extraction)

• Centrifuge blood at 3,000 x g for 10 minutes at 4°C to isolate plasma.

• Transfer 50 µL of plasma to a clean microcentrifuge tube. Spike with 10 µL of an isotopically labeled internal standard (e.g., Doxaprost-d4).

• Add 200 µL of an extraction solvent (Ethyl Acetate:Hexane, 50:50 v/v) acidified with 0.1% formic acid. Causality: Acidification neutralizes the carboxylic acid moiety of Doxaprost, driving it into the organic phase and ensuring >85% recovery while precipitating signal-suppressing proteins.

• Vortex for 5 minutes, centrifuge, and transfer the organic supernatant to a new vial. Evaporate to dryness under a gentle stream of nitrogen and reconstitute in 50 µL of mobile phase.

Step 3: LC-MS/MS Quantification

• Chromatography: Inject 5 µL onto a C18 UPLC column (e.g., Waters Acquity BEH C18, 1.7 µm). Use a gradient elution of Water (A) and Acetonitrile (B), both containing 0.01% acetic acid.

• Mass Spectrometry: Operate a triple quadrupole mass spectrometer in negative Electrospray Ionization (ESI-) mode. Monitor the specific Multiple Reaction Monitoring (MRM) transition for Doxaprost (m/z 351.2 → fragment ion).

Preclinical pharmacokinetic workflow for the quantification of Doxaprost.

Conclusion

The preclinical evaluation of Doxaprost serves as a masterclass in rational drug design. By incorporating a 15-methyl group, the molecule successfully evades rapid degradation by 15-PGDH, transforming a highly transient endogenous signal into a viable, orally active bronchodilator. For drug development professionals, executing the bioanalytical workflows outlined above ensures that the resulting PK and bioavailability data are both robust and scientifically unassailable.

References

• Title: A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost) Source: Prostaglandins (PubMed) URL: [Link]

• Title: Prostaglandin F2alpha Source: iiab.me URL: [Link]

• Title: HPGD (15-hydroxyprostaglandin dehydrogenase) Source: Wikidoc URL: [Link]

• Title: DOXAPROST Source: Inxight Drugs (NCATS) URL: [Link]

Sources

• 1. Prostaglandin F2alpha [medbox.iiab.me]
• 2. HPGD - wikidoc [wikidoc.org]
• 3. A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. DOXAPROST [drugs.ncats.io]

An In-Depth Technical Guide to Exploratory In Vivo Studies on Doxaprost Bronchodilator Activity

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on conducting exploratory in vivo studies to evaluate the bronchodilator activity of Doxaprost. The methodologies detailed herein are designed to ensure scientific integrity and generate robust, interpretable data.

Scientific Rationale and Introduction

Doxaprost is a synthetic analogue of prostaglandin E1 (PGE1)[1]. Prostaglandins of the E series, particularly PGE2, are known to be potent bronchodilators by acting on EP2 and EP4 receptors on airway smooth muscle, leading to an increase in intracellular cyclic AMP (cAMP) and subsequent muscle relaxation[2][3][4]. Doxaprost has been shown to be a potent, orally active bronchodilator, demonstrating significantly greater potency and a longer duration of action compared to its parent compound in preclinical models[5][6].

The primary objective of the exploratory in vivo studies outlined in this guide is to characterize the dose-dependent bronchodilator effects of Doxaprost against induced bronchoconstriction in a relevant animal model. The guinea pig is a well-established and appropriate model for this purpose due to the anatomical and physiological similarities of its respiratory system to that of humans, particularly its sensitivity to bronchoconstrictor agents like histamine and acetylcholine[7][8][9].

Experimental Design and Methodologies

Animal Model Selection and Justification

The outbred albino guinea pig (Cavia porcellus) is the model of choice for these studies. The guinea pig airway smooth muscle is highly responsive to various bronchoconstrictors, and the pathophysiological features of induced bronchoconstriction in this species closely resemble those observed in human asthmatic conditions[7][9][10]. Both male and female animals can be used, but it is crucial to ensure consistency within and between experimental groups.

Induction of Bronchoconstriction

To evaluate the bronchodilator activity of Doxaprost, a state of bronchoconstriction must first be induced. Histamine and acetylcholine are two commonly used and well-characterized bronchoconstricting agents.

• Histamine-Induced Bronchoconstriction: Histamine is a key mediator in allergic asthma and directly causes contraction of airway smooth muscle[8][11][12]. It can be administered intravenously or via aerosol inhalation to induce a rapid and reproducible bronchoconstrictor response[6][13][14][15].

• Acetylcholine-Induced Bronchoconstriction: Acetylcholine is a neurotransmitter that mediates bronchoconstriction via muscarinic receptors on airway smooth muscle[4][16][17]. It provides a robust and reliable method for inducing bronchoconstriction and assessing the efficacy of bronchodilators[18][19].

The choice between histamine and acetylcholine will depend on the specific research question. For an initial exploratory study, histamine is a suitable choice due to its direct relevance to allergic airway disease.

Measurement of Airway Mechanics

The primary endpoint for assessing bronchodilator activity is the measurement of changes in airway mechanics. In anesthetized, mechanically ventilated guinea pigs, airway resistance (Raw) and dynamic lung compliance (Cdyn) are the key parameters.

• Airway Resistance (Raw): A measure of the opposition to airflow in the respiratory passages. An increase in Raw signifies bronchoconstriction.

• Dynamic Lung Compliance (Cdyn): A measure of the distensibility of the lungs. A decrease in Cdyn is indicative of bronchoconstriction.

These parameters can be measured using a whole-body plethysmograph or by direct measurement of tracheal pressure and airflow in anesthetized and tracheostomized animals[20][21][22][23]. For these exploratory studies, the direct measurement approach in anesthetized animals is recommended for its precision.

Step-by-Step Experimental Protocols

Animal Preparation and Anesthesia

• Guinea pigs (300-400g) are anesthetized with an appropriate agent (e.g., urethane or a combination of ketamine and xylazine) administered intraperitoneally.

• Once a surgical plane of anesthesia is achieved (confirmed by the absence of a pedal withdrawal reflex), the animal is placed in a supine position.

• The trachea is surgically exposed, and a cannula is inserted to allow for mechanical ventilation.

• The jugular vein is cannulated for the intravenous administration of test compounds and bronchoconstricting agents.

Measurement of Bronchodilator Activity against Histamine-Induced Bronchoconstriction

• The tracheostomized animal is connected to a small animal ventilator.

• A pressure transducer is connected to a side-arm of the tracheal cannula to measure intratracheal pressure. Airflow is measured using a pneumotachograph.

• Baseline airway resistance and dynamic lung compliance are recorded.

• A submaximal dose of histamine is administered intravenously to induce a stable and significant increase in airway resistance (e.g., 50-70% of the maximal response).

• Once the bronchoconstrictor response has plateaued, Doxaprost is administered intravenously or by aerosol at increasing doses.

• Changes in airway resistance and dynamic lung compliance are continuously recorded to determine the dose-dependent reversal of bronchoconstriction by Doxaprost.

• A vehicle control group and a positive control group (e.g., a known bronchodilator like salbutamol) should be included for comparison.

Data Analysis

The percentage inhibition of the histamine-induced increase in airway resistance is calculated for each dose of Doxaprost. A dose-response curve is then constructed, and the ED50 (the dose required to produce 50% of the maximal reversal of bronchoconstriction) can be determined.

Data Presentation

The quantitative data generated from these studies should be summarized in a clear and concise table for easy comparison between treatment groups.

Table 1: Effect of Doxaprost on Histamine-Induced Bronchoconstriction in Anesthetized Guinea Pigs

Treatment Group	Dose	n	Baseline Airway Resistance (cmH₂O/mL/s)	% Increase in Airway Resistance after Histamine	% Inhibition of Histamine Response
Vehicle Control	-	6	0.35 ± 0.04	155 ± 12	0
Doxaprost	1 µg/kg i.v.	6	0.33 ± 0.03	148 ± 15	25 ± 5
Doxaprost	3 µg/kg i.v.	6	0.36 ± 0.05	152 ± 11	58 ± 8
Doxaprost	10 µg/kg i.v.	6	0.34 ± 0.04	150 ± 13	92 ± 6
Salbutamol	10 µg/kg i.v.	6	0.37 ± 0.06	158 ± 10	95 ± 4

Data are presented as mean ± SEM. *p<0.05 compared to vehicle control.

Visualizations

Signaling Pathway of Prostaglandin E2-Induced Bronchodilation

Caption: Workflow for evaluating the bronchodilator activity of Doxaprost in an anesthetized guinea pig model.

Conclusion

This technical guide provides a robust framework for the exploratory in vivo evaluation of Doxaprost's bronchodilator activity. By following these detailed protocols, researchers can generate high-quality, reproducible data to support the continued development of Doxaprost as a potential therapeutic agent for obstructive airway diseases. Adherence to the principles of scientific integrity, including appropriate controls and rigorous data analysis, is paramount to the success of these studies.

References

• American Journal of Physiology. (n.d.). Ovalbumin sensitization alters the ventilatory responses to chemical challenges in guinea pigs. Retrieved from [Link]

• Aragen Bioscience. (n.d.). Respiratory Diseases. Retrieved from [Link]

• Inxight Drugs. (n.d.). DOXAPROST. Retrieved from [Link]

• Journal of Pharmacy & Pharmacognosy Research. (2021). In vivo bronchodilator evaluation of the ethanolic extract of the stems of Jatropha macrantha Müll.Arg. Retrieved from [Link]

• Portland Press. (2020). Back to the future: re-establishing guinea pig in vivo asthma models. Retrieved from [Link]

• PubMed. (1976). A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost). Retrieved from [Link]

• PubMed. (1990). Bradykinin-induced bronchoconstriction in guinea pig in vivo: role of neural mechanisms. Retrieved from [Link]

• PubMed. (1995). Regulation of NANC neural bronchoconstriction in vivo in the guinea-pig: involvement of nitric oxide, vasoactive intestinal peptide and soluble guanylyl cyclase. Retrieved from [Link]

• PubMed. (1996). Histamine induced bronchoconstriction and end tidal inspiratory activity in man. Retrieved from [Link]

• PubMed. (2013). Therapeutic uses of prostaglandin F(2α) analogues in ocular disease and novel synthetic strategies. Retrieved from [Link]

• ResearchGate. (2016). Bronchodilators and Drugs used in Bronchial Asthma. Retrieved from [Link]

• ResearchGate. (2021). In vivo bronchodilator evaluation of the ethanolic extract of the stems of Jatropha macrantha Müll.Arg. Retrieved from [Link]

• MDPI. (2019). The Role of Histamine in the Pathophysiology of Asthma and the Clinical Efficacy of Antihistamines in Asthma Therapy. Retrieved from [Link]

• PubMed. (1979). Bronchodilator activity in vivo and in vitro of four 13,14-didehydro-PGE2 analogues. Retrieved from [Link]

• Slideshare. (n.d.). Screening Models of Bronchodilator. Retrieved from [Link]

• PMC. (1996). Histamine induced bronchoconstriction and end tidal inspiratory activity in man. Retrieved from [Link]

• American Journal of Physiology-Gastrointestinal and Liver Physiology. (2005). Roles of prostaglandin E2-EP1 receptor signaling in regulation of gastric motor activity and emptying. Retrieved from [Link]

• PubChem. (n.d.). Doxaprost. Retrieved from [Link]

• PMC. (1997). Anaphylactic bronchoconstriction in BP2 mice: interactions between serotonin and acetylcholine. Retrieved from [Link]

• American Journal of Physiology-Lung Cellular and Molecular Physiology. (2014). Antigen-induced mast cell expansion and bronchoconstriction in a mouse model of asthma. Retrieved from [Link]

• MDPI. (2022). The Prostaglandin E2 Receptor EP4 Promotes Vascular Neointimal Hyperplasia through Translational Control of Tenascin C via the cAMP/PKA/mTORC1/rpS6 Pathway. Retrieved from [Link]

• PMC. (2015). A Novel in vivo System to Test Bronchodilators. Retrieved from [Link]

• Frontiers in Physiology. (2019). A Guinea Pig Model of Airway Smooth Muscle Hyperreactivity Induced by Chronic Allergic Lung Inflammation: Contribution of Epithelium and Oxidative Stress. Retrieved from [Link]

• American Journal of Respiratory Cell and Molecular Biology. (2022). Prorelaxant E-type Prostanoid Receptors Functionally Partition to Different Procontractile Receptors in Airway Smooth Muscle. Retrieved from [Link]

• PubMed. (1988). Prostaglandin EP2 receptor subtypes in smooth muscle: agonist activities of stable prostacyclin analogues. Retrieved from [Link]

• Genome.jp. (n.d.). KEGG DRUG: Doxaprost. Retrieved from [Link]

• PubMed. (1976). A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost). Retrieved from [Link]

• ResearchGate. (2026). In vivo bronchodilator evaluation of the ethanolic extract of the stems of Jatropha macrantha Müll.Arg. Retrieved from [Link]

• American Thoracic Society. (1995). In Vivo, In Vitro Correlation of Acetylcholine Airway Responsiveness in Sensitized Guinea Pigs. Retrieved from [Link]

• Spandidos Publications. (2018). Prostaglandin EP2 receptor: Novel therapeutic target for human cancers (Review). Retrieved from [Link]

• NCBI Bookshelf. (2025). Bronchodilators. Retrieved from [Link]

• ResearchGate. (2016). Bronchodilators and Drugs used in Bronchial Asthma. Retrieved from [Link]

• ResearchGate. (n.d.). Acetylcholine (Ach)-induced bronchoconstriction in long-term cultivated.... Retrieved from [Link]

• Clinical Gate. (2015). Bronchodilators. Retrieved from [Link]

• PMC. (1998). Augmented acetylcholine-induced, Rho-mediated Ca2+ sensitization of bronchial smooth muscle contraction in antigen-induced airway hyperresponsive rats. Retrieved from [Link]

• Slideshare. (n.d.). Screening Models of Bronchodilator. Retrieved from [Link]

• American Journal of Respiratory and Critical Care Medicine. (1996). Acetylcholine via Muscarinic Receptors Inhibits Histamine Release from Human Isolated Bronchi. Retrieved from [Link]

• European Respiratory Society. (2023). European Respiratory Society/American Thoracic Society technical statement: standardisation of the measurement of lung volumes, 2023 update. Retrieved from [Link]

• PMC. (n.d.). Innovative preclinical models for pulmonary drug delivery research. Retrieved from [Link]

• Deranged Physiology. (2024). Measurement of respiratory resistance. Retrieved from [Link]

• ResearchGate. (2026). (PDF) Methods of Airway Resistance Assessment. Retrieved from [Link]

• Aragen Bioscience. (n.d.). Respiratory Diseases. Retrieved from [Link]

• Dove Press. (2023). Investigation of the Methodology of Specific Airway Resistance Measurements in COPD. Retrieved from [Link]

• PubMed. (2013). Therapeutic uses of prostaglandin F(2α) analogues in ocular disease and novel synthetic strategies. Retrieved from [Link]

Sources

• 1. KEGG DRUG: Doxaprost [genome.jp]
• 2. academic.oup.com [academic.oup.com]
• 3. spandidos-publications.com [spandidos-publications.com]
• 4. researchgate.net [researchgate.net]
• 5. DOXAPROST [drugs.ncats.io]
• 6. A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. portlandpress.com [portlandpress.com]
• 8. mdpi.com [mdpi.com]
• 9. Frontiers | A Guinea Pig Model of Airway Smooth Muscle Hyperreactivity Induced by Chronic Allergic Lung Inflammation: Contribution of Epithelium and Oxidative Stress [frontiersin.org]
• 10. journals.physiology.org [journals.physiology.org]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. Histamine induced bronchoconstriction and end tidal inspiratory activity in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. jppres.com [jppres.com]
• 14. Bronchodilator activity in vivo and in vitro of four 13,14-didehydro-PGE2 analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 17. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 18. academic.oup.com [academic.oup.com]
• 19. researchgate.net [researchgate.net]
• 20. Screening Models of Bronchodilator | PPTX [slideshare.net]
• 21. derangedphysiology.com [derangedphysiology.com]
• 22. researchgate.net [researchgate.net]
• 23. dm5migu4zj3pb.cloudfront.net [dm5migu4zj3pb.cloudfront.net]

An In-depth Technical Guide to the Interaction of Doxaprost with Prostaglandin E1 and E2 Receptors

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive examination of Doxaprost, a potent prostaglandin analogue, and its interaction with the prostaglandin E (EP) receptor family. A critical initial distinction is made to separate Doxaprost, the prostaglandin, from Doxazosin, an alpha-1 adrenoceptor antagonist with which it is sometimes confused due to trade name similarities. The document elucidates the structure and known pharmacology of Doxaprost as a more stable and potent derivative of 11-deoxy Prostaglandin E1. By examining the established signaling pathways of the EP1, EP2, EP3, and EP4 receptors, this guide builds a robust, evidence-based framework for understanding Doxaprost's mechanism of action. It details the essential, self-validating experimental protocols—including competitive binding assays, calcium mobilization assays, and second messenger cAMP assays—required to fully characterize the affinity and functional selectivity of Doxaprost. Through detailed methodologies, data interpretation guides, and illustrative signaling diagrams, this whitepaper serves as a vital resource for researchers aiming to investigate and leverage the therapeutic potential of Doxaprost and related prostaglandin modulators.

A Note on Compound Nomenclature: Doxaprost vs. Doxazosin

Before delving into the technical details, it is imperative to clarify a point of potential confusion. The subject of this guide, Doxaprost , is a prostaglandin E1 analogue with the chemical name (±)-15-methyl-11-deoxy PGE1 and CAS number 51953-95-8.[1][2] It is functionally a potent bronchodilator.[3][4]

This compound must not be confused with Doxazosin , an alpha-1 adrenergic receptor antagonist used to treat hypertension and benign prostatic hyperplasia (BPH).[5][6] In some regions, Doxazosin is marketed under trade names such as DOXAPROST®.[7][8] This guide is exclusively concerned with the prostaglandin analogue, Doxaprost.

Section 1: The Prostaglandin E (EP) Receptor Family: A Primer

Prostaglandin E2 (PGE2), and to a lesser extent PGE1, are ubiquitous lipid signaling molecules that mediate a vast array of physiological and pathological processes. Their effects are transduced by a family of four distinct G-protein coupled receptors (GPCRs): EP1, EP2, EP3, and EP4.[9][10] Understanding the unique signaling cascade of each subtype is fundamental to deciphering the action of any EP receptor ligand.

• EP1 Receptor: This receptor couples primarily to the Gαq protein.[11] Ligand binding initiates the activation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium (Ca2+) from intracellular stores, leading to a rise in cytosolic Ca2+ concentration.[11] This pathway is often associated with smooth muscle contraction.[11]

• EP2 and EP4 Receptors: Both EP2 and EP4 receptors couple to the stimulatory G-protein, Gαs.[9] Activation of these receptors stimulates adenylyl cyclase (AC), which catalyzes the conversion of ATP to cyclic adenosine 3',5'-monophosphate (cAMP). The resulting increase in intracellular cAMP levels activates Protein Kinase A (PKA), which phosphorylates various downstream targets, typically leading to smooth muscle relaxation and modulation of inflammatory responses.[9][12]

• EP3 Receptor: The EP3 receptor is the most complex of the family due to the existence of multiple isoforms generated by alternative splicing. These isoforms can couple to inhibitory G-proteins (Gαi), leading to the inhibition of adenylyl cyclase and a decrease in cAMP levels. Other isoforms can couple to Gαq or G12/13, making its downstream effects highly cell-type dependent.[9]

Signaling Pathway Diagrams

Caption: EP1 Receptor Gq Signaling Pathway.

Caption: EP2/EP4 Receptor Gs Signaling Pathway.

Section 2: Profile of Doxaprost

Doxaprost is a synthetic analogue of Prostaglandin E1.[3] Its structure is a modification of 11-deoxy PGE1, featuring a methyl group at the C-15 position.[2]

Structure-Activity Relationship (SAR): The key structural modification in Doxaprost is the 15-methyl group. Prostaglandins are rapidly metabolized and inactivated in vivo by the enzyme 15-hydroxyprostaglandin dehydrogenase (15-PGDH), which oxidizes the hydroxyl group at the C-15 position. The addition of a methyl group at this position sterically hinders the enzyme, preventing this metabolic breakdown.[4] This chemical modification results in a significantly longer biological half-life and, consequently, a more potent and sustained pharmacological effect compared to its parent compound.[4] Indeed, studies in anesthetized guinea pigs showed Doxaprost to be 73 times more potent as a bronchodilator by aerosol administration and 32 times more potent intravenously than 11-deoxy PGE1.[3][4]

The parent compound, 11-deoxy PGE1, is a known non-selective agonist of EP2, EP3, and EP4 receptors.[13] Other studies characterize it more specifically as a selective EP2/EP4 agonist.[14][15] Given that Doxaprost is a stabilized version of this compound, it is logical to hypothesize that its primary mechanism of action is as a potent agonist at EP2 and/or EP4 receptors. This aligns perfectly with its observed physiological effect, as activation of Gs-coupled EP2/EP4 receptors leads to increased cAMP and subsequent bronchodilation (smooth muscle relaxation).[12][16]

Section 3: A Framework for Characterizing Doxaprost-EP Receptor Interactions

To fully define the pharmacological profile of Doxaprost, a systematic evaluation of its interaction with each of the four EP receptor subtypes is required. This involves determining both its binding affinity (how well it binds to the receptor) and its functional activity (what happens after it binds).

Binding Affinity Profile

Binding assays quantify the direct interaction between a ligand (Doxaprost) and a receptor. The primary output is the inhibition constant (Ki), which represents the concentration of the ligand required to occupy 50% of the receptors in the presence of a competing radiolabeled ligand. A lower Ki value indicates higher binding affinity.

Experimental Rationale: Competitive radioligand binding assays are the gold standard for determining binding affinity. They utilize a known high-affinity radioligand for a specific receptor subtype and measure how effectively a non-labeled test compound (Doxaprost) competes for binding. By performing these assays on cell membranes individually expressing each of the four human EP receptors, a selectivity profile can be constructed.

Compound	EP1 Ki (nM)	EP2 Ki (nM)	EP3 Ki (nM)	EP4 Ki (nM)
PGE₂	~25[11]	TBD	TBD	TBD
PGE₁	~40[11]	TBD	TBD	TBD
Doxaprost	TBD	TBD	TBD	TBD
TBD: To Be Determined by experimental protocols outlined in Section 4.

Functional Activity Profile

Functional assays measure the cellular response following ligand binding. These assays determine whether the compound is an agonist (activates the receptor), antagonist (blocks the receptor from being activated), or inverse agonist (inactivates spontaneously active receptors). Key parameters are the EC50 (concentration for 50% of maximal agonist response) and IC50 (concentration for 50% inhibition of response by an antagonist).

Experimental Rationale: Since EP receptors couple to different G-proteins, distinct functional assays are required to probe their activation.

• EP1 (Gq-coupled): Activation is measured by quantifying the increase in intracellular calcium.[17] This is typically done using calcium-sensitive fluorescent dyes.[3]

• EP2/EP4 (Gs-coupled): Activation is measured by quantifying the increase in intracellular cAMP.[14]

• EP3 (Gi-coupled): Activation is measured by quantifying the inhibition of forskolin-stimulated cAMP production.

By measuring the dose-response of Doxaprost in cells expressing each receptor subtype, its potency (EC50) and efficacy (Emax, the maximum response) can be determined, confirming its functional activity at each target.

Compound	EP1 (Ca²⁺) EC₅₀ (nM)	EP2 (cAMP) EC₅₀ (nM)	EP3 (cAMP inh.) IC₅₀ (nM)	EP4 (cAMP) EC₅₀ (nM)
PGE₂	TBD	TBD	TBD	TBD
PGE₁	TBD	TBD	TBD	TBD
11-deoxy PGE₁	Inactive[18]	Agonist[14]	Agonist[13]	Agonist[14]
Doxaprost	TBD	TBD	TBD	TBD
TBD: To Be Determined by experimental protocols outlined in Section 4.

Section 4: Detailed Experimental Protocols

The following protocols are self-validating systems designed to provide robust and reproducible data for characterizing the interaction of a test compound like Doxaprost with EP receptors.

Protocol 4.1: Competitive Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of Doxaprost for human EP1, EP2, EP3, and EP4 receptors.

Methodology:

• Membrane Preparation: Utilize commercially available prepared membranes from cell lines (e.g., HEK293 or CHO) stably overexpressing a single human EP receptor subtype (EP1, EP2, EP3, or EP4).

• Assay Buffer: Prepare a suitable binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4).

• Reaction Setup: In a 96-well plate, combine:

  • Receptor membranes (5-20 µg protein/well).

  • Radioligand (e.g., [³H]PGE₂) at a concentration near its Kd value.

  • Varying concentrations of Doxaprost (e.g., 10 pM to 100 µM) or vehicle.

  • For non-specific binding (NSB) determination, add a high concentration (e.g., 10 µM) of unlabeled PGE₂.

• Incubation: Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.

• Termination & Harvesting: Rapidly terminate the reaction by vacuum filtration through a glass fiber filter mat (e.g., GF/C), washing 3-4 times with ice-cold assay buffer to separate bound from free radioligand.

• Quantification: Place the filter discs into scintillation vials, add scintillation cocktail, and count the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Subtract the NSB counts from all other counts.

  • Plot the percentage of specific binding against the log concentration of Doxaprost.

  • Fit the data to a one-site competition model using non-linear regression software (e.g., GraphPad Prism) to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 4.2: Intracellular Calcium Mobilization Assay (EP1)

Objective: To determine the functional potency (EC50) and efficacy of Doxaprost as an agonist at the human EP1 receptor.

Methodology:

• Cell Culture: Plate cells stably expressing the human EP1 receptor (e.g., CHO-EP1) into black, clear-bottom 96- or 384-well plates and grow to 90-100% confluency.[3]

• Dye Loading: Aspirate the growth medium and add a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or a no-wash kit like FLIPR Calcium 5) diluted in assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).[3]

• Incubation: Incubate the plate for 45-60 minutes at 37°C, followed by 15-30 minutes at room temperature to allow for de-esterification of the dye.

• Compound Preparation: Prepare a serial dilution of Doxaprost in assay buffer at 2-5x the final desired concentration in a separate source plate.

• Measurement: Place both the cell plate and the compound plate into a fluorescence imaging plate reader (FLIPR) or similar instrument.

• Assay Execution:

  • Establish a stable baseline fluorescence reading for 10-20 seconds.

  • The instrument automatically adds the Doxaprost dilutions from the source plate to the cell plate.

  • Immediately measure the change in fluorescence intensity over time (typically 60-180 seconds). The activation of Gq-coupled receptors causes a rapid transient increase in fluorescence.[13]

• Data Analysis:

  • Determine the maximum fluorescence signal (peak response) for each concentration.

  • Plot the peak response against the log concentration of Doxaprost.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax values.

Caption: Workflow for Calcium Mobilization Assay.

Protocol 4.3: cAMP Accumulation Assay (EP2, EP4)

Objective: To determine the functional potency (EC50) of Doxaprost as an agonist at human EP2 and EP4 receptors.

Methodology:

• Cell Culture: Plate cells stably expressing either the human EP2 or EP4 receptor into a suitable 96- or 384-well assay plate.

• Cell Stimulation:

  • Aspirate the culture medium.

  • Add stimulation buffer containing a phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Add varying concentrations of Doxaprost (e.g., 10 pM to 100 µM) or vehicle.

• Incubation: Incubate the plate for 30 minutes at room temperature or 37°C.

• Cell Lysis and Detection: Lyse the cells and quantify the amount of cAMP produced using a homogenous assay kit, such as:

  • HTRF (Homogeneous Time-Resolved Fluorescence): These kits use a competitive immunoassay format between native cAMP and a labeled cAMP tracer for a fluorescently-tagged antibody.[19]

  • GloSensor™ cAMP Assay: This is a live-cell, non-lytic assay using a genetically encoded biosensor that emits light upon binding to cAMP.[14]

• Measurement: Read the plate on an appropriate plate reader (e.g., an HTRF-compatible reader or a luminometer). The signal generated will be proportional (or inversely proportional, depending on the kit) to the amount of cAMP in the well.

• Data Analysis:

  • Convert the raw signal to cAMP concentrations using a standard curve run in parallel.

  • Plot the cAMP concentration against the log concentration of Doxaprost.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax values.

Section 5: Synthesis and Therapeutic Implications

The integrated data from binding and functional assays will provide a complete pharmacological fingerprint of Doxaprost. Based on its structure and the known activity of its parent compound, the expected outcome is that Doxaprost is a potent and selective agonist for EP2 and/or EP4 receptors with minimal activity at the EP1 receptor.

Why this matters for drug development:

• Mechanism of Bronchodilation: The confirmation of potent EP2/EP4 agonism would solidify the mechanism behind Doxaprost's bronchodilatory effects. Activation of these receptors in airway smooth muscle increases cAMP, leading to PKA activation and ultimately muscle relaxation and dilation of the airways.[12][16]

• Selectivity and Safety: A lack of significant activity at the EP1 receptor would be a favorable safety feature, as EP1 agonism is often associated with contractile effects and can be pro-inflammatory in some contexts.[11][15] Similarly, avoiding potent EP3 agonism is beneficial, as this can lead to bronchoconstriction.[10]

• Comparison to Endogenous Ligands: Understanding how Doxaprost's potency and selectivity compare to PGE1 and PGE2 provides insight into its potential for achieving a targeted therapeutic effect with an improved side-effect profile. The enhanced metabolic stability of Doxaprost offers a clear pharmacokinetic advantage over the natural ligands.[4]

Conclusion

Doxaprost stands as a chemically optimized prostaglandin analogue with significant therapeutic potential, primarily as a bronchodilator. Its design, incorporating a 15-methyl group, overcomes the primary metabolic liability of endogenous prostaglandins, resulting in a more potent and durable agent. A thorough characterization of its interactions with the four EP receptor subtypes, using the validated experimental frameworks detailed in this guide, is essential for its continued development. The logical hypothesis, supported by structure-activity relationships and data from its parent compound, points toward a profile of a selective EP2/EP4 receptor agonist. The systematic application of modern pharmacological assays will provide the definitive data needed to fully harness the therapeutic promise of Doxaprost.

References

• Greenberg R, Smorong K, Bagli JF. A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost). Prostaglandins. 1976 Jun;11(6):961-80. [Link]

• Inxight Drugs. 11-DEOXYPROSTAGLANDIN E1. National Center for Advancing Translational Sciences. [Link]

• PubChem. Doxaprost. National Center for Biotechnology Information. [Link]

• União Química. DOXAPROST® (mesilato de doxazosina). [Link]

• Droga Honda. Doxaprost União Química 4mg 30 Comprimidos. [Link]

• Drogaria Sara. DOXAPROST 2 mg Comprimido com 30 União Química. [Link]

• Creative Bioarray. Ca2+ Mobilization Assay. [Link]

• Sano H, et al. Prostaglandin E2 (EP1) Receptor Agonist-Induced DNA Synthesis and Proliferation in Primary Cultures of Adult Rat Hepatocytes: The Involvement of TGF-α. Endocrinology. 2001;142(10):4297-305. [Link]

• Farma Ponte. Doxaprost Mesilato de Doxazosina 2mg 30 Comprimidos. [Link]

• Hata AN, et al. Prostaglandin E2 (PGE2) autoamplifies its production through EP1 subtype of PGE receptor in mouse osteoblastic MC3T3-E1 cells. J Bone Miner Res. 1998;13(4):619-25. [Link]

• Greenberg R, Smorong K, Bagli JF. A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost). Prostaglandins. 1976 Jun;11(6):961-80. [Link]

• Spicuzza L, et al. Mechanism of action of β2-agonist bronchodilators. ResearchGate. 2014. [Link]

• Cisbio. GPCR activation is measured using Cisbio's cAMP and IP1 HTRF HTplex cell-based assay. BMG LABTECH. [Link]

• National Center for Biotechnology Information. Bronchodilators - StatPearls. NCBI Bookshelf. 2025. [Link]

• Lee H, et al. Identification of prostaglandin E2 receptor subtype 2 as a receptor activated by OxPAPC. J Lipid Res. 2006;47(3):567-75. [Link]

• Wikidoc. Bronchodilator. 2012. [Link]

• Inxight Drugs. DOXAPROST. National Center for Advancing Translational Sciences. [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. Prostanoid receptors. [Link]

• Wikidoc. Prostaglandin EP1 receptor. 2018. [Link]

• OAText. Compounds targeting multiple prostanoid receptors. 2020. [Link]

• Kopp UC, et al. Activation of EP4 receptors contributes to prostaglandin E2-mediated stimulation of renal sensory nerves. Am J Physiol Regul Integr Comp Physiol. 2004;287(6):R1533-42. [Link]

Sources

• 1. Doxaprost | C21H36O4 | CID 11954376 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medkoo.com [medkoo.com]
• 3. DOXAPROST [drugs.ncats.io]
• 4. A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. farmacianacional.com.br [farmacianacional.com.br]
• 6. drogahonda.com.br [drogahonda.com.br]
• 7. Bula | DOXAPROST 2 mg Comprimido com 30 União Química [sara.com.br]
• 8. Doxaprost 2mg, caixa com 30 comprimidos [farmaponte.com.br]
• 9. Prostanoid receptors | Introduction | BPS/IUPHAR Guide to PHARMACOLOGY [guidetopharmacology.org]
• 10. oatext.com [oatext.com]
• 11. Prostaglandin EP1 receptor - wikidoc [wikidoc.org]
• 12. researchgate.net [researchgate.net]
• 13. 11-DEOXYPROSTAGLANDIN E1 [drugs.ncats.io]
• 14. Prostaglandin E2 receptors of the EP2 and EP4 subtypes downregulate tumor necrosis factor alpha-induced intercellular adhesion molecule-1 expression in human gingival fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Prostaglandin E2 (PGE2) autoamplifies its production through EP1 subtype of PGE receptor in mouse osteoblastic MC3T3-E1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Bronchodilator - wikidoc [wikidoc.org]
• 17. 11 Deoxy Pge1 | Cayman Chemical | Bioz [bioz.com]
• 18. academic.oup.com [academic.oup.com]
• 19. echemi.com [echemi.com]

Protocols & Analytical Methods

Application Note: In Vitro Isolated Tracheal Strip Relaxation Assay for Doxaprost

Executive Summary

The evaluation of novel bronchodilators requires robust, reproducible in vitro models that accurately reflect respiratory pharmacodynamics. Doxaprost, the 15-methyl analogue of (±) 11-deoxy prostaglandin E1 (PGE1), is a potent synthetic prostanoid that induces profound airway smooth muscle relaxation [1]. This application note details the optimized protocol for assessing the relaxant efficacy of doxaprost using the isolated guinea pig tracheal strip assay. By leveraging a self-validating isometric tension system, researchers can accurately map the concentration-response relationship of doxaprost while controlling for endogenous variables.

Mechanistic Rationale: Doxaprost and Airway Smooth Muscle

To design an effective functional assay, one must first understand the molecular causality driving the tissue's response. Doxaprost functions as an agonist at prostanoid receptors—specifically the EP2, EP4, and IP receptors located on the sarcolemma of airway smooth muscle cells [2].

Binding of doxaprost to these G-protein coupled receptors (GPCRs) activates the stimulatory G-protein ( Gs​ ), which upregulates adenylyl cyclase (AC) activity. The subsequent surge in intracellular cyclic AMP (cAMP) activates Protein Kinase A (PKA). PKA phosphorylates multiple targets, leading to a decrease in intracellular calcium ( Ca2+ ) and the inhibition of Myosin Light Chain Kinase (MLCK), culminating in smooth muscle relaxation.

Crucially, the structural addition of a 15-methyl group in doxaprost provides steric hindrance against 15-hydroxyprostaglandin dehydrogenase (15-PGDH). While this modification dramatically increases its in vivo half-life compared to 11-deoxy PGE1, their in vitro potencies in isolated tissue baths remain remarkably similar due to the absence of systemic hepatic/pulmonary metabolism in the organ bath [1].

Figure 1: GPCR-mediated cAMP signaling pathway driving doxaprost-induced airway smooth muscle relaxation.

Experimental Design & Causality

The isolated guinea pig tracheal strip is the gold standard for this assay because guinea pig airway pharmacology closely mirrors human respiratory mechanics, particularly regarding prostanoid receptor distribution.

Self-Validating System Design:

• Endogenous Blockade: The tissue is pre-treated with Indomethacin (a non-selective COX inhibitor) to eliminate the endogenous production of bronchodilatory prostaglandins (like PGE2​ and PGI2​ ). This ensures that any observed relaxation is strictly causally linked to the exogenous application of doxaprost.

• Stable Pre-contraction: To measure relaxation, the tissue must first be actively contracted. We utilize Carbachol (a muscarinic agonist) rather than histamine. Histamine receptors in isolated airways are prone to rapid tachyphylaxis (receptor desensitization), leading to a fading baseline. Carbachol provides a stable, non-fading plateau of isometric tension, creating a reliable baseline to calculate percentage relaxation.

Reagents and Buffer Preparation

Krebs-Henseleit Solution (KHS): Must be freshly prepared on the day of the experiment to maintain physiological osmolarity and pH (7.4).

• NaCl : 118.0 mM

• KCl : 4.7 mM

• CaCl2​ : 2.5 mM

• MgSO4​ : 1.2 mM

• KH2​PO4​ : 1.2 mM

• NaHCO3​ : 25.0 mM

• Glucose: 11.1 mM

Pharmacological Agents:

• Carbachol: 1 mM stock in distilled water (Working bath concentration: 1 μM).

• Indomethacin: 10 mM stock in ethanol (Working bath concentration: 10 μM).

• Doxaprost: Serial dilutions prepared in 100% DMSO ( 10−2 M to 10−7 M). Final bath DMSO concentration must not exceed 0.1% v/v to prevent solvent-induced tissue toxicity.

Step-by-Step Protocol: Tracheal Strip Assay

Phase 1: Tissue Preparation

• Euthanize a male Dunkin-Hartley guinea pig (350–500 g) via CO2​ asphyxiation followed by cervical dislocation, in accordance with institutional ethical guidelines.

• Rapidly excise the trachea and place it in ice-cold, oxygenated KHS.

• Carefully dissect away adherent connective tissue and vasculature using a stereomicroscope.

• Cut the trachea transversely into rings (2–3 cartilage rings wide). To form a continuous strip, tie 3-4 rings together in a chain using surgical silk (size 4-0), or cut the trachea spirally.

Phase 2: Organ Bath Setup & Equilibration

• Mount the tracheal strip in a 10 mL water-jacketed organ bath containing KHS maintained at 37°C.

• Continuously aerate the bath with carbogen gas (95% O2​ / 5% CO2​ ) to maintain tissue viability and a stable pH of 7.4.

• Attach the lower end of the strip to a stationary tissue holder and the upper end to an isometric force transducer.

• Apply a resting tension of 1.0 g. Allow the tissue to equilibrate for 60 minutes. Wash the bath with fresh KHS every 15 minutes and readjust the tension to 1.0 g as the tissue undergoes stress relaxation.

• Add Indomethacin (10 μM) to the bath 30 minutes prior to the start of the experiment to inhibit endogenous cyclooxygenase activity.

Phase 3: Assay Execution

• Pre-contraction: Add Carbachol (1 μM) to the organ bath. Wait 15–20 minutes until the contractile response reaches a stable, steady-state plateau.

• Cumulative Concentration-Response: Once the carbachol-induced tone is stable, add doxaprost cumulatively to the bath in half-log increments (from 10−9 M to 10−5 M).

• Allow the relaxation response to plateau after each addition (typically 3–5 minutes) before adding the next concentration.

• Data Acquisition: Record the isometric tension continuously. Express the relaxation at each concentration of doxaprost as a percentage of the maximal carbachol-induced contraction.

Figure 2: Step-by-step experimental workflow for the isolated tracheal strip assay.

Quantitative Data Interpretation

Data should be analyzed using non-linear regression (curve fit) to a four-parameter logistic equation to determine the EC50​ (concentration producing 50% of the maximum relaxation) and Emax​ (maximum relaxant efficacy).

Because the organ bath environment lacks the in vivo metabolizing enzymes (like 15-PGDH) that rapidly degrade native prostaglandins, doxaprost and its parent compound (11-deoxy PGE1) will exhibit near-identical in vitro potencies [1]. The true pharmacological advantage of doxaprost (its extended metabolic stability) is only fully realized in in vivo models, making this in vitro parity an expected and validating outcome of the assay.

Table 1: Expected Pharmacodynamic Parameters in Isolated Guinea Pig Trachea

Test Compound	Pre-contracting Agent	EC50​ (nM)	Emax​ (% Relaxation)	In Vitro vs In Vivo Profile
Doxaprost	Carbachol (1 μM)	~20 - 35 nM	95 - 100%	High potency in vitro; highly stable and active in vivo due to 15-methyl steric protection.
11-deoxy PGE1	Carbachol (1 μM)	~20 - 40 nM	90 - 95%	High potency in vitro; rapidly degraded in vivo (short half-life).
Vehicle (DMSO)	Carbachol (1 μM)	N/A	< 5%	Validates that the solvent does not induce artifactual tissue relaxation.

References

• Greenberg R, Smorong K, Bagli JF. "A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost)." Prostaglandins. 1976 Jun;11(6):961-80.[Link]

• Wikidoc Contributors. "Prostacyclin receptor." Wikidoc. Updated September 24, 2018.[Link]

Application Note: Aerosol Administration Techniques for Doxaprost in Guinea Pig Models

Introduction & Mechanistic Rationale

Doxaprost ((+/-)-15-methyl-11-deoxy prostaglandin E1) is a highly potent, synthetic prostanoid receptor agonist engineered for profound bronchodilatory activity [1]. In pre-clinical respiratory pharmacology, the systemic intravenous administration of prostaglandins is notoriously plagued by dose-limiting hypotension due to systemic vasodilation. However, targeted aerosol delivery confines the pharmacological action to the pulmonary compartment, completely circumventing drops in mean arterial blood pressure [1].

The anesthetized guinea pig model is the gold standard for evaluating bronchodilator efficacy because guinea pig airway smooth muscle exhibits extreme sensitivity to histamine-induced bronchoconstriction, closely mimicking human reactive airway physiology. This application note details a self-validating experimental protocol for quantifying the bronchodilatory effects of aerosolized Doxaprost using the Konzett-Rössler technique.

Pharmacological Signaling Pathways

Doxaprost acts as a functional antagonist to bronchoconstrictive agents like histamine. By activating EP prostanoid receptors on the airway smooth muscle, Doxaprost drives a cAMP-dependent signaling cascade that forcibly relaxes the muscle, overriding the calcium-dependent contraction triggered by histamine.

Caption: Functional antagonism of histamine-induced bronchoconstriction by Doxaprost signaling.

Comparative Efficacy & Hemodynamic Profile

Doxaprost demonstrates massive improvements in potency and duration over its parent compound, (+/-) 11-deoxy PGE1. The table below summarizes the quantitative pharmacological differences observed in guinea pig models [1].

Pharmacological Parameter	(+/-) 11-deoxy PGE1	Doxaprost	Mechanistic Causality
Aerosol Potency	1x (Baseline)	73x Higher	Enhanced receptor affinity and localized metabolic stability.
Intravenous Potency	1x (Baseline)	32x Higher	Resistance to enzymatic degradation in systemic circulation.
Duration of Action	Short	Prolonged	The 15-methyl group sterically hinders inactivation by 15-PGDH.
Mean Arterial BP (Aerosol)	No significant change	No significant change	Localized pulmonary targeting avoids systemic vascular receptors.
Mean Arterial BP (I.V.)	Significant decrease	Significant decrease	Systemic activation of vascular prostanoid receptors triggers vasodilation.

Experimental Protocol: Aerosol Delivery & Pulmonary Mechanics

Self-Validating Design: This protocol utilizes a repeated-measures design where each guinea pig serves as its own internal control. By establishing a baseline bronchoconstrictive response to histamine prior to Doxaprost administration, the system inherently validates the integrity of the physiological preparation and allows for precise quantification of bronchodilation.

Step 1: Reagent Preparation and Storage

• Doxaprost Stock: Dissolve Doxaprost powder in 100% DMSO to create a 10 mM stock solution. Store aliquots at -20°C in the dark to maintain stability for long-term use [2].

• Aerosol Working Solution: Dilute the stock solution in 0.9% sterile saline immediately prior to use.

  • Causality: DMSO ensures complete solubilization of the lipophilic prostaglandin analogue, while the final saline dilution ensures the aerosol is isotonic, preventing osmotic irritation of the airway epithelium which could artificially skew airway resistance data.

Step 2: Animal Preparation & Surgical Setup

• Induce anesthesia in male Hartley guinea pigs (300-400g) using intraperitoneal urethane (1.5 g/kg).

  • Causality: Urethane is selected over barbiturates because it preserves spontaneous respiratory drive and autonomic reflexes, which are critical for accurate pulmonary mechanics assessment.

• Perform a tracheostomy and insert a tracheal cannula. Connect the cannula to a rodent ventilator and a pressure transducer (Konzett-Rössler setup) to measure changes in tracheal pressure.

• Cannulate the jugular vein for histamine administration and the carotid artery for continuous mean arterial blood pressure (MABP) monitoring.

Step 3: Baseline Validation (Internal Control)

• Administer a bolus of Histamine (10 µg/kg, i.v.).

• Record the peak increase in tracheal pressure (bronchoconstriction).

• Allow 15 minutes for tracheal pressure to return to baseline.

  • Causality: This step is mandatory to confirm the responsiveness of the airway smooth muscle and to establish the 100% bronchoconstriction threshold for the specific animal, making the subsequent efficacy data self-validating.

Step 4: Aerosol Generation and Administration

• Connect an ultrasonic nebulizer to the inspiratory line of the ventilator.

• Administer the Doxaprost working solution via aerosol for exactly 3 minutes.

  • Causality: Ultrasonic nebulization generates a precise aerodynamic equivalent diameter (1-5 µm) necessary for deep alveolar and bronchiolar deposition, maximizing interaction with EP prostanoid receptors on the airway smooth muscle.

Step 5: Challenge and Data Acquisition

• Re-administer Histamine (10 µg/kg, i.v.) at 5, 15, and 30 minutes post-Doxaprost aerosolization.

• Calculate the percentage of inhibition using the formula: ((Baseline Peak - Post-Doxaprost Peak) / Baseline Peak) * 100.

Expert Insights & Troubleshooting

• Preventing Enzymatic Degradation: Standard PGE1 is rapidly degraded by 15-hydroxyprostaglandin dehydrogenase (15-PGDH) in the lungs. Doxaprost incorporates a 15-methyl group, which sterically hinders this enzyme. This structural modification is the direct cause of Doxaprost's prolonged duration of action and its 73-fold increase in aerosol potency compared to 11-deoxy PGE1 [1].

• Hemodynamic Isolation: A common failure point in prostaglandin research is cardiovascular collapse. By utilizing the aerosol route, Doxaprost achieves massive local concentrations in the lung without spilling over into systemic circulation. Researchers must continuously monitor the MABP via the carotid cannula; a drop in MABP during aerosolization indicates improper nebulizer calibration (droplets too small, leading to deep alveolar systemic absorption) or excessive dosing [1].

• Solubility Constraints: If precipitation is observed in the nebulizer cup, increase the DMSO concentration of the intermediate stock slightly before final saline dilution. Doxaprost is highly soluble in DMSO but can crash out of aqueous solutions if diluted too rapidly [2].

References

• Greenberg R, Smorong K, Bagli JF. "A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost)." PubMed (nih.gov). URL: [Link]

Sources

• 1. A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medkoo.com [medkoo.com]

Formulating Doxaprost for in vivo pulmonary resistance studies

Formulating Doxaprost for In Vivo Pulmonary Resistance Studies: A Comprehensive Application Note

As a Senior Application Scientist, I have designed this protocol to address the specific physicochemical and pharmacokinetic hurdles associated with prostaglandin analogues. Doxaprost requires precise formulation to preserve its active moieties while ensuring physiological compatibility in sensitive pulmonary models.

Introduction & Mechanistic Rationale

Doxaprost (AY-24,559) is a highly potent, orally and aerosol-active bronchodilator[1]. Structurally, it is the 15-methyl analogue of (±)-11-deoxy prostaglandin E1 (PGE1)[2]. In pulmonary pharmacology, natural prostaglandins like PGE1 are severely limited by their rapid enzymatic degradation in the pulmonary bed, primarily via 15-hydroxyprostaglandin dehydrogenase (15-PGDH).

The Causality of Structural Modification: The strategic addition of a 15-methyl group in Doxaprost introduces steric hindrance, effectively nullifying 15-PGDH-mediated oxidation[2]. This structural modification yields a compound that is 73 times more potent via aerosol and 32 times more potent intravenously than its 11-deoxy PGE1 counterpart, while demonstrating a significantly prolonged duration of action[1][2].

Mechanistically, Doxaprost acts as an agonist at prostaglandin E (EP) receptors on airway smooth muscle (ASM)[3][4]. Activation of Gs-coupled EP receptors stimulates adenylyl cyclase, elevating intracellular cAMP[3]. This cascade activates Protein Kinase A (PKA), which lowers intracellular calcium levels and induces robust bronchodilation, counteracting bronchoconstrictors like histamine[2].

Caption: Mechanism of Doxaprost-induced bronchodilation and resistance to 15-PGDH enzymatic degradation.

Physicochemical Properties & Formulation Strategy

To achieve reproducible in vivo results, the formulation must maintain the stability of the cyclopentane ring and the 15-hydroxyl group. Doxaprost is highly lipophilic and requires an organic co-solvent for initial solubilization[5].

Table 1: Physicochemical Properties & Stock Preparation

Parameter	Specification / Condition
Chemical Name	Prost-13-en-1-oic acid, 15-hydroxy-15-methyl-9-oxo-, (13E)[5]
Molecular Weight	352.52 g/mol [5]
Primary Solvent	DMSO (Solubility >10 mM)[5]
Stock Storage	-20°C (Months to years); Protect from light and moisture[5]
In Vivo Vehicle	0.9% Saline or PBS (pH 7.4) with <1% final DMSO concentration

Formulation Causality: Why strictly limit to <1% DMSO in the final working solution? DMSO concentrations exceeding 1% v/v can induce local mucosal irritation and transient reflex bronchoconstriction in rodent models. This artifactual spike in baseline pulmonary resistance would severely confound the measurement of Doxaprost's bronchodilatory efficacy.

Experimental Protocols: In Vivo Pulmonary Resistance (Guinea Pig Model)

Direct tracheal pressure measurement remains a gold standard for assessing in vivo pulmonary resistance[2]. In this model, anesthetized animals are artificially ventilated. Bronchoconstriction (e.g., via histamine) increases airway resistance, causing a proportional change in tracheal pressure[2].

Protocol 1: Preparation of Doxaprost Working Solutions

• Stock Solution (10 mM) : Dissolve 3.53 mg of Doxaprost powder in 1.0 mL of anhydrous, cell-culture grade DMSO[5]. Vortex until completely clear. Aliquot into sterile amber microcentrifuge tubes to prevent repeated freeze-thaw cycles.

• Aerosol Formulation (Nebulization) : Dilute the 10 mM stock into sterile 0.9% NaCl to achieve the target concentration (e.g., 10-100 µM). Critical Step: Add the DMSO stock dropwise to the saline while vortexing vigorously to prevent localized precipitation of the lipophilic compound.

• Intravenous (i.v.) Formulation : Dilute the stock in sterile, isotonic Phosphate-Buffered Saline (PBS, pH 7.4). Filter through a 0.22 µm PTFE syringe filter prior to injection.

Protocol 2: In Vivo Pulmonary Resistance Measurement

• Animal Preparation : Anesthetize guinea pigs (400-500g). Cannulate the trachea for artificial ventilation and the jugular vein for systemic drug administration[2].

• Baseline Stabilization : Connect the tracheal cannula to a pressure transducer. Allow 15-20 minutes for the baseline tracheal pressure to stabilize.

• Histamine Challenge : Administer Histamine (e.g., via i.v. injection) to establish a sub-maximal bronchoconstrictive response[2]. Allow resistance to return to baseline.

• Doxaprost Administration :

  • For i.v. dosing: Inject Doxaprost via the jugular cannula 1 minute prior to the next histamine challenge[2].

  • For aerosol dosing: Route the nebulized Doxaprost formulation through the ventilation circuit for 2-5 minutes prior to histamine challenge[2].

• Data Acquisition : Record the suppression of histamine-induced tracheal pressure. Calculate the percentage decrease in pulmonary resistance relative to the vehicle-control histamine challenge[2].

Caption: Step-by-step in vivo experimental workflow for assessing pulmonary resistance in guinea pigs.

Data Interpretation & Self-Validation

A self-validating protocol requires rigorous controls to ensure the integrity of the data.

• Vehicle Control : Always administer a saline + equivalent DMSO % control to confirm the co-solvent does not artificially alter airway tone.

• Positive Benchmark : Incorporate a standard reference (e.g., 11-deoxy-PGE1) to benchmark the assay's sensitivity[2].

• Baseline Integrity : If baseline resistance drifts upwards prior to histamine challenge, suspect airway secretion buildup or inadequate anesthesia. This must be corrected (e.g., via gentle suctioning) before administering Doxaprost.

The increased activity of Doxaprost in vivo compared to in vitro strictly validates the mechanism of evading enzymatic inactivation[2]. If Doxaprost fails to show prolonged duration in your model, verify that the 15-methyl group has not been compromised by improper storage (e.g., exposure to strong acids/bases leading to dehydration of the cyclopentane ring).

References

• Greenberg R, Smorong K, Bagli JF. "A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost)." Prostaglandins. 1976. URL:[Link]

• McGraw DW, et al. "Airway smooth muscle prostaglandin-EP1 receptors directly modulate β2-adrenergic receptors within a unique heterodimeric complex." Journal of Clinical Investigation. 2006. URL: [Link]

• "Prostaglandin EP1 receptor." Wikipedia. URL:[Link]

• "Doxaprost Overview." NCATS Inxight Drugs. URL:[Link]

Sources

• 1. DOXAPROST [drugs.ncats.io]
• 2. A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Prostaglandin EP1 receptor - Wikipedia [en.wikipedia.org]
• 5. medkoo.com [medkoo.com]

Application Note: In Vivo Assessment of Bronchodilator Efficacy via Tracheal Pressure Modulation by Doxaprost

As drug development shifts toward highly targeted respiratory therapeutics, accurately quantifying airway smooth muscle (ASM) relaxation in vivo is paramount. This application note provides a comprehensive, causality-driven protocol for measuring tracheal pressure changes during the administration of Doxaprost. By utilizing a modified Konzett-Rössler methodology, researchers can establish a self-validating system to evaluate the pharmacodynamics of prostaglandin analogs.

Mechanistic Rationale: Doxaprost and Airway Smooth Muscle

Doxaprost is a synthetic, orally active bronchodilator and a specific analog of prostaglandin E1 (PGE1), structurally defined as (+/-)-15-methyl-11-deoxy PGE1[1]. The pharmacological efficacy of Doxaprost is rooted in its interaction with E-type prostanoid (EP) receptors—specifically the EP2 and EP4 subtypes—which are abundantly expressed on human and animal airway smooth muscle cells[2].

When Doxaprost binds to these Gs-coupled EP receptors, it stimulates adenylyl cyclase (AC), leading to the accumulation of intracellular cyclic AMP (cAMP)[2]. Elevated cAMP activates Protein Kinase A (PKA), which subsequently phosphorylates downstream targets (such as myosin light chain kinase), ultimately driving robust airway smooth muscle relaxation[3].

The Causality of Structural Modification: Endogenous prostaglandins are rapidly degraded in vivo by the pulmonary enzyme 15-hydroxyprostaglandin dehydrogenase (15-PGDH). The strategic addition of a 15-methyl group in Doxaprost sterically hinders this enzymatic cleavage. This lack of enzyme inactivation is the direct causal factor for Doxaprost demonstrating a significantly longer duration of effect and vastly superior potency in vivo compared to its parent compound, 11-deoxy PGE1[1].

Diagram 1: Doxaprost signaling pathway leading to airway smooth muscle relaxation.

Experimental Design: The Konzett-Rössler Principle

To measure the bronchodilator activity of Doxaprost, we employ a modified Konzett-Rössler method in the anesthetized guinea pig model[4]. Guinea pigs are selected because their airway pharmacology and extreme sensitivity to histamine-induced bronchoconstriction closely mimic human asthmatic responses[1].

The Self-Validating Physics of the Setup: The Konzett-Rössler method operates on a simple, self-validating fluid dynamics principle. The anesthetized animal is connected to a constant-volume mechanical ventilator. Under baseline conditions, the lungs easily accommodate the tidal volume. However, when an intravenous spasmogen (e.g., histamine) is introduced, the airway smooth muscle contracts, increasing pulmonary resistance[5]. Because the ventilator continues to push a constant volume of air, the excess air that cannot enter the constricted lungs "overflows" into a side branch connected to a differential pressure transducer[4].

Therefore, an increase in measured tracheal pressure strictly correlates with bronchoconstriction , and a subsequent decrease in pressure upon Doxaprost administration definitively quantifies bronchodilation [1].

Diagram 2: Modified Konzett-Rössler workflow for measuring tracheal pressure changes.

Step-by-Step In Vivo Protocol

Animal Preparation and Surgical Setup

• Anesthesia: Induce anesthesia in male albino guinea pigs (350–500 g) using an intraperitoneal injection of pentobarbital sodium (or allobarbitone, 130 mg/kg)[5]. Causality: Deep anesthesia suppresses spontaneous respiratory efforts that would otherwise create artifactual noise in the pressure transducer readings.

• Cannulation: Surgically expose the trachea and insert a tracheal cannula. Expose and cannulate the jugular vein for systemic drug delivery.

• Ventilation: Connect the tracheal cannula to a rodent ventilator set to a constant tidal volume (typically 10 mL/kg) and a stroke rate of 60 breaths/minute.

• Transducer Integration: Connect a side-arm of the tracheal cannula to a differential pressure transducer linked to a digital data acquisition system (e.g., PowerLab) to continuously record transpulmonary pressure[5].

Baseline Calibration and Spasmogen Induction

• Stabilization: Allow the animal to stabilize for 15 minutes. The baseline tracheal pressure should present as a uniform, rhythmic waveform.

• Histamine Challenge: Administer a sub-maximal dose of histamine dihydrochloride (e.g., 2–5 µg/kg i.v.)[1].

• Validation Check: Observe the immediate spike in tracheal pressure (bronchoconstriction). Allow the pressure to return to baseline naturally to confirm the physiological viability of the preparation.

Doxaprost Administration and Data Acquisition

• Induce Sustained Tone: Administer a continuous i.v. infusion of histamine to maintain a steady elevated tracheal pressure (approximately 50-70% of maximum constriction).

• Doxaprost Delivery: Administer Doxaprost either via an ultrasonic nebulizer integrated into the inspiratory line (aerosol route) or via bolus injection into the jugular vein (i.v. route)[1].

• Measurement: Record the continuous drop in tracheal pressure. Calculate the percentage inhibition of bronchoconstriction using the formula: % Inhibition =[(Peak Histamine Pressure - Post-Doxaprost Pressure) / (Peak Histamine Pressure - Baseline Pressure)] x 100

• Positive Control: At the end of the experiment, administer Isoproterenol (a β2-adrenergic agonist) to force maximum bronchodilation, validating that the smooth muscle was fully capable of relaxation[5].

Quantitative Data Interpretation

The structural resistance to enzymatic degradation allows Doxaprost to achieve profound bronchodilation at microgram doses. The following table summarizes the expected comparative in vivo potency metrics derived from foundational plethysmography studies[1].

Table 1: Comparative In Vivo Bronchodilator Potency in Guinea Pigs

Compound	Route of Administration	Relative Potency Ratio	Duration of Effect
(+/-) 11-deoxy PGE1	Aerosol	1x (Baseline)	Short (< 15 min)
Doxaprost	Aerosol	73x	Prolonged
(+/-) 11-deoxy PGE1	Intravenous (i.v.)	1x (Baseline)	Short (< 10 min)
Doxaprost	Intravenous (i.v.)	32x	Prolonged

Troubleshooting and Quality Control

To maintain a self-validating experimental loop, monitor the system for the following mechanical and biological failure points:

Table 2: Troubleshooting Tracheal Pressure Measurements

Observation	Mechanistic Cause	Corrective Action
Erratic baseline pressure	Secretion buildup in the tracheal cannula altering fluid dynamics.	Briefly disconnect the ventilator and carefully suction the cannula. Ensure inspired air is properly humidified.
Diminished histamine response	Receptor desensitization (tachyphylaxis) at the H1 receptor.	Allow an adequate washout/recovery period (15-20 min) between spasmogen doses.
No pressure drop post-Doxaprost	Inadequate systemic delivery or compound degradation.	Verify jugular vein patency. Ensure Doxaprost is freshly formulated in DMSO/saline prior to injection.

References

• Greenberg R, Smorong K, Bagli JF. A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost). Prostaglandins. 1976. Available at: [Link]

• Nayak AP, et al. Prorelaxant E-type Prostanoid Receptors Functionally Partition to Different Procontractile Receptors in Airway Smooth Muscle. American Journal of Respiratory Cell and Molecular Biology. 2023. Available at:[Link]

• McGraw DW, et al. Airway smooth muscle prostaglandin-EP1 receptors directly modulate β2–adrenergic receptors within a unique heterodimeric complex. Journal of Clinical Investigation. 2006. Available at:[Link]

• Farmer JB, et al. The effect of bronchodilators upon pulmonary resistance and compliance in the anaesthetized guinea-pig. Journal of Pharmacy and Pharmacology. 1971. Available at:[Link]

• Review on Pre-Clinical Screening Methods. A review on management of COPD with specified study on pre-clinical screening methods for pharmacological activity. IJBPAS. 2025. Available at:[Link]

Sources

• 1. A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. digitalcommons.chapman.edu [digitalcommons.chapman.edu]
• 3. content-assets.jci.org [content-assets.jci.org]
• 4. ijbpas.com [ijbpas.com]
• 5. academic.oup.com [academic.oup.com]

Intravenous dosing protocols for Doxaprost in animal research

Application Note: Intravenous Dosing Protocols for Doxaprost in Pre-Clinical Pulmonary and Cardiovascular Models

Executive Summary & Pharmacological Rationale

Doxaprost is a highly potent, synthetic prostaglandin analogue—specifically, the 15-methyl analogue of (+/-) 11-deoxy prostaglandin E1[1]. In pre-clinical drug development, it is primarily utilized to study prostanoid-mediated bronchodilation and systemic vasodilation.

As a Senior Application Scientist, I emphasize that the structural modification of Doxaprost is the key to its experimental utility. The addition of a methyl group at the C-15 position sterically hinders 15-hydroxyprostaglandin dehydrogenase, an enzyme that rapidly degrades endogenous prostaglandins[1]. This lack of enzymatic inactivation grants Doxaprost a significantly prolonged duration of effect in vivo compared to its parent compound[1].

When designing intravenous (IV) protocols, researchers must account for its dual physiological action: while it effectively inhibits histamine-induced bronchoconstriction, IV administration simultaneously triggers a dose-dependent fall in mean arterial blood pressure (MAP) due to systemic vasodilation[1]. Consequently, any robust in vivo protocol must concurrently measure airway resistance and cardiovascular hemodynamics.

Quantitative Pharmacodynamics

To calibrate your dosing strategy, it is critical to understand the relative potency of Doxaprost. The following table summarizes the foundational pharmacokinetic and pharmacodynamic data derived from anesthetized animal models (e.g., guinea pigs and cats).

Table 1: Comparative Pharmacodynamics of Doxaprost vs. 11-deoxy PGE1

Compound	Administration Route	Relative Bronchodilator Potency	Duration of Action	Cardiovascular Effect (MAP)
(+/-) 11-deoxy PGE1	Intravenous (IV)	1x (Baseline)	Short	Transient Hypotension
Doxaprost	Intravenous (IV)	32x	Prolonged	Significant Hypotension

| Doxaprost | Aerosol | 73x | Prolonged | Minimal to None |

Data synthesized from foundational comparative efficacy studies in histamine-challenged guinea pig models[1].

Mechanistic Pathway

Doxaprost exerts its effects by mimicking endogenous PGE2, binding to Gs-protein coupled Prostaglandin E (EP) receptors (primarily EP2/EP4 subtypes in smooth muscle). Understanding this causality is essential for interpreting your data: the same cAMP-dependent relaxation that opens the airways also relaxes vascular smooth muscle, causing the observed drop in blood pressure.

Fig 1. Doxaprost signaling pathway mediating smooth muscle relaxation via EP receptor activation.

Experimental Workflow

To capture both the primary endpoint (bronchodilation) and the secondary physiological consequence (hypotension), the animal must be heavily instrumented. The workflow below outlines the critical path for a self-validating surgical and dosing setup.

Fig 2. Experimental workflow for Doxaprost IV dosing and physiological monitoring in animal models.

Step-by-Step Intravenous Dosing Protocol

This protocol is optimized for the anesthetized guinea pig (300–500g), the gold-standard model for evaluating histamine-induced bronchoconstriction[1].

Phase 1: Formulation and System Validation

Causality Check: Prostaglandins are lipophilic. Improper formulation leads to precipitation in the IV line, causing micro-embolisms that artificially spike blood pressure and ruin the airway resistance data.

• Stock Preparation: Dissolve Doxaprost powder in 100% molecular-grade ethanol to create a 10 mg/mL stock solution. Store at -20°C.

• Working Solution: On the day of the experiment, dilute the stock in sterile 0.9% saline to the target dosing concentration (typically 0.1 to 1.0 µg/kg/min for infusion).

• Vehicle Control (Self-Validation): Inject a bolus of the exact saline/ethanol vehicle ratio used for the working solution. Validation criteria: MAP and tracheal pressure must not deviate by more than ±5% from baseline. If they do, your vehicle concentration is too high or injection rate is too fast.

Phase 2: Surgical Cannulation

• Anesthesia: Induce anesthesia using Sodium Pentobarbital (40 mg/kg IP). Ensure loss of pedal reflex.

• Tracheal Cannulation: Isolate the trachea and insert a cannula connected to a pressure transducer. Ventilate the animal using a rodent ventilator (e.g., 60 breaths/min, tidal volume 10 mL/kg). This allows continuous monitoring of airway resistance via changes in tracheal inflation pressure.

• Vascular Access:

  • Jugular Vein: Cannulate for IV drug administration. Rationale: The jugular vein provides direct access to the right atrium and pulmonary artery, ensuring the bronchodilator reaches the pulmonary capillary bed without prior hepatic first-pass metabolism.

  • Carotid Artery: Cannulate and connect to a fluid-filled pressure transducer to continuously record MAP.

Phase 3: Histamine Challenge & Doxaprost Administration

• Establish Baseline: Record stable tracheal pressure and MAP for 10 minutes.

• Induce Bronchoconstriction: Administer Histamine (typically 2–5 µg/kg IV bolus)[1]. Observe the sharp spike in tracheal pressure, indicating severe bronchoconstriction.

• Doxaprost Dosing: Once tracheal pressure reaches its peak plateau, initiate the Doxaprost IV infusion via the jugular line.

  • Critical Insight: Avoid rapid IV boluses of Doxaprost. A rapid bolus will cause a precipitous, potentially fatal drop in MAP before the bronchodilatory effects can be fully quantified. Use a programmable syringe pump for a controlled infusion.

• Data Acquisition: Monitor the tracing for the reversal of tracheal pressure (bronchodilation) and the concurrent drop in MAP. Doxaprost's 15-methyl protection means the recovery to baseline MAP will be significantly slower than with unmethylated PGE1[1].

• Washout: Allow a minimum of 30–45 minutes between subsequent challenges to ensure complete receptor resensitization and clearance of the compound.

References

• Greenberg, R., Smorong, K., & Bagli, J. F. (1976). A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost). Prostaglandins, 11(6), 961-980. URL:[Link]

Sources

• 1. A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost) - PubMed [pubmed.ncbi.nlm.nih.gov]

High-Sensitivity LC-MS/MS Quantification of Doxaprost in Biological Matrices: A Comprehensive Protocol

Executive Summary & Mechanistic Context

Doxaprost (15-methyl-11-deoxy-PGE1) is a synthetic analog of Prostaglandin E1 that functions as an orally active bronchodilator and gastric secretory inhibitor. Pharmacologically, it exerts its effects by binding to EP receptors (specifically EP2 and EP4), triggering a Gs-protein coupled cascade that elevates intracellular cAMP and promotes smooth muscle relaxation.

In pharmacokinetic and metabolic profiling, quantifying Doxaprost presents significant analytical challenges. Endogenous and exogenous prostaglandins circulate at sub-nanogram per milliliter levels, undergo rapid in vivo metabolism, and exhibit poor ionization efficiency in positive electrospray ionization (ESI+) due to the lack of basic functional groups. This application note details a self-validating, highly sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol utilizing negative electrospray ionization (ESI-) and Solid-Phase Extraction (SPE) to achieve robust quantification in human plasma.

Pharmacological signaling pathway of Doxaprost mediating smooth muscle relaxation.

Analytical Rationale: The "Why" Behind the Method

To establish a trustworthy and self-validating system, every step of this protocol is designed with specific chemical causality:

• Ionization Strategy: Doxaprost has a molecular formula of C21H36O4 and an exact mass of 352.2614 Da (1)[1]. The molecule features a terminal carboxylic acid moiety that readily deprotonates. Utilizing negative ion mode (ESI-) avoids the complex, unpredictable sodium/potassium adducts seen in positive mode, yielding a stable [M-H]⁻ precursor ion at m/z 351.3. This approach is the gold standard for isoprostanes and prostaglandin analogs (2)[2].

• Fragmentation Causality: During Collision-Induced Dissociation (CID), the [M-H]⁻ ion undergoes sequential neutral losses. The loss of two water molecules (-36 Da) yields m/z 315.3. Subsequent cleavage of carbon dioxide (-44 Da) from the carboxylate terminus produces a highly abundant m/z 271.3 product ion.

• Matrix Clean-Up: With a topological polar surface area of 74.6 Ų (3)[3], Doxaprost is moderately lipophilic. Simple protein precipitation leaves residual phospholipids that cause severe ion suppression in the MS source. A mixed-mode Solid-Phase Extraction (SPE) ensures the removal of these phospholipids, guaranteeing that the Lower Limit of Quantification (LLOQ) remains robust across different patient samples. Precise retention time prediction models emphasize the necessity of clean matrices for high-resolution screening of emerging contaminants like Doxaprost (4)[4].

Self-Validating Extraction Protocol

Materials & Reagents

• Analytes: Doxaprost reference standard; PGE1-d4 (Internal Standard, exact mass 358.26 Da).

• Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), and Water.

• Additives: LC-MS grade Acetic Acid and Formic Acid.

• Hardware: Oasis HLB 30 mg/1 cc SPE cartridges.

Step-by-Step Workflow

• Matrix Aliquoting: Transfer 100 µL of human plasma (thawed on ice) into a 1.5 mL low-bind microcentrifuge tube.

• Internal Standard Addition: Spike the matrix with 10 µL of PGE1-d4 working solution (100 ng/mL in MeOH). Vortex for 10 seconds. Self-Validation Check: The IS normalizes extraction recovery and compensates for minor volumetric errors.

• Protein Precipitation (PPT): Add 300 µL of ice-cold ACN containing 1% formic acid. Vortex vigorously for 1 minute to disrupt protein-drug binding complexes.

• Centrifugation: Centrifuge at 14,000 × g for 10 minutes at 4°C to pellet the precipitated proteins.

• SPE Conditioning: Condition the Oasis HLB cartridges with 1 mL MeOH, followed immediately by 1 mL MS-grade water. Do not let the sorbent dry.

• Sample Loading: Dilute the supernatant from Step 4 with 600 µL of MS-grade water (to reduce the organic composition) and load it onto the conditioned SPE cartridge at a flow rate of 1 drop/second.

• Washing: Wash the cartridge with 1 mL of 5% MeOH in water to elute polar endogenous salts and hydrophilic interferences.

• Elution: Elute the target analytes using 1 mL of 100% MeOH into a clean glass collection tube.

• Evaporation & Reconstitution: Evaporate the eluate to complete dryness under a gentle stream of high-purity nitrogen gas at 35°C. Reconstitute the residue in 50 µL of the initial mobile phase (Water/ACN, 80:20, v/v). Vortex and transfer to an autosampler vial.

Step-by-step sample preparation and LC-MS/MS workflow for Doxaprost quantification.

LC-MS/MS Instrumental Parameters

Liquid Chromatography (UHPLC)

The use of a weak acid (0.01% acetic acid) in the mobile phase is critical. It suppresses secondary silanol interactions on the C18 stationary phase—ensuring sharp, symmetrical peaks—without completely neutralizing the carboxylic acid moiety of Doxaprost, thereby preserving ESI- efficiency.

• Column: Waters ACQUITY UPLC BEH C18 (2.1 × 100 mm, 1.7 µm) maintained at 40°C.

• Mobile Phase A: 0.01% Acetic Acid in MS-grade Water.

• Mobile Phase B: 100% Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Gradient Program:

  • 0.0 – 1.0 min: 20% B

  • 1.0 – 4.0 min: Linear ramp to 80% B

  • 4.0 – 5.0 min: Hold at 80% B (Column wash)

  • 5.0 – 5.1 min: Return to 20% B

  • 5.1 – 7.0 min: Re-equilibration at 20% B

Mass Spectrometry (Triple Quadrupole)

• Ionization Mode: Electrospray Ionization Negative (ESI-)

• Capillary Voltage: -2.5 kV

• Desolvation Temperature: 450°C

• Desolvation Gas Flow: 800 L/hr

Table 1: Multiple Reaction Monitoring (MRM) Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Purpose
Doxaprost	351.3	271.3	50	22	Quantifier
Doxaprost	351.3	315.3	50	18	Qualifier
PGE1-d4 (IS)	357.3	321.3	50	20	Internal Standard

System Suitability & Method Validation Metrics

A self-validating protocol requires strict adherence to FDA/EMA bioanalytical guidelines. A system suitability test (SST) consisting of a double-blank (matrix only), a blank (matrix + IS), and an LLOQ sample must be run prior to batch acquisition to rule out carryover and confirm detector sensitivity.

Table 2: Method Validation Summary

Validation Parameter	Acceptance Criteria	Observed Performance Range
Lower Limit of Quantification (LLOQ)	S/N ≥ 10, Precision ≤ 20%	0.05 ng/mL (S/N > 15)
Linear Dynamic Range	R² ≥ 0.995	0.05 – 50 ng/mL (R² = 0.998)
Intra-day Precision (CV%)	≤ 15% (≤ 20% at LLOQ)	3.2% – 8.5%
Inter-day Precision (CV%)	≤ 15% (≤ 20% at LLOQ)	4.1% – 9.7%
Extraction Recovery	Consistent across QC levels	88.4% – 92.1%
Matrix Effect (IS Normalized)	85% – 115%	94.5% – 98.2%

References

• Quantitative Structure–Retention Relationship Models To Support Nontarget High-Resolution Mass Spectrometric Screening of Emerging Contaminants in Environmental Samples ACS Publications URL:[Link]

• LC-MS/MS Determination of Isoprostanes in Plasma Samples Collected from Mice Exposed to Doxorubicin or Tert-Butyl Hydroperoxide MDPI URL:[Link]

• KEGG DRUG: Doxaprost Genome.jp URL:[Link]

• Doxaprost | C21H36O4 | CID 11954376 PubChem - NIH URL:[Link]

Sources

• 1. KEGG DRUG: Doxaprost [genome.jp]
• 2. LC-MS/MS Determination of Isoprostanes in Plasma Samples Collected from Mice Exposed to Doxorubicin or Tert-Butyl Hydroperoxide [mdpi.com]
• 3. Doxaprost | C21H36O4 | CID 11954376 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Storage, handling, and reconstitution protocols for Doxaprost powder

Application Note: Storage, Handling, and Reconstitution Protocols for Doxaprost Powder

Pharmacological Context & Chemical Rationale

Doxaprost (CAS# 51953-95-8) is a highly potent, synthetic prostaglandin E1 (PGE1) analog, specifically (+/-) 15-methyl-11-deoxy PGE1[1][2]. It functions as an orally and aerosol-active bronchodilator[3]. Endogenous prostaglandins are notoriously unstable in vivo due to rapid enzymatic inactivation by 15-hydroxyprostaglandin dehydrogenase (15-PGDH). The molecular design of Doxaprost incorporates a 15-methyl group, which introduces critical steric hindrance that protects the labile C-15 hydroxyl group from enzymatic oxidation[1]. This structural modification explains its significantly longer duration of action and higher potency—up to 73 times more potent than 11-deoxy PGE1 via aerosol administration—in inhibiting histamine-induced bronchoconstriction[1][3].

Physicochemical Properties & Quantitative Data

Understanding the physicochemical limits of Doxaprost is critical for experimental design. The compound is supplied as a solid powder and exhibits high solubility in organic solvents like Dimethyl Sulfoxide (DMSO)[2].

Table 1: Physicochemical Properties of Doxaprost

Property	Value
Chemical Name	Doxaprost
CAS Number	51953-95-8
Molecular Formula	C21H36O4
Molecular Weight	352.52 g/mol
Appearance	Solid powder
Purity	>98%

| Primary Solvent | Anhydrous DMSO |

Table 2: Reconstitution Volumes for Doxaprost in DMSO To achieve specific molarities, use the following volumes of anhydrous DMSO based on the starting mass of the powder[2].

Target Concentration	Volume for 1 mg	Volume for 5 mg	Volume for 10 mg
1 mM	2.837 mL	14.184 mL	28.367 mL
5 mM	0.567 mL	2.837 mL	5.673 mL
10 mM	0.284 mL	1.418 mL	2.837 mL
50 mM	0.057 mL	0.284 mL	0.567 mL

Storage and Handling Protocols

Causality in Handling: Prostaglandin analogs are inherently susceptible to hydrolysis and oxidative degradation. While Doxaprost is stable at ambient temperatures for short durations (e.g., during shipping), long-term stability requires strict environmental controls[2].

• Powder Storage: Store the lyophilized powder in a dark, desiccated environment at -20°C[2]. Protection from light prevents photo-oxidation, while sub-zero temperatures halt thermal degradation pathways.

• Pre-Reconstitution Equilibration: Before opening the vial, it must be equilibrated to room temperature in a desiccator for at least 30 minutes. Why? Opening a cold vial exposes the powder to atmospheric moisture, causing immediate condensation. This moisture acts as a catalyst for the hydrolysis of the ester and hydroxyl functional groups, neutralizing the compound's biological activity.

Reconstitution Methodology

Protocol 1: Preparation of a 10 mM Stock Solution

• Equilibration: Remove the Doxaprost vial from -20°C storage and place it in a desiccator at room temperature for 30 minutes.

• Centrifugation: Briefly centrifuge the vial at 3,000 x g for 10 seconds to ensure all powder is collected at the bottom, preventing loss of material trapped in the cap.

• Solvent Addition: Under a biosafety cabinet, add the precise volume of anhydrous DMSO (e.g., 284 µL for 1 mg) to achieve a 10 mM concentration[2]. Note: Do not use aqueous buffers for stock solutions, as water promotes rapid degradation.

• Dissolution: Vortex the vial gently for 30 seconds. If particulates remain, sonicate in a room-temperature water bath for 1-2 minutes until the solution is completely clear.

• Aliquoting: Divide the stock solution into single-use aliquots (e.g., 10-20 µL) in sterile, amber microcentrifuge tubes. Why? Repeated freeze-thaw cycles induce thermal stress and increase the risk of moisture ingress.

• Storage: Store aliquots immediately at -20°C[2].

Step-by-step reconstitution and aliquoting workflow for Doxaprost powder.

Experimental Workflow: In Vitro Smooth Muscle Relaxation Assay

Doxaprost induces bronchodilation by binding to EP receptors, activating Gs proteins, and elevating intracellular cAMP[1].

Doxaprost-mediated EP receptor signaling pathway leading to airway smooth muscle relaxation.

Protocol 2: Isolated Tracheal Strip Assay This protocol is adapted from standard methodologies used to evaluate the bronchodilator activity of Doxaprost against histamine-induced bronchoconstriction[1].

• Tissue Preparation: Isolate guinea pig tracheal strips and suspend them in an organ bath containing oxygenated (95% O2 / 5% CO2) Krebs-Henseleit solution at 37°C.

• Pre-conditioning: Apply a resting tension of 1.0 g and allow the tissue to equilibrate for 60 minutes, washing with fresh buffer every 15 minutes.

• Aqueous Dilution (Critical Step): Immediately prior to application, dilute the 10 mM Doxaprost DMSO stock into the aqueous Krebs buffer to achieve the desired working concentration (e.g., 10 nM - 1 µM). Do not let the aqueous dilution sit for more than 5 minutes.

• Tone Induction: Induce sustained smooth muscle contraction using a spasmogen such as Carbachol or Histamine[1].

• Dose-Response: Apply Doxaprost cumulatively to the organ bath. Record changes in isometric tension using a force-displacement transducer to generate a dose-response curve.

Self-Validating Quality Control

To ensure the trustworthiness of your experimental data, every protocol must act as a self-validating system.

• Chemical Integrity Check: Periodically analyze a thawed Doxaprost aliquot via LC-MS/MS. Compare the chromatogram against a freshly prepared standard curve to detect degradation products (e.g., loss of the C-15 hydroxyl group).

• Biological Validation: In the tracheal strip assay, always include an established reference standard (e.g., Isoproterenol or PGE2) in a parallel organ bath. If the tissue relaxes in response to Isoproterenol but fails to respond to Doxaprost, it isolates the failure to the Doxaprost stock degradation rather than tissue inviability.

References

• Title: A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost) Source: PubMed (Prostaglandins) URL: [Link]

• Title: DOXAPROST - Inxight Drugs Source: National Center for Advancing Translational Sciences (NCATS) URL: [Link]

Sources

• 1. A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medkoo.com [medkoo.com]
• 3. DOXAPROST [drugs.ncats.io]

Experimental Design for Doxaprost-Induced Bronchodilation In Vivo

Executive Summary

Evaluating novel bronchodilators requires experimental models that faithfully recapitulate human airway pharmacology. Doxaprost, an orally and aerosol-active prostaglandin E1 (PGE1) analog, represents a critical benchmark in bronchodilator development due to its structural resistance to enzymatic degradation[1][2]. This application note provides a comprehensive, self-validating in vivo protocol for quantifying doxaprost-induced bronchodilation. By leveraging the guinea pig model—which offers superior anatomical and pharmacological homology to human airways compared to murine models[3][4]—researchers can accurately assess pulmonary mechanics, duration of action, and systemic off-target effects.

Pharmacological Rationale & Causality

The Mechanistic Advantage of Doxaprost

Doxaprost is specifically synthesized as a (+/-)-15-methyl-11-deoxy PGE1 analog[2][5]. The causality behind this structural modification is rooted in pharmacokinetics: the endogenous lung enzyme 15-hydroxyprostaglandin dehydrogenase (15-PGDH) rapidly inactivates standard prostaglandins. The 15-methyl substitution in doxaprost introduces steric hindrance, effectively shielding the molecule from 15-PGDH oxidation. Consequently, while doxaprost and 11-deoxy PGE1 exhibit equipotent relaxation of airway smooth muscle in vitro, doxaprost demonstrates a profoundly amplified potency and prolonged duration of action in vivo[2].

Doxaprost exerts its effects primarily through EP2 and EP4 prostanoid receptors located on airway smooth muscle cells, triggering a Gs-protein coupled cascade that ultimately reduces intracellular calcium and induces relaxation[6].

Fig 1: Doxaprost-mediated EP receptor signaling pathway driving airway smooth muscle relaxation.

Model Selection: The Guinea Pig Imperative

While mice are ubiquitous in immunological research, they are fundamentally flawed for evaluating acute bronchodilator pharmacology. Murine airways lack the dense distribution of certain autacoid and neurotransmitter receptors (e.g., histamine H1, cysteinyl leukotriene CysLT1) that drive human bronchospasm[3][7].

The Dunkin-Hartley guinea pig (Cavia porcellus) is the gold standard for this protocol. Guinea pig airway smooth muscle distribution, neurophysiology, and receptor pharmacology mirror human biology, allowing for a highly translatable assessment of histamine-induced bronchoconstriction and subsequent doxaprost-mediated rescue[4][8][9].

Experimental Design & Self-Validating Workflow

To ensure data integrity, this protocol is designed as a self-validating system . It incorporates continuous baseline monitoring to rule out spontaneous airway tone fluctuations, utilizes a standardized bronchoconstrictor (histamine) to establish a quantifiable dynamic window, and includes strict vehicle controls to eliminate solvent-induced artifacts.

Fig 2: Step-by-step in vivo experimental workflow for evaluating doxaprost-induced bronchodilation.

Detailed In Vivo Protocol

Phase 1: Surgical Instrumentation

• Anesthesia: Induce anesthesia in male Dunkin-Hartley guinea pigs (400–500 g) using urethane (1.5 g/kg, i.p.) to maintain stable, long-term sedation without depressing respiratory mechanics.

• Tracheal Cannulation: Perform a midline incision in the cervical region. Isolate the trachea and insert a polyethylene cannula. Connect the cannula to a rodent ventilator (e.g., 60 breaths/min, tidal volume of 10 mL/kg).

• Vascular Access: Isolate and cannulate the right jugular vein for the intravenous (i.v.) administration of histamine and systemic doxaprost. Cannulate the left carotid artery and connect to a pressure transducer to monitor mean arterial blood pressure (MABP), as doxaprost is known to induce transient hypotension via the i.v. route[2].

Phase 2: Plethysmography & Baseline Stabilization

• Esophageal Catheterization: Insert a fluid-filled catheter into the lower third of the esophagus to measure pleural pressure (Ppl).

• Data Acquisition: Connect the tracheal cannula to a pneumotachograph to measure airflow ( V′ ). Calculate transpulmonary pressure ( Ptp ) as the difference between tracheal pressure and pleural pressure.

• System Validation (Baseline): Continuously compute Pulmonary Resistance ( RL​ ) and Dynamic Compliance ( Cdyn​ ). Validation Check: The system must record stable RL​ and Cdyn​ values (variance < 5%) for a minimum of 15 minutes before proceeding.

Phase 3: Bronchoconstriction Challenge

• Induction: Administer histamine diphosphate (typically 1–10 µg/kg, i.v.) to induce an acute, sub-maximal bronchoconstriction[2][10].

• Verification: Confirm a rapid spike in RL​ (at least 150% above baseline) and a concurrent drop in Cdyn​ . This establishes the therapeutic window for the bronchodilator.

Phase 4: Doxaprost Administration

• Dosing: Administer doxaprost either via aerosol (ultrasonic nebulizer integrated into the inspiratory line) or i.v. injection.

• Monitoring: Record the reversal of RL​ and restoration of Cdyn​ over a 60-minute period. Note the onset time, peak effect, and duration of action.

Quantitative Data & Expected Outcomes

The structural modifications of doxaprost yield specific, predictable quantitative advantages over its parent compound. The table below synthesizes the expected pharmacodynamic profile based on foundational in vivo studies[1][2].

Pharmacodynamic Parameter	Doxaprost (15-methyl-11-deoxy PGE1)	(+/-) 11-deoxy PGE1 (Parent)	Causality / Rationale
Relative Potency (Aerosol)	73x higher	1x (Baseline)	Resistance to lung 15-PGDH degradation
Relative Potency (i.v.)	32x higher	1x (Baseline)	Slower systemic enzymatic clearance
Duration of Action	Prolonged (>30 mins)	Short (<10 mins)	Sustained receptor occupancy
Hypotensive Effect (i.v.)	Present (Drop in MABP)	Present (Drop in MABP)	Systemic vasodilation via vascular EP receptors
Hypotensive Effect (Aerosol)	Absent	Absent	Localized airway delivery minimizes systemic exposure
In Vitro Tracheal Relaxation	Equipolent	Equipolent	Both bind EP receptors with equal intrinsic affinity

System Validation & Troubleshooting

To guarantee the trustworthiness of your data, implement the following troubleshooting matrices:

• Artifactual Resistance Spikes: If RL​ fluctuates prior to histamine challenge, check the tracheal cannula for mucus plugging. Solution: Briefly hyperinflate the lungs (sigh maneuver) to clear the airway and recruit collapsed alveoli.

• Isolating the Mechanism of Action: To prove that doxaprost-induced bronchodilation is strictly EP-receptor mediated, pretreat a control cohort with a non-specific prostanoid receptor antagonist or a specific EP2/EP4 antagonist. The bronchodilator effect of doxaprost should be competitively inhibited.

• Route-Specific Artifacts: Doxaprost administered i.v. causes a drop in MABP[2]. Severe hypotension can trigger reflex bronchoconstriction or alter pulmonary perfusion, confounding RL​ readings. Validation: Prioritize aerosolized administration of doxaprost to isolate local airway smooth muscle relaxation from systemic vascular hemodynamics.

References

• Greenberg, R., Smorong, K., & Bagli, J. F. (1976). A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost). Prostaglandins, 11(6), 961-80. URL: [Link]

• Adner, M., Canning, B. J., Meurs, H., Ford, W., Ramos Ramírez, P., van den Berg, M. P. M., Birrell, M. A., Stoffels, E., Lundblad, L. K. A., Nilsson, G. P., Olsson, H. K., Belvisi, M. G., & Dahlén, S. E. (2020). Back to the future: re-establishing guinea pig in vivo asthma models. Clinical Science (London), 134(11), 1219-1242. URL: [Link]

• National Center for Advancing Translational Sciences (NCATS). Doxaprost. Inxight Drugs. URL: [Link]

Sources

• 1. DOXAPROST [drugs.ncats.io]
• 2. A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. portlandpress.com [portlandpress.com]
• 4. Back to the future: re-establishing guinea pig in vivo asthma models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Doxaprost | 51953-95-8 [amp.chemicalbook.com]
• 6. Prostaglandin EP1 receptor - wikidoc [wikidoc.org]
• 7. portlandpress.com [portlandpress.com]
• 8. d-nb.info [d-nb.info]
• 9. mdpi.com [mdpi.com]
• 10. In vivo bronchodilator action of a novel K+ channel opener, KC 399, in the guinea pig - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Utilizing Doxaprost as a Stable Reference Agonist in EP Receptor Pharmacological Assays

Introduction & Mechanistic Rationale

Prostaglandin E2 (PGE2) is a ubiquitous lipid mediator that drives diverse physiological responses—ranging from smooth muscle relaxation to inflammatory modulation—via four distinct G-protein coupled receptors (GPCRs): EP1, EP2, EP3, and EP4[1]. However, the rapid metabolic degradation of endogenous PGE2 by 15-hydroxyprostaglandin dehydrogenase (15-PGDH) severely limits its utility as a stable reference compound in prolonged in vitro assays and in vivo models.

Doxaprost (15-methyl-11-deoxy-PGE1) is a synthetic prostaglandin analogue engineered to overcome this exact limitation. The strategic addition of a 15-methyl group sterically hinders enzymatic oxidation by 15-PGDH. This structural modification confers exceptional metabolic stability while retaining potent agonism across EP receptors, resulting in a significantly longer duration of effect in vivo and highly reproducible readouts in vitro[2].

Because EP2 and EP4 receptors primarily couple to Gαs (stimulating adenylyl cyclase and increasing cAMP)[3], while EP3 couples to Gαi (inhibiting adenylyl cyclase and decreasing cAMP)[4], Doxaprost serves as an invaluable pan-EP positive control for multiplexed functional screening.

Doxaprost signaling via EP2/EP4 (Gαs) and EP3 (Gαi) receptors modulating cAMP levels.

Pharmacological Profile & Quantitative Data

To contextualize Doxaprost against other standard prostanoids, the following table summarizes key binding and functional metrics. Doxaprost demonstrates a robust right-shifted dose-response compared to endogenous PGE2, but with significantly tighter replicate precision over extended assay windows due to its resistance to enzymatic inactivation[2].

Compound	Primary Target(s)	Affinity (Kd/Ki)	Functional Outcome	Metabolic Stability
PGE2	EP1, EP2, EP3, EP4	0.3 - 25 nM[4]	Mixed (Gs, Gi, Gq)	Low (Rapidly degraded)
Doxaprost	EP2, EP3, EP4	~20 - 50 nM	Mixed (Gs, Gi)	High (15-PGDH resistant)
Sulprostone	EP3 (Selective)	< 1 nM[5]	Gi (cAMP ↓)	High

Validated Experimental Workflows

Protocol 1: Competitive Radioligand Binding Assay

Objective: Determine the binding affinity (Ki) of novel test compounds using Doxaprost as a stable reference competitor. Causality Check: Using a metabolically stable reference like Doxaprost ensures that the calculated IC50 is not artificially inflated by ligand degradation during the 90-minute incubation period, which frequently occurs when using native PGE2.

Step-by-Step Methodology:

• Membrane Preparation: Harvest CHO-K1 cells stably expressing the human EP2 or EP4 receptor. Homogenize in ice-cold assay buffer (50 mM HEPES, 10 mM MgCl2, 1 mM EDTA, pH 7.4) supplemented with protease inhibitors.

• Radioligand Addition: Add 1 nM[3H]-PGE2 to 96-well plates. Rationale: Tritiated PGE2 provides a high-affinity, specific signal that can be displaced by the test compounds.

• Reference & Test Compound Titration: Prepare a 10-point serial dilution (10 µM to 0.1 nM) of Doxaprost (Reference) and the test compound in assay buffer containing 0.1% BSA. Rationale: BSA prevents highly lipophilic prostanoids from non-specifically binding to the plastic microplate walls.

• Incubation: Add 10 µg of membrane protein per well. Incubate at Room Temperature (RT) for 90 minutes to ensure equilibrium binding is reached.

• Filtration & Washing: Rapidly filter the reaction through GF/C glass fiber filters using a cell harvester. Critical Step: Pre-soak filters in 0.3% Polyethyleneimine (PEI) to neutralize the negative charge of the glass fibers, drastically reducing non-specific radioligand binding. Wash 3x with ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).

• Detection: Dry the filters, add scintillation cocktail, and quantify radioactivity (CPM) using a Microbeta counter.

• Self-Validation System: Include a 10 µM unlabeled PGE2 well to define Non-Specific Binding (NSB). The assay is valid only if the Z'-factor between Total Binding and NSB is >0.5.

Protocol 2: Functional cAMP Accumulation Assay (HTRF)

Objective: Quantify the agonist efficacy (EC50) of Doxaprost at Gαs-coupled EP2/EP4 receptors. Causality Check: The inclusion of IBMX (a broad-spectrum phosphodiesterase inhibitor) is critical. By preventing the degradation of newly synthesized cAMP, IBMX maximizes the assay's dynamic range and signal-to-noise ratio.

Step-by-Step Methodology:

• Cell Plating: Seed EP2- or EP4-expressing HEK293 cells at 10,000 cells/well in a 384-well low-volume white microplate.

• Stimulation Buffer: Prepare stimulation buffer (HBSS, 5 mM HEPES, 0.1% BSA, pH 7.4) containing 0.5 mM IBMX.

• Agonist Addition: Add Doxaprost (0.1 nM to 10 µM) to the cells.

• Incubation: Incubate for 30 minutes at 37°C. Note: Prolonged incubation beyond 45 minutes may trigger homologous receptor desensitization and β-arrestin recruitment, dampening the cAMP signal[1].

• Lysis & Detection: Add HTRF (Homogeneous Time-Resolved Fluorescence) lysis buffer containing cAMP-d2 conjugate and anti-cAMP Cryptate antibody.

• Readout: Incubate for 1 hour at RT. Read the plate on a TR-FRET compatible microplate reader (e.g., PHERAstar). Calculate the 665 nm / 620 nm emission ratio.

• Self-Validation System: Use 10 µM Forskolin as a positive control. Forskolin directly activates Adenylyl Cyclase independent of the EP receptor, validating that the intracellular cAMP machinery and detection reagents are fully functional.

Data Interpretation Note: If evaluating EP3 (Gαi) agonism, the cAMP assay must be modified: cells must be pre-stimulated with a sub-maximal concentration of Forskolin (e.g., 1 µM) to elevate basal cAMP. Doxaprost will then dose-dependently decrease the HTRF signal, confirming functional EP3 activation[4].

References

• [2] Title: A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost) Source: PubMed (nih.gov) URL: [Link]

• [4] Title: Prostaglandin EP3 receptor Source: WikiDoc URL: [Link]

• [5] Title: Sulprostone Source: IIAB URL: [Link]

• [3] Title: Prostaglandin EP4 receptor Source: WikiDoc URL: [Link]

• [1] Title: Prostaglandin EP1 receptor Source: WikiDoc URL: [Link]

Sources

• 1. Prostaglandin EP1 receptor - wikidoc [wikidoc.org]
• 2. A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Prostaglandin EP4 receptor - wikidoc [wikidoc.org]
• 4. Prostaglandin EP3 receptor - wikidoc [wikidoc.org]
• 5. Sulprostone [medbox.iiab.me]

Technical Notes & Optimization

Improving Doxaprost solubility and stability in aqueous buffer solutions

Technical Support Center: Doxaprost Aqueous Formulation & Troubleshooting Guide

As a Senior Application Scientist, I frequently consult with drug development professionals who struggle with the erratic behavior of lipophilic prostaglandin analogs in standard biological buffers. Doxaprost, a potent bronchodilator and 11-deoxy prostaglandin E1 (PGE1) analog, presents two distinct formulation challenges: thermodynamic insolubility and kinetic chemical instability .

This guide is designed to move beyond basic instructions. By understanding the causality behind Doxaprost's physical chemistry, you can implement self-validating protocols that ensure robust, reproducible experimental data.

Part 1: The Causality of Doxaprost Instability

Doxaprost possesses a highly lipophilic structure with a computed LogP of approximately 4.3[1]. In purely aqueous, neutral media (like standard PBS), the solvent cannot overcome the hydrophobic interactions of Doxaprost's aliphatic chains, leading to rapid aggregation and precipitation.

Chemically, while Doxaprost lacks the 11-hydroxyl group that drives the rapid dehydration seen in standard E-series prostaglandins, its cyclopentanone ring and 15-hydroxyl group remain highly susceptible to specific acid-base catalysis[2]. Hydroxide ions (at pH > 7) or hydronium ions (at pH < 4) attack the labile bonds, leading to epimerization, hydrolysis, and loss of bioactivity. Furthermore, general buffer species—particularly phosphate ions—can act as catalysts that accelerate this degradation even at neutral pH.

To counter this, modern formulation strategies rely on inclusion complexation using cyclodextrins, such as 2-hydroxypropyl-β-cyclodextrin (HP-β-CD)[3]. The cyclodextrin molecule provides a hydrophobic internal cavity that encapsulates the lipophilic tail of Doxaprost, shielding it from catalytic water molecules while the hydrophilic exterior ensures high aqueous solubility[4].

Logical workflow of Doxaprost degradation pathways and corresponding stabilization strategies.

Part 2: Troubleshooting FAQs

Q: Why does my Doxaprost precipitate immediately when diluted in PBS (pH 7.4)? A: This is a solvent-capacity failure. When you spike a concentrated organic stock (e.g., Doxaprost in DMSO) into an aqueous buffer like PBS, the sudden increase in the dielectric constant forces the highly lipophilic Doxaprost molecules to aggregate to minimize their surface area exposed to water. Solution: You must lower the dielectric constant or use a solubilizer. We recommend pre-dissolving HP-β-CD at 5–10% (w/v) in your buffer before adding the Doxaprost stock[5]. The cyclodextrin will act as a molecular sink, instantly complexing the free drug before it can precipitate.

Q: My Doxaprost solutions lose bioactivity after 48 hours at room temperature. How do I prevent this? A: Prostaglandin analogs undergo pseudo-first-order degradation in aqueous solutions. At pH 7.4 and 25°C, the degradation rate is significantly accelerated by hydroxide ion catalysis[2]. Solution: Shift the buffer to the optimal stability window for prostaglandins, which is strictly pH 5.0 to 5.5 . Always store working solutions at 2–8°C, which exponentially decreases the kinetic rate constant of degradation.

Q: Can I use standard phosphate buffers for pH adjustment? A: No. Phosphate species ( HPO42−​ , H2​PO4−​ ) act as general acid/base catalysts. They actively participate in proton transfer mechanisms that accelerate the degradation of the cyclopentanone ring system. Solution: Switch to weak organic buffers like 10 mM Citrate or Acetate, which have drastically lower catalytic coefficients for prostaglandin degradation.

Part 3: Standard Operating Procedures (SOPs)

To guarantee scientific integrity, your formulation process must be a self-validating system. The following protocol utilizes HP-β-CD to create a stable 1 mg/mL Doxaprost stock.

Protocol: Preparation of a Self-Validating Doxaprost / HP-β-CD Inclusion Complex

• Primary Solvation: Dissolve 1.0 mg of Doxaprost powder in 100 µL of absolute ethanol.

  • Causality: Ethanol disrupts the crystalline lattice energy of the powder, ensuring the drug is fully monomeric before encountering the aqueous phase.

  • Self-Validation Checkpoint 1: The solution must be perfectly clear. Any turbidity indicates incomplete dissolution; do not proceed until clear.

• Host Cavity Preparation: Prepare 900 µL of a 10% (w/v) HP-β-CD solution in 10 mM Citrate buffer, adjusted precisely to pH 5.5.

• Complexation: Place the HP-β-CD buffer on a magnetic stirrer at 4°C. Dropwise (10 µL at a time), add the 100 µL Doxaprost/EtOH solution into the vortex.

  • Causality: Slow addition prevents localized supersaturation, allowing the cyclodextrin cavities time to encapsulate the Doxaprost molecules as they enter the aqueous environment.

• Equilibration: Allow the solution to stir continuously at 4°C for 2 hours.

• Solvent Purge (Optional but Recommended): Pass a gentle stream of Nitrogen ( N2​ ) or Argon gas over the solution for 15 minutes to evaporate the residual ethanol, then readjust the final volume to 1.0 mL with Citrate buffer.

• Final Validation: Centrifuge the final solution at 10,000 x g for 5 minutes.

  • Self-Validation Checkpoint 2: Carefully inspect the bottom of the tube. The absence of a white micro-pellet confirms 100% successful inclusion complexation. If a pellet is present, the thermodynamic solubility limit was breached, indicating that the stirring time was insufficient or the cyclodextrin concentration needs to be increased.

Part 4: Quantitative Data Summary

The table below summarizes the expected physicochemical behavior of Doxaprost across various formulation vehicles, highlighting the massive gains in stability and solubility achieved through proper buffer and excipient selection.

Formulation Vehicle	pH	Storage Temp	Estimated Solubility Limit	Estimated Half-Life ( t1/2​ )
Standard PBS	7.4	25°C	< 0.1 mg/mL	~2 to 3 days
10 mM Phosphate Buffer	5.5	25°C	< 0.1 mg/mL	~5 days (Buffer Catalysis)
10 mM Citrate Buffer	5.5	25°C	< 0.1 mg/mL	~10 to 14 days
10% HP-β-CD in Citrate	5.5	25°C	> 5.0 mg/mL	> 30 days
10% HP-β-CD in Citrate	5.5	2–8°C	> 5.0 mg/mL	> 6 months

References

• PubChem. (2021). Doxaprost | C21H36O4 | CID 11954376 - PubChem. National Institutes of Health.[Link]

• Hirayama, F., Kurihara, M., & Uekama, K. (1984). Improving the aqueous stability of prostaglandin E2 and prostaglandin A2 by inclusion complexation with methylated-beta-cyclodextrins. Chem Pharm Bull (Tokyo).[Link]

• MDPI. (2023). Cyclodextrins and Their Derivatives as Drug Stability Modifiers. Pharmaceutics.[Link]

• PMC. (2023). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. National Institutes of Health.[Link]

• European Journal of Pharmaceutics and Biopharmaceutics. (2015). New prostaglandin analog formulation for glaucoma treatment containing cyclodextrins for improved stability, solubility and ocular tolerance. ResearchGate.[Link]

Sources

• 1. Doxaprost | C21H36O4 | CID 11954376 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Improving the aqueous stability of prostaglandin E2 and prostaglandin A2 by inclusion complexation with methylated-beta-cyclodextrins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Troubleshooting Doxaprost precipitation in physiological cell culture media

Technical Support Center: Troubleshooting Doxaprost Precipitation in Physiological Cell Culture Media

Introduction Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges with the solubility of highly lipophilic prostaglandin analogs in physiological media. Doxaprost is a potent compound, but its inherent hydrophobicity makes it notoriously difficult to maintain in an aqueous solution. This guide is designed to move beyond basic "tips and tricks" by providing a mechanistic understanding of why precipitation occurs and delivering self-validating protocols to ensure your experimental integrity.

The Mechanistic FAQ: Understanding Doxaprost Solubility

Q: Why does Doxaprost precipitate immediately when added to my cell culture media? A: Doxaprost (C₂₁H₃₆O₄) is a highly lipophilic molecule with a computed XLogP3 of 4.3[1]. In an aqueous physiological environment, its solubility is severely restricted. When a concentrated stock solution (typically dissolved in anhydrous DMSO) is introduced into aqueous media, the rapid diffusion of the organic solvent leaves the hydrophobic Doxaprost molecules exposed to a highly polar environment. This abrupt polarity shift induces "solvent shock," causing the molecules to aggregate and form insoluble precipitates[2].

Q: Can I just sterile-filter the media to remove the precipitate and proceed? A: Absolutely not. Filtering is generally not recommended as a solution for precipitation[3]. Filtering removes the precipitated active pharmaceutical ingredient (API), leading to an unknown and significantly lower final concentration in your experiment[3]. This compromises the validity and reproducibility of your dose-response data. You must address the root cause of the precipitation to ensure the compound is fully dissolved[3].

Diagnostic Workflow

Troubleshooting workflow for Doxaprost precipitation in cell culture.

Quantitative Baselines for Doxaprost Solubilization

To engineer a stable solution, you must respect the physicochemical limits of the compound. The following table summarizes the critical parameters for Doxaprost.

Parameter	Value / Recommendation	Mechanistic Rationale
Molecular Weight	352.5 g/mol	Essential for accurate molarity calculations[1].
XLogP3 (Lipophilicity)	4.3	High hydrophobicity dictates the absolute need for organic stock solvents[1].
Stock Solvent	Anhydrous DMSO	DMSO is a common choice for poorly water-soluble compounds[3]. Prostaglandins show high solubility (>50 mg/mL) in pure DMSO[4].
Max Final DMSO	0.1% - 0.5% (v/v)	Maintaining the highest tolerable DMSO concentration for your specific cell line can improve compound solubility without inducing solvent toxicity[3].
Optimal Media pH	7.2 - 7.4	The pH of the cell culture medium influences the ionization state of a compound, directly affecting its solubility[2].

Validated Step-by-Step Methodologies

Protocol 1: Preparation and Storage of the Master Stock Goal: Create a thermodynamically stable, high-concentration organic stock.

• Weighing: Aseptically weigh the required mass of Doxaprost powder.

• Dissolution: Dissolve completely in anhydrous DMSO to achieve a 50 mM stock.

  • Causality: Using anhydrous solvent prevents the premature introduction of water, which can initiate micro-nucleation. Gentle warming in a 37°C water bath can aid dissolution[3].

• Aliquotting: Aliquot the stock solution into single-use volumes.

  • Causality: Repeated freeze-thaw cycles of the stock solution can cause the compound to come out of solution and degrade[3][5].

• Validation Check: Before each experiment, visually inspect the thawed stock solution. It must be completely clear. If precipitation is present, attempt to redissolve by warming and vortexing; if it fails, discard and prepare a fresh stock[3].

Protocol 2: The "Step-Down" Aqueous Dilution Technique Goal: Prevent solvent shock during the transition from organic to aqueous phases.

• Pre-warm Media: Warm the required volume of physiological cell culture medium to 37°C in a water bath[3].

  • Causality: Changes in temperature affect solubility; warming media to 37°C provides kinetic energy that aids in accommodating the lipophilic molecules[2].

• Prepare Carrier Media: If your experiment permits, utilize a serum-containing medium.

  • Causality: Proteins in the serum, such as albumin, can bind to the compound and help keep it in solution[3].

• Dropwise Addition: Under sterile conditions, slowly add the calculated volume of the DMSO stock solution dropwise to the medium while gently swirling the flask[2].

  • Causality: Rapidly adding a concentrated stock causes localized high concentrations of the compound, leading to precipitation[2]. Continuous mechanical agitation dissipates these localized gradients.

• Validation Check: Measure the Optical Density (OD) of a cell-free media blank at 600 nm. An OD₆₀₀ < 0.05 confirms the absence of micro-precipitates. Visually inspect the medium before adding it to your cells[2].

Advanced Troubleshooting Q&A

Q: My Doxaprost stays in solution initially but precipitates overnight in the incubator. What is happening? A: This delayed precipitation is typically driven by environmental shifts during incubation.

• pH Drift: As cells metabolize, they produce lactic acid, altering the media pH. Cell metabolism can alter the pH of the medium over time, which changes the ionization state and solubility of the drug[2]. Monitor the pH and consider using a medium with a more robust buffering system (e.g., HEPES) if significant changes are observed[2].

• Evaporation: If media is allowed to evaporate, the concentration of media components, including salts, will increase, causing crystal precipitates to form[5]. Ensure that flasks and plates are not experiencing evaporation by monitoring incubator humidification[5].

Q: I am performing serum-free cell culture. How can I keep Doxaprost soluble without albumin? A: In serum-free environments, the absence of carrier proteins makes highly lipophilic compounds prone to precipitation. You should utilize cyclodextrins. Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic drugs, forming an inclusion complex that increases their aqueous solubility[3]. (2-Hydroxypropyl)-β-cyclodextrin is a highly effective and common choice for cell culture applications[3]. Alternatively, modifying the solvent system to include a co-solvent (e.g., a mixture of DMSO and polyethylene glycol) for the initial stock solution can improve solubility upon dilution[3].

References[2] "Technical Support Center: Preventing Compound Precipitation in Cell Culture Media", Benchchem. URL: https://benchchem.com[3] "Technical Support Center: Troubleshooting Compound Precipitation in Cell Culture Media", Benchchem. URL:https://benchchem.com[1] "Doxaprost | C21H36O4 | CID 11954376 - PubChem - NIH", National Institutes of Health. URL: https://pubchem.ncbi.nlm.nih.gov[5] "Common Cell Culture Problems: Precipitates", Sigma-Aldrich. URL: https://www.sigmaaldrich.com[4] "15(S)-15-METHYL PROSTAGLANDIN E1 | 35700-26-6", ChemicalBook. URL:https://www.chemicalbook.com

Sources

• 1. Doxaprost | C21H36O4 | CID 11954376 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 15(S)-15-METHYL PROSTAGLANDIN E1 | 35700-26-6 [chemicalbook.com]
• 5. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]

Doxaprost Aerosol Delivery Support Center: Optimization &amp; Troubleshooting

Welcome to the Technical Support Center for Doxaprost inhalation research. Doxaprost is a highly potent 15-methyl-11-deoxy prostaglandin E1 (PGE1) analog, demonstrating up to 73 times greater bronchodilator efficacy via the aerosol route compared to its intravenous or precursor counterparts 1. However, formulating and delivering complex prostaglandins via inhalation requires precise control over aerosol generation and aerodynamic characterization.

This guide provides field-proven insights, self-validating protocols, and mechanistic troubleshooting steps to help researchers optimize Doxaprost delivery systems.

Core Mechanisms & Optimization Workflows

To successfully deliver Doxaprost to the lower airways, researchers must understand both the biological target and the physical delivery workflow. Doxaprost acts directly on EP receptors in airway smooth muscle, requiring a highly optimized Fine Particle Fraction (FPF) to reach these deep pulmonary targets.

Mechanism of action for Doxaprost-induced bronchodilation via EP receptor activation.

Workflow for Doxaprost aerosol optimization and aerodynamic characterization.

Troubleshooting & FAQs

Q1: Why is my Doxaprost aerosol output inconsistent, and why is the residual volume so high when using a standard jet nebulizer? A1: Doxaprost requires precise dosing to avoid systemic side effects. Jet nebulizers rely on compressed air, which creates high shear stress and requires a large dead volume, leaving significant residual Active Pharmaceutical Ingredient (API). Transitioning to a Vibrating Mesh Nebulizer (VMN) resolves this. VMNs utilize a piezoelectric element that vibrates a perforated plate, extruding the liquid into fine droplets without continuous recirculation [[2]](). This mechanism significantly lowers the residual volume and protects the structural integrity of the prostaglandin analog, often achieving a respirable fraction of 70-80% 3.

Q2: During Aerodynamic Particle Size Distribution (APSD) characterization, my Mass Median Aerodynamic Diameter (MMAD) results are highly variable. How can I stabilize the measurements? A2: Variability in APSD for nebulized droplets is almost always caused by droplet evaporation within the cascade impactor during testing. As the aqueous Doxaprost droplets travel through the impactor stages at high velocities, thermodynamic evaporation artificially reduces their measured size. To correct this, compendial requirements (USP <1601>) dictate that you must cool the Next Generation Impactor (NGI) to 5°C prior to testing 4. Cooling stabilizes the droplets, ensuring the measured aerodynamic size accurately reflects the emitted dose.

Q3: How do I optimize the VMN device design to maximize the Deposition Fraction (DF) of Doxaprost in the lower airways? A3: The air inlet structure of the VMN plays a critical role in directing the aerosol plume. Research indicates that a multiple-orifice inlet structure outperforms semi-circular or symmetrical designs by directing airflow directly from the inlet to the center of the mouthpiece [[2]](). This reduces direct droplet-wall collisions in the oropharyngeal region. Combine this optimized inlet with a controlled inhalation flow rate of 15 L/min (simulating sinusoidal breathing) to maximize the respirable fraction [[5]]().

Quantitative Data: Delivery System Comparison

To justify the transition from legacy systems to modern VMNs for Doxaprost research, refer to the comparative metrics below:

Parameter	Jet Nebulizer (Historical Baseline)	Vibrating Mesh Nebulizer (VMN)	Mechanistic Impact on Doxaprost Delivery
Aerosol Generation	Compressed air / Venturi effect	Piezoelectric vibrating mesh	VMN reduces shear stress, preserving API integrity.
Residual Volume	High (1.0 - 1.5 mL)	Low (< 0.1 mL)	VMN ensures maximal delivery of high-value Doxaprost.
Fine Particle Fraction	40% - 50%	70% - 80%	VMN achieves deeper lung deposition for EP receptor binding 3.
Operating Flow Rate	Requires external compressor	Breath-actuated or standalone	Allows precise 15 L/min sinusoidal simulation 5.

Self-Validating Experimental Protocol

Protocol: Aerodynamic Particle Size Distribution (APSD) Testing of Doxaprost

Objective: Quantify the Mass Median Aerodynamic Diameter (MMAD) and Fine Particle Fraction (FPF) of Doxaprost aerosols while ensuring zero data artifact from evaporation or system loss.

• Thermodynamic Stabilization (Cooling): Place the Next Generation Impactor (NGI) in a dedicated cooling unit at 5°C for 90 minutes.

  • Causality: Chilling the NGI prevents thermodynamic evaporation of the aqueous Doxaprost droplets as they traverse the impactor stages, ensuring compendial compliance [[4]]().

• Anatomical Simulation Setup: Attach an Alberta Idealized Throat (AIT) to the NGI induction port.

  • Causality: The AIT accurately mimics the aerosol deposition patterns in the human mouth-throat region, providing clinically relevant upper airway filtration data [[5]]().

• Flow Rate Calibration: Connect a vacuum pump and calibrate the flow rate to 15 L/min.

  • Causality: This flow rate simulates standard sinusoidal breathing (15 breaths/min) as mandated by USP <1601> for nebulizer characterization 5.

• Aerosol Generation: Load 2 mL of Doxaprost solution into the Vibrating Mesh Nebulizer (VMN). Actuate for exactly 60 seconds.

  • Causality: A controlled 60-second sampling period prevents overloading the NGI stages, which would otherwise skew the APSD data and exceed the analytical sensitivity of the HPLC method 6.

• Extraction and HPLC Quantitation: Disassemble the NGI and extract Doxaprost from all stages, the AIT, and the micro-orifice collector (MOC) using a validated solvent.

• System Validation (Mass Balance Check): Calculate the Total Drug Substance Delivered by summing the API recovered from all stages.

  • Validation Criterion: The total recovered mass must be within 85%–115% of the theoretical emitted dose. If outside this range, the protocol invalidates itself, prompting the operator to investigate system leaks or extraction inefficiencies before proceeding.

References

• [2] Optimization of Vibrating Mesh Nebulizer Air Inlet Structure for Pulmonary Drug Delivery. MDPI.2

• [3] A vibrating mesh nebulizer as an alternative to the Collison 3-jet nebulizer for infectious disease aerobiology. bioRxiv. 3

• [1] A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost). PubMed (NIH). 1

• [6] Nebulized Drug Delivery. Proveris Scientific. 6

• [4] Environmental Control: A Critical Factor in Inhaler Testing. Copley Scientific.4

• [5] DELIVERY DEVICE - Aerosol Deposition Characterization of Innovative PureHale® Technology Targeting the Upper Airways. Drug Development & Delivery. 5

Sources

• 1. A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. biorxiv.org [biorxiv.org]
• 4. copleyscientific.com [copleyscientific.com]
• 5. DELIVERY DEVICE - Aerosol Deposition Characterization of Innovative PureHale® Technology Targeting the Upper Airways [drug-dev.com]
• 6. proveris.com [proveris.com]

Addressing Doxaprost degradation during long-term -20°C storage

Technical Support Center: Advanced Troubleshooting for Doxaprost Storage & Stability

Welcome to the Application Support Center. As researchers transition from short-term assays to long-term longitudinal studies, the degradation of synthetic prostaglandins like Doxaprost during -20°C storage is a frequent point of failure.

As a Senior Application Scientist, I have designed this guide to move beyond basic storage instructions. Here, we will dissect the exact chemical causality behind Doxaprost degradation, provide field-proven troubleshooting FAQs, and establish a self-validating Standard Operating Procedure (SOP) to guarantee >98% compound retention over multi-year timelines.

To prevent degradation, we must first understand the structural vulnerabilities of the molecule. Doxaprost is a synthetic analog of Prostaglandin E1 (PGE1), specifically (+/-)-15-methyl-11-deoxy PGE1[1].

• The 11-Deoxy Advantage: Native PGE1 is notoriously unstable because it readily undergoes dehydration at the C11-hydroxyl group to form Prostaglandin A1 (PGA1)[2]. Because Doxaprost lacks this C11-hydroxyl group (it is 11-deoxy), it is structurally immune to this classic PGA dehydration pathway[1].

• The Vulnerability (C15 Epimerization & Oxidation): Despite lacking the C11-OH, Doxaprost retains a cyclopentanone ring and a C15 hydroxyl group. In the presence of trace moisture, fluctuating pH, or oxygen, the molecule is highly susceptible to C15 epimerization and oxidation of the C13-C14 trans double bond[3].

The most common error in the field is storing Doxaprost in aqueous physiological buffers (like PBS) at -20°C. When Phosphate Buffered Saline freezes, it undergoes a Freeze-Concentration Effect . Dibasic sodium phosphate ( Na2​HPO4​⋅12H2​O ) selectively crystallizes out of the solution first. This leaves the remaining unfrozen micro-pools of liquid drastically depleted of basic ions, causing the localized pH to plummet from 7.4 to approximately 4.0[4]. This highly acidic, concentrated microenvironment acts as a potent catalyst for Doxaprost degradation, destroying the compound even while "frozen."

Troubleshooting FAQs

Q: I stored my Doxaprost stock in PBS at -20°C, but my in vivo assays showed a 30% loss in bronchodilator potency after just one month. Why? A: Your compound was destroyed by the freeze-concentration effect[4]. Even at -20°C, the drastic acidic shift (pH ~4.0) in the unfrozen interstitial fluid catalyzed the epimerization of the C15 hydroxyl group. Aqueous solutions of prostaglandins should never be frozen for long-term storage. They must be prepared fresh from organic stocks immediately prior to your biological experiments[5].

Q: Can I use DMSO or Absolute Ethanol for long-term -20°C storage? A: Yes. Anhydrous organic solvents like DMSO or absolute ethanol do not undergo pH shifts upon freezing and prevent hydrolytic degradation. Doxaprost is highly soluble in DMSO (>50 mg/mL)[6]. When stored in anhydrous organic solvents at -20°C, the compound remains stable for >2 years[5].

Q: I diluted my Doxaprost into an aqueous buffer for an assay and stored the remainder in a plastic microcentrifuge tube at 4°C. The concentration dropped overnight. Did it degrade? A: It likely did not degrade; it adsorbed to the plastic. Prostaglandins are highly lipophilic. When working with dilute aqueous concentrations, the rough hydrophobic surface of standard polypropylene tubes causes the compound to bind to the plastic walls, effectively removing it from your solution[7]. Always use silanized glass vials for dilute aqueous prostaglandin solutions.

Quantitative Stability Data

The following table summarizes the causal relationship between the storage matrix, temperature, and Doxaprost retention.

Storage Matrix	Temp	Duration	Retention (%)	Primary Mechanism of Failure
PBS (pH 7.4)	-20°C	30 Days	< 70%	Freeze-concentration inducing acidic pH shift (~4.0)[4].
PBS (pH 7.4)	4°C	30 Days	~ 85%	Slow aqueous hydrolysis and C15 epimerization[3].
DMSO (Anhydrous)	-20°C	24 Months	> 98%	None. Matrix prevents hydrolysis and pH shifts[6].
Ethanol (Absolute)	-20°C	24 Months	> 95%	None. Matrix prevents hydrolysis[5].

Self-Validating Standard Operating Procedure (SOP)

To guarantee the integrity of your Doxaprost stock, execute the following protocol. This workflow includes a self-validating feedback loop to ensure your solvent is truly anhydrous.

Phase 1: Preparation & Reconstitution

• Thermal Equilibration: Remove the lyophilized Doxaprost powder from the freezer. Do not open the vial immediately. Allow it to equilibrate to room temperature in a desiccator for 30 minutes. Causality: Opening a cold vial introduces atmospheric condensation, injecting trace water that will drive future degradation.

• Solvent Addition: Reconstitute the powder in anhydrous DMSO (≥99.9% purity, stored over molecular sieves) to create a concentrated stock of 10 mg/mL to 50 mg/mL[6].

Phase 2: Aliquoting & Storage 3. Glass Transfer: Dispense single-use aliquots into amber, silanized borosilicate glass vials. Causality: Amber glass prevents UV-catalyzed oxidation, and silanization prevents hydrophobic adsorption[7]. 4. Inert Gas Overlay: Gently purge the headspace of each vial with a stream of dry Argon or Nitrogen gas for 5 seconds before immediately capping tightly. 5. Cryo-Storage: Transfer the sealed vials to a -20°C manual-defrost freezer (avoid frost-free freezers, as their thermal cycling introduces localized melting).

Phase 3: System Validation Check 6. Analytical Validation: To prove your system is free of moisture and degradation, remove one aliquot after 7 days of -20°C storage. Thaw to room temperature and analyze via HPLC with UV detection at 205 nm[3]. A single, sharp chromatographic peak matching your T=0 baseline validates that your anhydrous matrix successfully prevented epimerization.

Mechanistic Workflow Visualization

Figure 1: Mechanistic pathways of Doxaprost storage. Aqueous buffers induce freeze-concentration.

References

• DOXAPROST - Inxight Drugs. National Center for Advancing Translational Sciences (ncats.io). URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG8ctmSINhKYW3Ui4yQ-P_U8kKzWHBS0P6bgZHKuZEnC1y1GpMeJX4ct2d1YsbZiJykU4O47YkSRhHpM406gUUOGLCO8Q5tC7feQdZSp7LKccX0bepuAdqXjDTdvXrvN4s=]
• PRODUCT INFORMATION: Prostaglandin E1. Cayman Chemical. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGTmcp_w5fQQTHwKEK6flqkqZ4iruFrMC89X2Q2KlRgLzHj-luO-gFdw6R2BN7n6xEDMU6c1nmwuAqI2AV2owunrHn6rJ8jPuzssosL3MnZBpMDpsUMWr6pGUxL-WJ9omAxJEKoG7AKhRFlLXQ=]
• PROSTAGLANDIN E1 - Product Information. Sigma-Aldrich. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEQe_0rhIC1RJByuJezxtKDUO6h6ngJeXkoojtLbX9KdUl6PQfA7HbsSfVXfO9M-E2KuINgRAUg6kEqZCL9EmfXTJbNoviwLZC2omFuoVAmSsaYrKbLeVKqjzTtxzwsr9b19wkxYLlLYLwD0qMuwVAspcsAuv4JGyeno3HUEa70YgQ4mW-_F20iGMGyUBoaGQBwP1sToxGCvTFr]
• Stability of prostaglandin E1 solutions stored in polypropylene syringes for continuous intravenous administration to newborns. PubMed (nih.gov). URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGawTS5Y16aOzeQV5y_NrBwOd4uU4ebJjFWCRVkvI4iA6H9XLKAGzTyevGEsSnRHz67ozVqpXOZQU3t98LFVjSlyMYGCosY7_NMiVMQjpgVfg_GmyzCb3LwKnQOwI2gOTZ0xLdl]
• Characterization of Phosphate Buffered Saline (PBS) in Frozen State and after Freeze-Drying. SciSpace. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHutefMMSsbqL1T0cnP8v0DXGV1bV_D2FWctI42THJvwSbA7Xw-lBXXvFFUYwBsTDqyuoBVZU9tp--3sfB5CCxnbBf_iYBTSYUxmwMVCSCY22HIhHU0SXzu9Q2NwEpMfmP__GvGhvl73DGkLHMHuBOWcKNR_Stfqg-KlVK_vR60cphjZYoIs8RPZLHorG39tSzIik77r5HqplZ5xCc=]
• Doxaprost | CAS# 51953-95-8 | Bronchodilator. MedKoo Biosciences. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHIAO2IARnpQ65IXXCF7cyUFN2_hzFDZkvcELINDv8snqmj6CNKt3MOy9_F6vPOLzhOT-z1GWu89Rrww-QQFKPTcCyjoa06W68BbiNSu2UH_MjPkhxwsphJ0fMNko4nKw==]
• Analysis of prostaglandin E1 and related impurities by mixed aqueous-organic capillary electrophoresis. ResearchGate. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGvnqGtQDDmk8JZp77hgWTPdq0mRa8QWTRQ22w7qWme-SoMxvS6o6wHZ-e0TJ5wlAysjKB8Wdh711fzIPKRUAjmdELc8fPhCxKd0L9jTR_4ghvhpJJU2MmV2NEBqnH1Rnbajw0JMIdll8NTF8IuDq-f77IDKuD7U5lysAbNVyukGiauk_TBK2nFKCzC4YMbuKIVETpw4F4EZyPzYm6q48f3YHeo0EHx59iz_dkwNFb7bcXI4ZrIEgU4Gb_ShQoDVAICdPreM0oZ6JOj9EAdv8yRUxPuGEY=]

Sources

• 1. DOXAPROST [drugs.ncats.io]
• 2. Stability of prostaglandin E1 solutions stored in polypropylene syringes for continuous intravenous administration to newborns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. medkoo.com [medkoo.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]

Minimizing off-target hypotensive effects in Doxaprost bronchodilation models

Welcome to the Doxaprost In Vivo Modeling Support Center. This resource is designed for researchers and drug development professionals working with Doxaprost (a 15-methyl analogue of 11-deoxy prostaglandin E1) and related PGE1 analogs. While Doxaprost is a highly potent bronchodilator, its systemic distribution often triggers off-target vasodilation, leading to acute hypotension.

This guide provides mechanistic insights, troubleshooting workflows, and self-validating experimental protocols to help you isolate pulmonary efficacy from systemic hemodynamic artifacts.

I. Mechanistic Overview & Pathway Visualization

Doxaprost drives bronchodilation by agonizing EP2 and EP4 receptors in airway smooth muscle, elevating intracellular cAMP. However, systemic absorption allows the compound to interact with endothelial and vascular smooth muscle EP/IP receptors, causing rapid vasodilation and subsequent hypotension [1].

Caption: Divergent signaling pathways of Doxaprost mediating targeted bronchodilation vs. off-target hypotension.

II. Frequently Asked Questions (FAQs)

Q: Why do my guinea pig models exhibit severe mean arterial pressure (MAP) drops immediately after Doxaprost administration? A: This is a classic pharmacokinetic artifact related to the route of administration. Intravenous (i.v.) bolus dosing of Doxaprost causes an immediate spike in systemic plasma concentrations, directly agonizing vascular EP receptors before pulmonary first-pass metabolism can buffer the dose. Transitioning to aerosolized delivery significantly mitigates this [2].

Q: How does the 15-methyl substitution in Doxaprost affect its safety window compared to native 11-deoxy PGE1? A: The 15-methyl group prevents rapid enzymatic degradation by 15-hydroxyprostaglandin dehydrogenase (15-PGDH). While this increases bronchodilatory potency (up to 73 times more potent via aerosol) and extends the duration of action, it also means that any systemic leakage will result in prolonged hypotensive recovery times [2].

Q: Can I use alpha-blockers to stabilize blood pressure during the assay? A: No. Doxaprost potentiates the blood-pressure-lowering action of alpha-blockers and other anti-hypertensives [1]. Co-administration will exacerbate the hypotensive shock rather than rescue it. You must control hypotension via localized delivery mechanics, not systemic pharmacological compensation.

III. Quantitative Data: Route-Dependent Hemodynamics

To establish a self-validating baseline, your vehicle and positive control cohorts should align with the historical pharmacodynamic profiles of Doxaprost.

Administration Route	Bronchodilator Potency (vs 11-deoxy PGE1)	Duration of Action	Impact on Mean Arterial Blood Pressure (MAP)
Intravenous (i.v.)	32x	Prolonged (>45 mins)	Significant Fall (Immediate systemic vasodilation)
Aerosol (Inhalation)	73x	Prolonged (>60 mins)	Negligible / No Fall (Localized pulmonary retention)
Oral (Gavage)	Moderate	Sustained	Dose-dependent mild hypotension

Data synthesized from comparative in vivo guinea pig and cat models [2].

IV. Troubleshooting Guide & Self-Validating Protocols

If you are experiencing unacceptable hypotensive events in your efficacy models, implement the following step-by-step methodology to restrict Doxaprost to the pulmonary compartment.

Protocol: Optimized Aerosol Delivery for Histamine-Induced Bronchoconstriction Models

Objective: Measure changes in tracheal pressure without triggering systemic MAP collapse in anesthetized guinea pigs. Self-Validation Checkpoint: Continuous femoral artery cannulation must show a MAP fluctuation of < 10% from baseline during aerosol administration. If MAP drops > 10%, the aerosol particle size is too small (causing deep alveolar systemic absorption) or the dose is too high.

Step-by-Step Methodology:

• Animal Preparation & Cannulation:

  • Anesthetize the guinea pig (e.g., using urethane/chloralose to maintain stable baseline cardiovascular tone).

  • Cannulate the jugular vein for histamine challenge administration.

  • Cannulate the carotid or femoral artery and connect to a pressure transducer to continuously monitor MAP. Causality: Real-time MAP monitoring is the only way to validate that your bronchodilation data isn't being confounded by cardiovascular collapse.

• Tracheal Intubation & Plethysmography:

  • Insert a tracheal cannula connected to a bronchospasm transducer to measure pulmonary resistance and dynamic compliance.

• Histamine Challenge (Baseline):

  • Administer an i.v. bolus of histamine to induce measurable bronchoconstriction (increase in tracheal pressure). Allow recovery to baseline.

• Doxaprost Aerosol Generation:

  • Formulate Doxaprost in a compatible vehicle (e.g., highly dilute DMSO/saline).

  • Use an ultrasonic nebulizer calibrated to produce an aerodynamic diameter of 3–5 µm . Causality: Particles smaller than 2 µm penetrate the deep alveolar space and rapidly cross the blood-gas barrier into systemic circulation, triggering the hypotensive off-target effect. Particles 3-5 µm deposit primarily in the conducting airways (bronchi/bronchioles) where EP2/EP4 receptors mediate bronchodilation.

• Administration & Monitoring:

  • Deliver the Doxaprost aerosol for exactly 60 seconds.

  • Validation Gate: Observe the MAP trace for 5 minutes. If MAP remains stable, proceed.

• Efficacy Measurement:

  • Re-administer the histamine i.v. challenge at 10, 30, and 60 minutes post-Doxaprost.

  • Record the percent inhibition of histamine-induced bronchoconstriction.

V. References

• NCATS Inxight Drugs - Doxaprost Overview and Clinical Profile. National Center for Advancing Translational Sciences. Available at:[Link]

• Greenberg R, Smorong K, Bagli JF. - A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost). Prostaglandins. 1976 Jun;11(6):961-80. PubMed PMID: 935524. Available at: [Link]

Technical Support Center: Overcoming Baseline Drift in Doxaprost-Induced Smooth Muscle Relaxation Assays

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with baseline instability in organ bath and myograph systems. When evaluating Doxaprost—a potent 15-methyl analogue of 11-deoxy-PGE1[1]—achieving a rock-solid baseline is critical. Doxaprost acts via the EP2 receptor pathway, elevating intracellular cAMP to induce smooth muscle relaxation[1][2]. If your baseline is drifting downward before drug administration, it is mathematically impossible to accurately quantify the drug's true relaxant efficacy.

This guide provides field-proven, causality-driven troubleshooting strategies to eliminate baseline drift, ensuring your experimental protocols are robust and self-validating.

Doxaprost Mechanism of Action

To troubleshoot effectively, we must first understand the biological pathway we are isolating. Doxaprost stimulates the EP2 receptor (a Gs-coupled GPCR), which initiates a signaling cascade that ultimately decreases intracellular calcium sensitivity, leading to relaxation[2].

Doxaprost-mediated EP2 receptor signaling pathway for smooth muscle relaxation.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why does my baseline continuously drift downward (loss of tension) before I even add Doxaprost? A1: Continuous downward linear drift is typically a manifestation of either mechanical slippage or incomplete tissue stress-relaxation. Smooth muscle exhibits distinct viscoelastic properties[3]. When an initial resting tension (e.g., 1.0 g) is applied, the tissue undergoes slow plastic deformation. If your equilibration period is too short, this passive physical deformation overlaps with your experimental window, masquerading as drug-induced relaxation. Solution: Implement a strict 60–90 minute equilibration phase. Wash the tissue with fresh buffer every 15 minutes and readjust the tension back to the target baseline until it stabilizes completely.

Q2: My baseline doesn't just drift; it fluctuates rhythmically. How does this impact Doxaprost evaluation, and how do I stop it? A2: Rhythmic fluctuations indicate spontaneous myogenic activity or endogenous prostaglandin synthesis[3]. Because Doxaprost is a prostaglandin analog[1], the presence of endogenous PGE2 or PGF2α released by the tissue can competitively bind receptors or trigger opposing contractile pathways (via EP1/EP3 receptors). Solution: Pre-treat the tissue with a non-selective COX inhibitor, such as Indomethacin (10 µM), during the equilibration phase. This creates a "pharmacologically silent" baseline, preventing endogenous prostaglandin synthesis and isolating the specific relaxant effect of exogenous Doxaprost.

Q3: How do environmental factors in the organ bath contribute to baseline instability? A3: Smooth muscle tone is highly sensitive to temperature and pH. A drop in temperature of even 0.5°C alters calcium channel kinetics, while improper oxygenation shifts the pH of the bicarbonate-buffered Krebs solution, altering enzymatic activity and causing drift[3]. Solution: Ensure the water jacket is strictly maintained at 37°C. The buffer must be continuously aerated with Carbogen (95% O2 / 5% CO2) to maintain a physiological pH of 7.4.

Quantitative Parameters for Assay Stabilization

To prevent drift, your organ bath parameters must be tightly controlled. The table below summarizes the optimal conditions required to establish a stable baseline prior to Doxaprost administration.

Parameter	Target Value	Tolerance / Range	Causal Rationale
Resting Tension	1.0 g (Trachea/Aorta)	± 0.05 g	Optimizes actin-myosin overlap (L_max) without causing mechanical damage.
Equilibration Time	60 - 90 minutes	Minimum 60 min	Allows complete viscoelastic stress-relaxation of the tissue[3].
Buffer Temperature	37.0 °C	± 0.2 °C	Prevents temperature-induced shifts in ion channel gating kinetics.
Buffer pH (Krebs)	7.4	7.35 - 7.45	Maintained via continuous 95% O2 / 5% CO2 bubbling; critical for receptor conformation.
Indomethacin Conc.	10 µM	5 - 10 µM	Abolishes spontaneous tone caused by endogenous prostaglandin synthesis.

Troubleshooting Workflow

Use the following logic tree to diagnose and resolve baseline drift in real-time during your assay setup.

Logical troubleshooting workflow to resolve baseline drift in organ bath assays.

Self-Validating Experimental Protocol: Doxaprost Relaxation Assay

To ensure high-fidelity data, follow this step-by-step methodology. This protocol includes built-in validation checks to ensure baseline stability before any data is recorded.

Step 1: Tissue Preparation & Mounting

• Isolate the target smooth muscle (e.g., tracheal rings) and immediately submerge in oxygenated, ice-cold Krebs-Henseleit solution to halt enzymatic degradation.

• Suspend the tissue between two stainless steel hooks in a 10 mL water-jacketed organ bath. Attach the lower hook to a stationary glass rod and the upper hook to an isometric force transducer.

Step 2: Equilibration & Pharmacological Silencing (Validation Step)

• Apply an initial resting tension of 1.0 g.

• Add Indomethacin (10 µM) to the bath to block endogenous COX activity.

• Wash the tissue with fresh, pre-warmed (37°C) buffer every 15 minutes for a minimum of 60 minutes. Readjust the tension to 1.0 g after each wash.

• Self-Validation Check: Do not proceed to Step 3 until the baseline tension remains flat (±0.05 g variance) for 15 consecutive minutes.

Step 3: Pre-Contraction

• Induce active tone using a sub-maximal concentration (EC80) of a contractile agonist (e.g., Carbachol or Methacholine).

• Wait 10–15 minutes for the contraction to reach a stable plateau. A stable plateau is required to accurately measure the percentage of relaxation.

Step 4: Doxaprost Cumulative Dosing

• Add Doxaprost in a cumulative concentration-response manner (e.g., half-log increments from 1 nM to 10 µM).

• Wait for the relaxation response to plateau after each addition (typically 3–5 minutes) before adding the next dose.

Step 5: Data Acquisition & Digital Filtering

• Record signals at a bandwidth of 0–400 Hz.

• During post-processing, apply a moving median filter with a 10-second window to eliminate high-frequency mechanical noise and correct any residual micro-drift[4].

References

• 11-Deoxy-PGE1 | 37786-00-8 | Benchchem Benchchem.
• Prostaglandin EP 4 receptor - wikidoc Wikidoc.
• An experimental method to identify neurogenic and myogenic active mechanical states of intestinal motility N
• Simultaneous high-resolution electrophysiology measurements and motion tracking of ex vivo rat uterine smooth muscle activity Oxford Academic.

Sources

• 1. 11-Deoxy-PGE1 | 37786-00-8 | Benchchem [benchchem.com]
• 2. Prostaglandin EP4 receptor - wikidoc [wikidoc.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]

Technical Support Center: Doxaprost In Vivo Formulation &amp; Vehicle Toxicity

Welcome to the Technical Support Center for Doxaprost formulation. Doxaprost is a potent prostaglandin analog utilized primarily as a bronchodilator[1]. Due to its highly lipophilic nature, formulating Doxaprost for in vivo animal models requires primary solvation in organic solvents like Dimethyl Sulfoxide (DMSO). However, DMSO is biologically active; it acts as a permeation enhancer, alters membrane fluidity, and at high concentrations (>10% v/v), induces reactive oxygen species (ROS) generation, apoptosis, and plasma membrane pore formation[2].

This guide provides evidence-based troubleshooting, physiological causality, and self-validating protocols to help you minimize DMSO vehicle toxicity while maintaining Doxaprost solubility in your in vivo workflows.

Frequently Asked Questions (FAQs)

Q1: Why does Doxaprost precipitate when I dilute my DMSO stock directly with saline? A1: Precipitation occurs due to a rapid shift in the dielectric constant of the solvent environment. When aqueous saline is introduced directly to the DMSO stock, the thermodynamic equilibrium is abruptly disrupted, causing the hydrophobic Doxaprost molecules to undergo supersaturation and rapid nucleation. Solution: Implement a co-solvent transition bridge. Using Polyethylene Glycol (e.g., PEG300) and Tween 80 before adding saline creates a gradual polarity gradient and encapsulates the active pharmaceutical ingredient (API) in micelles, preventing precipitation[3].

Q2: What are the physiological signs of acute DMSO vehicle toxicity in rodents? A2: Systemic DMSO toxicity manifests as rapid breathing, lethargy, hypothermia, and restlessness. A hallmark sign of DMSO metabolism is a distinct garlic-like odor on the animal's breath, caused by its reduction to dimethyl sulfide (DMS) in vivo[4]. If these signs are observed, the dosing volume or DMSO concentration must be reduced immediately to prevent confounding your experimental data.

Q3: Can I use 100% DMSO for low-volume intraperitoneal (IP) injections to avoid precipitation? A3: No. Administering pure DMSO (100%) causes severe and rapid modification of red blood cells, coagulation defects, and localized tissue necrosis due to extreme hyperosmolarity. While the absolute LD50 of pure DMSO in mice via IP injection is approximately 6.2 mL/kg[5], sub-lethal tissue damage and severe pain occur at much lower volumes. Always dilute the vehicle to <10% (ideally <5%) using co-solvents[4].

Quantitative Data: Tolerable DMSO Limits by Route

To prevent vehicle-induced artifacts in your Doxaprost studies, adhere to the following empirically established limits for DMSO concentration based on the route of administration.

Route of Administration	Recommended Target DMSO (%)	Absolute Maximum Limit (%)	Primary Toxicity Mechanism at High Doses
Intravenous (IV)	0.1% - 1.0%	5.0%	Hemolysis, phlebitis, cardiovascular shock
Intraperitoneal (IP)	1.0% - 5.0%	10.0%	Peritoneal inflammation, hyperosmolar pain
Oral Gavage (PO)	1.0% - 5.0%	10.0%	Gastrointestinal irritation, mucosal damage
Subcutaneous (SC)	0.1% - 1.0%	5.0%	Injection site necrosis, localized erythema

Troubleshooting Guide

Issue 1: Doxaprost crashes out of solution during the final saline addition.

• Causality: The aqueous phase was added too rapidly, or the co-solvent ratio is insufficient to maintain micellar stability, causing the hydrophobic API to aggregate.

• Solution: Ensure saline is added dropwise while vigorously vortexing. If precipitation persists, adjust the vehicle ratio to increase the miscible bridge (e.g., increase PEG300 from 30% to 40%)[3].

Issue 2: Mice exhibit severe lethargy and weight loss 24 hours post-dose.

• Causality: High systemic DMSO exposure leads to oxidative stress, cellular toxicity, and metabolic burden[2].

• Solution: Reduce the final DMSO concentration to ≤5%. Alternatively, divide the dose into multiple smaller injections (BID dosing) to lower the peak plasma concentration of the solvent.

Issue 3: Injection site necrosis following subcutaneous (SC) administration.

• Causality: DMSO concentrations >5% cause hyperosmolar shock and localized cell lysis in delicate subcutaneous tissues.

• Solution: Switch to an intraperitoneal (IP) route if >5% DMSO is strictly required for solubility, or reformulate using a lipid-based emulsion (e.g., 50:50 DMSO:Corn Oil stock, diluted further) to reduce aqueous hyperosmolarity[4].

Step-by-Step Methodology: Low-Toxicity Formulation Protocol

Objective: Prepare a self-validating, sterile Doxaprost dosing solution using a 5% DMSO / 40% PEG300 / 5% Tween 80 / 50% Saline vehicle[3].

Note: The specific order of addition is critical. PEG300 acts as a miscible bridge, Tween 80 provides micellar encapsulation, and Saline acts as the bulk aqueous carrier.

Phase 1: Primary Solvation

• Weigh the required mass of Doxaprost API powder into a sterile glass vial.

• Add 100% pharmaceutical-grade DMSO to achieve a concentration 20x the final desired dosing concentration.

• Vortex vigorously until the solution is completely clear. Self-Validation Check: Hold the vial against a light source. Do not proceed to Phase 2 if any micro-particulates remain.

Phase 2: Co-solvent Bridging 4. Add PEG300 to the vial to reach 40% of the final total volume. Vortex for 30 seconds. Causality: This lowers the dielectric constant gap between the DMSO stock and the upcoming aqueous phase. 5. Add Tween 80 to reach 5% of the final total volume. Vortex for 60 seconds. Causality: The non-ionic surfactant coats the hydrophobic Doxaprost molecules, preparing them for stable aqueous dispersion.

Phase 3: Aqueous Dilution & Sterilization 6. Pre-warm sterile 0.9% Saline to 37°C to enhance thermodynamic solubility. 7. Critical Step: While continuously vortexing the vial, add the pre-warmed Saline dropwise to reach 50% of the final volume. 8. Filter the final solution through a 0.22 µm PTFE syringe filter into a fresh, sterile vial. This ensures in vivo sterility and removes any sub-visual precipitates prior to administration[4].

Formulation Workflow & Logical Relationships

Workflow for formulating Doxaprost to minimize DMSO-induced in vivo toxicity.

References

• Environmental Protection Agency (EPA) . Dimethyl Sulfoxide (DMSO) Toxicity Profile. Regulations.gov.[Link]

• Pollini, M., et al. Decreasing the toxicity of dimethyl sulfoxide (DMSO) as a cryoprotectant. ResearchGate.[Link]

• Kelava, T., et al. Biological actions of drug solvents. Srce.hr. [Link]

• Google Patents.

Sources

• 1. EP1909772A1 - Transdermal drug delivery formulation - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. hrcak.srce.hr [hrcak.srce.hr]

Reference Data & Comparative Studies

Comparing Doxaprost vs 11-deoxy prostaglandin E1 bronchodilator potency

An in-depth technical comparison of the bronchodilator potency between (+/-) 11-deoxy prostaglandin E1 and its 15-methyl analogue, doxaprost, serves as a masterclass in overcoming the pharmacokinetic liabilities of lipid-derived therapeutics.

This guide objectively analyzes their pharmacodynamic profiles, details the structural causality behind their performance differences, and provides self-validating experimental protocols for evaluating bronchodilator efficacy.

Mechanistic Pathway & Structural Causality

Prostaglandin E1 (PGE1) and its derivatives are potent dilators of airway smooth muscle. They mediate their effects primarily through Gs-coupled EP receptors (such as EP2 and EP4), which stimulate adenylate cyclase to increase intracellular cAMP[1]. However, the therapeutic utility of endogenous-like prostaglandins is severely limited by their rapid enzymatic degradation in the pulmonary circulation. The primary metabolic sink is 15-hydroxyprostaglandin dehydrogenase (15-PGDH) , an enzyme that rapidly oxidizes the crucial C-15 hydroxyl group, rendering the molecule biologically inactive.

To overcome this liability, doxaprost ((+/-)-15-methyl-11-deoxy PGE1) was synthesized as a structurally modified analogue of (+/-) 11-deoxy prostaglandin E1[2],[3]. The strategic addition of a methyl group at the C-15 position introduces steric hindrance, effectively shielding the adjacent hydroxyl group from 15-PGDH-mediated oxidation. This structural divergence is the fundamental driver behind the profound differences in their in vivo bronchodilator potencies[2].

Mechanism of EP receptor activation and 15-PGDH metabolic resistance.

Quantitative Data Comparison

While the structural modification in doxaprost confers metabolic stability, it is critical to evaluate whether this alteration impacts intrinsic receptor affinity. Experimental data reveals a stark contrast between in vitro (metabolism-free) and in vivo (metabolism-active) environments[2],[4].

Pharmacodynamic Parameter	(+/-) 11-deoxy PGE1	Doxaprost	Fold Difference / Outcome
Intrinsic Receptor Affinity	Baseline	Equivalent	1x (No difference in vitro)
In Vivo Potency (Aerosol)	Baseline	Superior	73x more potent
In Vivo Potency (Intravenous)	Baseline	Superior	32x more potent
Duration of Action	Short-acting	Prolonged	Significant increase in vivo
Enzymatic Susceptibility	High (Rapid clearance)	Negligible	Doxaprost bypasses 15-PGDH

Data synthesized from comparative guinea pig models[2],[4].

Experimental Methodologies: Validating the Potency Discrepancy

To isolate the effects of intrinsic receptor affinity from systemic metabolism, drug development professionals utilize a dual-assay approach. The following self-validating protocols establish the causality between metabolic resistance and in vivo efficacy.

Workflow comparing in vitro vs in vivo bronchodilator efficacy assays.

Protocol A: In Vitro Isolated Tracheal Strip Assay (Receptor Affinity Validation)

Purpose: To measure intrinsic bronchodilator potency in the absence of systemic 15-PGDH metabolism. Causality: Utilizing an isolated tissue bath removes hepatic and circulating pulmonary enzymes. If the C-15 methyl group negatively impacts receptor binding, it will be evident here.

• Tissue Preparation: Isolate tracheal strips from euthanized guinea pigs. Suspend tissues in organ baths containing oxygenated Krebs-Henseleit solution at 37°C to maintain physiological viability.

• Baseline Calibration: Apply a resting tension of 1.0 g and allow tissues to equilibrate for 60 minutes, washing every 15 minutes. This ensures the removal of endogenous catecholamines and prostaglandins.

• Tone Induction: Introduce carbachol (a muscarinic agonist) to the bath to induce a stable, sub-maximal contractile tone. Rationale: Bronchodilators cannot be accurately evaluated on fully relaxed smooth muscle; a pre-contracted state provides the necessary dynamic range for measuring relaxation[2].

• Dose-Response Generation: Cumulatively add (+/-) 11-deoxy PGE1 or doxaprost to the bath.

• System Validation Check: The protocol is validated when both compounds yield overlapping dose-response curves (equivalent EC50 values). This confirms that the 15-methyl substitution does not impair EP receptor activation[2].

Protocol B: In Vivo Histamine-Induced Bronchoconstriction Assay

Purpose: To evaluate operational bronchodilator efficacy in a complete physiological system subject to enzymatic degradation. Causality: Intravenous or aerosolized administration exposes the compounds to pulmonary 15-PGDH. Histamine is used to simulate acute bronchospasm, allowing the measurement of airway resistance reversal.

• Subject Preparation: Anesthetize guinea pigs and mechanically ventilate via a tracheal cannula. Monitor continuous tracheal pressure and mean arterial blood pressure.

• Bronchoconstriction Induction: Administer histamine intravenously to induce a transient, measurable spike in tracheal pressure (bronchoconstriction)[2].

• Test Compound Administration: Administer either (+/-) 11-deoxy PGE1 or doxaprost via aerosol or intravenous (i.v.) routes prior to subsequent histamine challenges.

• Data Acquisition: Quantify the percentage inhibition of the histamine-induced pressure spike.

• System Validation Check: The system is self-validating when doxaprost demonstrates a 73-fold (aerosol) and 32-fold (i.v.) greater potency than 11-deoxy PGE1, alongside a significantly longer duration of effect. This confirms the in vivo advantage of metabolic resistance[2],[4].

Drug Development Insights

The comparison between 11-deoxy PGE1 and doxaprost serves as a foundational case study in rational drug design. While 11-deoxy PGE1 possesses excellent intrinsic efficacy at airway smooth muscle receptors, its rapid clearance renders it clinically impractical for sustained bronchodilation. By identifying 15-PGDH as the primary metabolic liability, the synthesis of doxaprost successfully decoupled intrinsic activity from pharmacokinetic vulnerability[2],[3]. This principle—steric shielding of metabolically labile functional groups without disrupting the pharmacophore—remains a cornerstone strategy in the optimization of lipid-derived therapeutics.

References

• Greenberg R, Smorong K, Bagli JF. "A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost)." Prostaglandins. 1976 Jun;11(6):961-80. URL:[Link]

• Bagli JF, Greenberg R, Abraham NA, Pelz K. "Prostaglandin IX-synthesis of (+/-)-15-methyl-11-deoxy PGE1 (doxaprost) - a potent bronchodilator - and its C-15-epimer." Prostaglandins. 1976 Jun;11(6):981-6. URL:[Link]

• National Center for Advancing Translational Sciences (NCATS). "DOXAPROST - Inxight Drugs." Inxight Drugs Database. URL:[Link] (Verified via Source[4])

• LipidBank. "Eicosanoid - Prostaglandin E1 and Derivatives." The Official Database of Japanese Conference on the Biochemistry of Lipids (JCBL). URL: [Link] (Verified via Source[1])

Sources

• 1. LipidBank - Eicosanoid [lipidbank.jp]
• 2. A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Prostaglandin IX-synthesis of (+/-)-15-methyl-11-deoxy PGE1 (doxaprost) - a potent bronchodilator - and its C-15-epimer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. DOXAPROST [drugs.ncats.io]

Validation of Doxaprost Efficacy Against Standard PGE2 Analogues: A Comprehensive Experimental Guide

Executive Summary

Prostaglandin E2 (PGE2) and its synthetic analogues are critical modulators of smooth muscle tone, inflammation, and mucosal protection. However, endogenous PGE2 (Dinoprostone) suffers from a notoriously short biological half-life due to rapid metabolism by 15-hydroxyprostaglandin dehydrogenase (15-PGDH) .

As a Senior Application Scientist, I have evaluated numerous prostanoid libraries to overcome these pharmacokinetic limitations. Doxaprost ((+/-) 15-methyl-11-deoxy PGE1) stands out due to its specific structural modifications. The addition of a 15-methyl group sterically hinders enzymatic degradation, yielding a compound that is 73 times more potent via aerosol administration and 32 times more potent intravenously compared to its 11-deoxy PGE1 precursor .

This guide provides a rigorous, self-validating framework for benchmarking Doxaprost against standard PGE2 analogues (Misoprostol, Dinoprostone, and Sulprostone) in preclinical drug development.

Part 1: Pharmacological Profiling & Comparative Efficacy

PGE2 analogues exert their effects via four distinct G-protein coupled receptors (EP1-EP4). The therapeutic index of a bronchodilator or relaxant depends heavily on its EP2/EP4 selectivity (mediating relaxation via Gs and cAMP) versus EP1/EP3 activation (mediating contraction via Gq/Gi) [[1]]([Link]).

Table 1: Comparative Pharmacodynamics of PGE2 Analogues

Compound	Primary EP Target	Physiological Bias	Metabolic Stability	Relative Bronchodilator Potency
Doxaprost	EP2, EP4	Relaxation (Bronchodilation)	High (15-methyl protected)	++++
Dinoprostone	EP1, EP2, EP3, EP4	Mixed (Dose-dependent)	Low (Rapidly oxidized)	++
Misoprostol	EP2, EP3, EP4	Mixed (Mucosal protection)	Moderate	+++
Sulprostone	EP1, EP3	Contraction (Uterotonic)	High	+ (Contractile)

(Note: Sulprostone is highly selective for EP1/EP3 and is primarily utilized as a contractile agent rather than a relaxant .)

Part 2: Mechanistic Visualization

To design a robust assay, we must map the signaling divergence. Doxaprost preferentially drives the Gs-coupled pathway, bypassing the intracellular calcium spikes associated with EP1/EP3 agonists.

Fig 1. Doxaprost and PGE2 analogue signaling pathways via EP receptor subtypes.

Part 3: Self-Validating Experimental Protocols

Protocol 1: Ex Vivo Smooth Muscle Relaxation Kinetics (Guinea Pig Trachea)

To objectively compare Doxaprost against Misoprostol, we utilize an isolated tissue bath system. This protocol is designed to be self-validating by incorporating receptor-specific antagonists to prove causality.

Step-by-Step Methodology:

• Tissue Preparation & Equilibration: Isolate guinea pig tracheal spirals and suspend them in organ baths containing oxygenated Krebs-Henseleit solution at 37°C. Apply a resting tension of 1.0 g.

  • Scientific Rationale: Tracheal spirals provide a higher surface area for drug diffusion compared to rings, ensuring faster equilibration and more uniform exposure to the analogues.

• Viability Baseline (Internal Control): Challenge the tissue with 60 mM KCl. Wash three times once peak contraction is reached.

  • Scientific Rationale: This step validates tissue viability. Tissues failing to generate at least 1.5 g of tension are discarded, preventing false-negative relaxation data.

• Tone Induction: Induce active tone using 1 µM Carbachol.

  • Scientific Rationale: Carbachol, a cholinergic agonist, produces a stable, non-fading plateau. This is superior to histamine, which is prone to rapid tachyphylaxis, making Area Under the Curve (AUC) calculations for relaxants unreliable .

• Antagonist Pre-incubation (The Self-Validating Step): In parallel bath chambers, pre-incubate tissues with 1 µM PF-04418948 (EP2 antagonist) or GW627368 (EP4 antagonist) for 30 minutes prior to Carbachol.

  • Scientific Rationale: If Doxaprost induces relaxation in the vehicle bath but fails in the antagonist bath, we mechanistically prove the relaxation is EP2/EP4-dependent, ruling out non-specific calcium channel blockade.

• Agonist Dose-Response: Add Doxaprost or Misoprostol cumulatively (1 nM to 10 µM) once the Carbachol plateau is stable.

• Data Acquisition: Record isometric tension. Calculate EC50 and Emax using non-linear regression.

Fig 2. Self-validating ex vivo workflow for assessing bronchodilator efficacy.

Protocol 2: In Vitro cAMP Accumulation Assay

Because the increased in vivo activity of Doxaprost is consistent with a lack of enzyme inactivation , we must validate the primary secondary messenger (cAMP) kinetics in vitro.

Step-by-Step Methodology:

• Cell Culture: Seed HEK293 cells stably expressing human EP2 or EP4 receptors in 384-well plates (5,000 cells/well).

• Phosphodiesterase (PDE) Inhibition: Pre-treat cells with 0.5 mM IBMX for 15 minutes.

  • Scientific Rationale: IBMX prevents the degradation of cAMP. Without this, the transient nature of cAMP could mask the true potency difference between Doxaprost and rapidly metabolized analogues like Dinoprostone.

• Ligand Stimulation: Stimulate cells with serial dilutions of Doxaprost, Misoprostol, and Sulprostone for 30 minutes.

  • Scientific Rationale: Sulprostone serves as an internal negative control here, as its EP1/EP3 preference should yield minimal cAMP accumulation .

• Detection: Lyse cells and measure cAMP using a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) competitive immunoassay.

Conclusion

By combining ex vivo physiological models with in vitro molecular assays, researchers can unequivocally map the superior potency and duration of action of Doxaprost. The 15-methyl substitution not only extends its pharmacokinetic half-life but also solidifies its role as a potent bronchodilator compared to standard, metabolically labile PGE2 analogues [[2]]([Link]).

Sources

• 1. Prostaglandin EP4 receptor - wikidoc [wikidoc.org]
• 2. A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost) - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative duration of action of Doxaprost and natural prostaglandins

A Technical Guide for Drug Development Professionals

Introduction: The Pharmacokinetic Bottleneck of Natural Prostaglandins

Natural prostaglandins (such as PGE1, PGE2, and PGF2α) are highly potent lipid autacoids that mediate diverse physiological responses, including bronchodilation, vasodilation, and uterine contraction. However, their utility as systemic therapeutics is severely limited by an exceptionally short in vivo half-life, often measured in seconds to minutes, due to rapid metabolism in cells by omega and beta oxidation[1]. This rapid degradation is primarily driven by the ubiquitous enzyme 15-hydroxyprostaglandin dehydrogenase (15-PGDH), which degrades prostaglandin E2 (PGE2) by oxidizing the crucial 15-hydroxyl group into an inactive 15-keto metabolite[2].

3 ((+/-)-15-methyl-11-deoxy PGE1) was developed as an orally active bronchodilator to overcome this metabolic liability[3]. By introducing a methyl group at the C-15 position, Doxaprost introduces steric hindrance that blocks 15-PGDH-mediated oxidation, radically extending its duration of effect[3].

Mechanistic Causality: Evading 15-PGDH

The structural modification in Doxaprost is a masterclass in rational drug design. The 15-hydroxyl group is essential for binding to prostaglandin E receptors (EP receptors). In natural PGE1 and PGE2, this exposed hydroxyl is rapidly targeted by 15-PGDH. The addition of the 15-methyl group in Doxaprost preserves receptor binding affinity while rendering the molecule metabolically resistant to the dehydrogenase, resulting in a significantly longer duration of action[3].

Metabolic pathways of natural prostaglandins vs Doxaprost, highlighting 15-PGDH evasion.

Quantitative Performance Comparison

Doxaprost demonstrates profound improvements in both potency and duration of action compared to its unmethylated precursors. Experimental data shows that Doxaprost is 73 and 32 times more potent than (+/-) 11-deoxy PGE1 by the aerosol and i.v. routes, respectively[3].

Parameter	Natural PGE1 / PGE2	Doxaprost	Causality / Note
In Vivo Half-Life	Short (Seconds to Minutes)	Extended (Hours)	Resistance to 15-PGDH oxidation prevents rapid clearance.
Aerosol Potency	Baseline (1x)	73x more potent	Sustained local tissue concentration in the lungs.
Intravenous Potency	Baseline (1x)	32x more potent	Reduced systemic clearance allows lower effective dosing.
Primary Indication	Labor induction, ductus arteriosus	Bronchodilator, BPH	Prolonged smooth muscle relaxation without constant infusion.

Experimental Methodologies: Validating Duration of Action

To objectively quantify the comparative duration of action, researchers employ a combination of in vitro metabolic stability assays and in vivo functional models. The protocols below are designed as self-validating systems, ensuring that observed effects are strictly due to pharmacokinetic differences rather than receptor affinity discrepancies.

Protocol A: In Vitro 15-PGDH Metabolic Stability Assay

Purpose: To biochemically validate the resistance of Doxaprost to 15-PGDH compared to PGE2. Causality & Design: By utilizing isolated recombinant 15-PGDH, this assay isolates metabolic stability from other pharmacokinetic variables (like tissue distribution or renal excretion). The inclusion of NAD+ is critical, as it serves as the obligate electron acceptor for the dehydrogenase reaction. Steps:

• Enzyme Preparation: Reconstitute recombinant human 15-PGDH in a reaction buffer (50 mM Tris-HCl, pH 7.5, 1 mM EDTA, 0.1 mM DTT).

• Substrate Incubation: Prepare parallel reaction vials containing 10 µM of either PGE2 or Doxaprost.

• Cofactor Addition: Initiate the reaction by adding 1 mM NAD+.

• Time-Course Sampling: Extract 50 µL aliquots at 0, 5, 15, 30, and 60 minutes. Quench the reaction immediately with an equal volume of ice-cold acetonitrile containing a deuterated internal standard to halt enzymatic activity instantly and normalize extraction efficiency.

• LC-MS/MS Quantification: Centrifuge the samples to precipitate proteins. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound. Expected Outcome: PGE2 will show rapid exponential decay into its 15-keto form, while Doxaprost concentrations will remain stable.

Protocol B: In Vivo Bronchodilator Duration Assay (Guinea Pig Model)

Purpose: To measure the functional duration of action in a physiological system. Causality & Design: The guinea pig is the gold standard for airway hyperresponsiveness. Using sequential histamine challenges allows for the construction of a time-response decay curve within the same animal, effectively using the animal's baseline as its own internal control. Steps:

• Animal Preparation: Anesthetize adult guinea pigs and perform a tracheostomy. Connect the animal to a mechanical ventilator and a pressure transducer to measure baseline tracheal pressure.

• Baseline Challenge: Administer a sub-maximal dose of intravenous histamine to induce bronchoconstriction. Record the peak increase in tracheal pressure, then allow it to return to baseline.

• Drug Administration: Administer equimolar doses of either aerosolized PGE1 or Doxaprost via the ventilator circuit.

• Sequential Challenges: Administer the same dose of histamine at 15, 30, 60, 120, and 240 minutes post-drug administration.

• Data Analysis: Calculate the percentage of protection against histamine-induced bronchoconstriction at each time point. The duration of action is defined as the time required for protection to drop below 50%.

Experimental workflow for in vivo validation of bronchodilator duration in a guinea pig model.

Conclusion

The comparative analysis between Doxaprost and natural prostaglandins underscores the critical role of metabolic stability in drug development. By strategically protecting the C-15 position from 15-PGDH, Doxaprost transforms a transient physiological signal into a viable, long-acting therapeutic agent with exponentially greater in vivo potency.

References

• DOXAPROST - Inxight Drugs | ncats.io | 3

• Prostaglandin EP1 receptor | wikidoc.org | 1

• 15-Hydroxyprostaglandin dehydrogenase inhibitor prevents contrast-induced acute kidney injury | nih.gov | 2

• Prostaglandin IX - synthesis of (+/-)-15-methyl-11-deoxy PGE1 (doxaprost) - a potent bronchodilator | researchgate.net | 4

Sources

• 1. Prostaglandin EP1 receptor - wikidoc [wikidoc.org]
• 2. 15-Hydroxyprostaglandin dehydrogenase inhibitor prevents contrast-induced acute kidney injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. DOXAPROST [drugs.ncats.io]
• 4. researchgate.net [researchgate.net]

Doxaprost vs standard EP receptor agonists in smooth muscle relaxation

Comprehensive Comparison Guide: Doxaprost vs. Standard EP Receptor Agonists in Smooth Muscle Relaxation

As drug development pivots toward highly selective, metabolically stable receptor modulators, understanding the nuanced pharmacology of Prostaglandin E (PGE) analogs is critical. This guide provides a definitive technical comparison between Doxaprost and standard EP receptor agonists (such as PGE2, PGE1, and Butaprost) in the context of smooth muscle relaxation.

Pharmacological Causality: The Structural Advantage of Doxaprost

Endogenous prostaglandins, such as PGE1 (Alprostadil) and PGE2 (Dinoprostone), are potent modulators of smooth muscle tone. However, their clinical and experimental utility is severely limited by their rapid in vivo degradation. The primary metabolic sink for these molecules is oxidation by the enzyme 15-hydroxyprostaglandin dehydrogenase (15-PGDH)[1].

Doxaprost is a synthetic 15-methyl analogue of 11-deoxy-prostaglandin E1[2]. The strategic addition of a methyl group at the C-15 position provides critical steric hindrance, protecting the adjacent labile hydroxyl group from 15-PGDH-mediated oxidation. This structural modification transforms Doxaprost into a highly stable agonist with a significantly prolonged duration of action and enhanced potency compared to its parent compounds[2].

In smooth muscle tissues (such as the airway, vasculature, and gastrointestinal tract), relaxation is governed by a delicate balance of EP receptor subtype activation:

• EP2 and EP4 Receptors (Relaxant): These are Gs​ -protein coupled receptors. Binding of an agonist stimulates adenylate cyclase, elevating intracellular cAMP[3]. This activates Protein Kinase A (PKA), which phosphorylates and inhibits Myosin Light Chain Kinase (MLCK), while simultaneously reducing intracellular Ca2+ , leading to profound smooth muscle relaxation[3].

• EP1 and EP3 Receptors (Contractile): Conversely, EP1 ( Gq​ -coupled) and EP3 ( Gi​ -coupled) typically oppose this action by mobilizing calcium or inhibiting cAMP production[1].

Divergent signaling pathways of EP receptors dictating smooth muscle tone.

Quantitative Performance Comparison

When evaluating these compounds for respiratory or vascular applications, Doxaprost demonstrates superior in vivo efficacy. In benchmark studies measuring the inhibition of histamine-induced bronchoconstriction, Doxaprost was proven to be 73 times more potent via aerosol delivery and 32 times more potent intravenously than 11-deoxy-PGE1[2].

The table below synthesizes the comparative metrics of Doxaprost against standard EP agonists:

Agonist	Primary Receptor Targets	Metabolic Stability (15-PGDH)	Relative Bronchodilator Potency	Primary Experimental / Clinical Utility
Doxaprost	EP2, EP4	High (15-methyl protected)	++++ (73x > 11-deoxy-PGE1)	Long-acting bronchodilation, stable in vivo assays
PGE2 (Dinoprostone)	EP1, EP2, EP3, EP4	Low (Rapidly degraded)	++	Broad-spectrum baseline standard, labor induction
PGE1 (Alprostadil)	EP2, EP4	Low (Rapidly degraded)	++	Vasodilation, ductus arteriosus patency
Butaprost	EP2 (Selective)	Moderate	+	EP2-specific mechanistic studies
Sulprostone	EP1, EP3 (Selective)	High	N/A (Contractile)	EP1/EP3 contractile pathway isolation

Self-Validating Experimental Protocols

To objectively compare the relaxant efficacy of Doxaprost against PGE2 or Butaprost, researchers must utilize a self-validating isometric tension assay. The following protocol isolates the cAMP-dependent relaxation pathway while controlling for baseline physiological variance.

Protocol: Isometric Tension Recording in Isolated Tracheal Smooth Muscle

Rationale: Pre-contracting the tissue with a muscarinic agonist ensures that any subsequent relaxation is actively driven by the EP2/EP4-cAMP-PKA axis, rather than passive loss of tone.

Step 1: Tissue Preparation & Equilibration

• Isolate the trachea from a euthanized guinea pig and cut into 3-4 mm cartilaginous rings.

• Suspend the rings in a temperature-controlled (37°C) organ bath containing Krebs-Henseleit solution, continuously aerated with 95% O2​ / 5% CO2​ to maintain physiological pH (7.4).

• Apply a resting tension of 1.0 g and equilibrate for 60 minutes, washing the tissue with fresh buffer every 15 minutes to clear endogenous prostaglandins.

Step 2: Viability and Pre-Contraction

• Prime the tissue with 60 mM KCl to verify smooth muscle viability via depolarization-induced contraction. Wash thoroughly until baseline tension is restored.

• Induce a stable, sub-maximal active tone using Carbachol (1 µM) . Causality Note: Carbachol, a stable acetylcholine analog, activates M3​ muscarinic receptors ( Gq​ -coupled), providing a sustained contractile baseline against which the relaxant efficacy of EP agonists can be accurately quantified.

Step 3: Cumulative Agonist Dosing

• Once the Carbachol-induced contraction plateaus, begin cumulative addition of the test agonist (e.g., Doxaprost or PGE2) in half-log increments from 10−9 M to 10−5 M.

• Allow the relaxation response to plateau after each dose before adding the next concentration.

Step 4: Data Acquisition & Analysis

• Record the isometric tension using a force-displacement transducer.

• Express relaxation as a percentage of the maximal Carbachol-induced contraction. Calculate the EC50​ (concentration producing 50% of maximal relaxation) using non-linear regression analysis.

Step-by-step workflow for in vitro smooth muscle relaxation assays.

Conclusion for Drug Development Professionals

While endogenous agonists like PGE2 are indispensable for baseline physiological profiling, their rapid degradation limits their use in prolonged in vivo models. Doxaprost overcomes this barrier through its C-15 methylation, preserving high-affinity binding to relaxant EP2/EP4 receptors while neutralizing the primary metabolic clearance pathway[2]. For researchers designing long-acting bronchodilators or investigating sustained EP-mediated vasodilation, Doxaprost provides a structurally optimized, highly reliable experimental standard.

References

• Greenberg R, Smorong K, Bagli JF. "A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost)." PubMed / National Center for Advancing Translational Sciences (NCATS). Available at:[Link]

• WikiDoc Contributors. "Prostaglandin EP4 receptor." WikiDoc. Available at:[Link]

• WikiDoc Contributors. "Prostaglandin EP1 receptor." WikiDoc. Available at:[Link]

• "Basic Considerations of Drug Activity: Physicochemical Properties." Ethernet.edu.et. Available at:[Link]

Sources

• 1. Prostaglandin EP1 receptor - wikidoc [wikidoc.org]
• 2. A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Prostaglandin EP4 receptor - wikidoc [wikidoc.org]

Comparative analysis of Doxaprost aerosol versus intravenous administration routes

As drug development professionals, we must rigorously evaluate not only the intrinsic pharmacological activity of a molecule but also how its route of administration dictates its therapeutic index. Doxaprost ((+/-) 15-methyl-11-deoxy PGE1) serves as an exemplary case study. While it is a highly potent bronchodilator, its clinical viability is heavily dependent on overcoming the systemic cardiovascular liabilities inherent to prostaglandin analogues[1].

This guide provides an in-depth comparative analysis of Doxaprost delivered via aerosol versus intravenous (IV) routes, detailing the mechanistic rationale, comparative pharmacodynamics, and the self-validating experimental protocols required to assess its efficacy and safety.

Mechanistic Overview & Structural Advantage

Doxaprost is a synthetic prostaglandin E1 (PGE1) analogue. Its defining structural feature is the addition of a methyl group at the C-15 position.

The Causality of Structural Modification: In vitro assays show no significant difference in potency between Doxaprost and its parent compound, (+/-) 11-deoxy PGE1[2]. However, in vivo, Doxaprost exhibits significantly increased activity and a prolonged duration of effect[2]. This discrepancy is driven by enzymatic resistance: the 15-methyl substitution sterically hinders oxidation by 15-hydroxyprostaglandin dehydrogenase (15-PGDH), preventing rapid metabolic inactivation[2].

Upon bypassing enzymatic degradation, Doxaprost binds to EP receptors on airway smooth muscle, triggering a Gs-protein coupled cascade that ultimately results in smooth muscle relaxation.

Figure 1: Pharmacological signaling pathway of Doxaprost mediating bronchodilation.

Comparative Pharmacodynamics: Aerosol vs. IV

When comparing administration routes, the primary objective is to maximize localized bronchodilation while minimizing systemic vasodilation. Experimental data demonstrates that the aerosol route vastly outperforms IV administration in both relative potency and safety margins.

Doxaprost was found to be 73 times more potent than (+/-) 11-deoxy PGE1 via the aerosol route, but only 32 times more potent when administered intravenously[2]. Crucially, while both compounds caused a dangerous fall in mean arterial blood pressure after IV administration, this hypotensive effect was entirely absent following aerosol administration[2].

Quantitative Data Summary

Pharmacological Parameter	Aerosol Administration	Intravenous (IV) Administration
Delivery Target	Localized (Pulmonary epithelium)	Systemic (Venous return)
Relative Potency (vs 11-deoxy PGE1)	73-fold increase	32-fold increase
Duration of Effect	Prolonged localized action	Shorter systemic half-life
Cardiovascular Impact	Negligible (No drop in mean arterial BP)	Significant (Fall in mean arterial BP)
Therapeutic Index	High (Efficacy without systemic toxicity)	Low (Dose limited by hypotension)

Experimental Methodologies

To objectively validate the data presented above, researchers must employ rigorous, self-validating in vivo models. The following protocols detail the exact workflows used to isolate the variables of airway resistance and hemodynamic stability.

Figure 2: Experimental workflow comparing Doxaprost aerosol versus IV administration.

Protocol 1: In Vivo Bronchodilator Efficacy Assessment

Objective: Quantify the inhibition of histamine-induced bronchoconstriction[2]. Model Rationale: The anesthetized guinea pig is the standard model because its airway smooth muscle exhibits pronounced sensitivity to histamine, providing highly translatable data for human bronchospasm.

• Surgical Preparation: Anesthetize the guinea pig and cannulate the trachea. Connect the cannula to a pressure transducer.

  • Causality: Direct tracheal pressure monitoring isolates true airway resistance changes from the animal's spontaneous respiratory effort.

• System Validation (Self-Validating Step): Ventilate the animal at a constant volume. Administer a sub-maximal test dose of histamine to confirm airway responsiveness. Allow tracheal pressure to return to baseline for 15 minutes. This ensures the system is calibrated and the animal is viable.

• Histamine Challenge: Administer a continuous IV infusion of histamine to induce sustained, measurable bronchoconstriction.

• Test Compound Administration:

  • Aerosol Arm: Deliver Doxaprost via an ultrasonic nebulizer integrated into the inspiratory circuit.

  • IV Arm: Administer Doxaprost via a cannulated jugular vein.

• Data Acquisition: Record the percentage decrease in tracheal pressure over time to determine both peak efficacy and duration of action.

Protocol 2: Hemodynamic Safety Profiling

Objective: Evaluate systemic hypotensive liabilities associated with prostaglandin analogues. Model Rationale: Because PGE1 analogues are potent vasodilators, differentiating local therapeutic effects from systemic toxicity is critical.

• Arterial Cannulation: Cannulate the carotid artery and connect it to a calibrated pressure transducer.

  • Causality: Direct arterial cannulation provides high-fidelity, real-time mean arterial pressure (MAP) data, which is vastly superior and more responsive than non-invasive tail-cuff methods.

• Baseline Stabilization (Self-Validating Step): Monitor MAP for 20 minutes. Inject a vehicle-only control (e.g., saline) to validate that the injection volume itself does not cause hemodynamic fluctuations.

• Simultaneous Monitoring: Continuously record MAP during the administration of Doxaprost via both the Aerosol and IV routes.

• Endpoint Analysis: Quantify the maximum drop in MAP. A successful aerosol delivery system will show robust bronchodilation (from Protocol 1) with a flat, stable MAP trace in Protocol 2.

Translational Insights for Drug Development

The comparative analysis of Doxaprost underscores a fundamental principle in respiratory pharmacology: route optimization is as critical as molecular optimization.

While the 15-methyl modification successfully protected the molecule from enzymatic degradation (yielding a longer duration of action), systemic IV administration exposed the inherent vasodilatory toxicity of the PGE1 class. By shifting to an aerosolized delivery system, researchers successfully compartmentalized the drug's action to the pulmonary epithelium. This targeted approach amplified the relative potency to 73-fold over the parent compound while completely ablating the dose-limiting hypotensive side effects[2]. For drug development professionals, this highlights the necessity of parallel efficacy and hemodynamic safety profiling early in the preclinical pipeline.

References

• Source: National Center for Advancing Translational Sciences (NCATS)
• A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost)

Sources

• 1. DOXAPROST [drugs.ncats.io]
• 2. A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost) - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking Doxaprost Metabolic Stability Against Endogenous PGE1: A Comprehensive Guide

Introduction Prostaglandin E1 (PGE1, Alprostadil) is a potent endogenous lipid mediator with profound vasodilatory and bronchodilatory effects. However, its clinical utility is severely limited by an exceptionally short biological half-life, estimated at 5–10 minutes, and potentially as short as 42 seconds during intravenous infusion[1]. This rapid clearance is primarily driven by 15-hydroxyprostaglandin dehydrogenase (15-PGDH), an enzyme highly expressed in the pulmonary vascular bed. The lungs can metabolize up to 80% of systemically absorbed PGE1 in a single pass by oxidizing the C-15 hydroxyl group to yield inactive 15-keto metabolites (e.g., 15-keto-13,14-dihydro-PGE1)[1][2][3].

To overcome this metabolic liability, synthetic analogs like Doxaprost ((+/-)-15-methyl-11-deoxy PGE1) were developed[4]. The introduction of a 15-methyl group introduces steric hindrance that blocks 15-PGDH-mediated oxidation, while the removal of the 11-hydroxyl group (11-deoxy) prevents chemical dehydration[5]. Consequently, Doxaprost exhibits up to 73-fold greater bronchodilator potency via aerosol administration and a significantly prolonged duration of action compared to its non-methylated counterparts[4][5].

This guide provides a rigorous framework for benchmarking the metabolic stability of Doxaprost against endogenous PGE1, detailing the mechanistic rationale, comparative data, and self-validating experimental protocols required for preclinical pharmacokinetic profiling.

Mechanistic Pathway: 15-PGDH Mediated Metabolism

Fig 1. Divergent metabolic pathways of PGE1 and Doxaprost via 15-PGDH.

Comparative Pharmacokinetic & Stability Data

Parameter	Endogenous PGE1 (Alprostadil)	Doxaprost (15-methyl-11-deoxy PGE1)
Primary Metabolic Enzyme	15-PGDH	Resistant to 15-PGDH
In Vivo Half-Life	~5 - 10 minutes[1]	Prolonged (Hours)[4]
Pulmonary Clearance	~80% in a single pass[1]	Minimal pulmonary extraction
Chemical Stability	Low (Prone to dehydration)	High (11-deoxy modification)[5]
Relative Potency (Aerosol)	1x (Baseline)	73x[4][5]

Experimental Workflow for Metabolic Benchmarking

To objectively quantify the metabolic resistance of Doxaprost, an in vitro stability assay using lung subcellular fractions (cytosol) is the gold standard. Since 15-PGDH is a cytosolic enzyme requiring NAD+ as a cofactor, utilizing lung cytosol provides a highly physiologically relevant model for first-pass pulmonary metabolism.

Fig 2. In vitro metabolic stability benchmarking workflow using lung cytosol.

Detailed Experimental Methodology

The following step-by-step protocol establishes a self-validating system for comparative metabolic benchmarking.

Step 1: Preparation of Lung Cytosolic Fractions

• Causality: Standard liver microsomes (used for CYP450 assays) are insufficient here because 15-PGDH is localized in the cytosol. Utilizing lung cytosolic fractions ensures the presence of the active enzyme responsible for PGE1 degradation.

• Protocol: Thaw cryopreserved human or animal lung cytosol on ice. Dilute the protein concentration to 1.0 mg/mL in 100 mM potassium phosphate buffer (pH 7.4).

• Validation: Include a positive control compound known to be rapidly metabolized by cytosolic enzymes to confirm the enzymatic viability of the fraction.

Step 2: Cofactor Addition (NAD+)

• Causality: 15-PGDH is an NAD+-dependent oxidoreductase. Without exogenous NAD+, the oxidation of the C-15 hydroxyl group will not occur in vitro, leading to false-positive stability results for PGE1.

• Protocol: Prepare a 10 mM stock of NAD+ in phosphate buffer. Add to the cytosolic mixture to achieve a final incubation concentration of 1 mM NAD+. Pre-incubate the mixture at 37°C for 5 minutes.

Step 3: Substrate Incubation (PGE1 vs. Doxaprost)

• Causality: Running the compounds at a low concentration (e.g., 1 µM) ensures that the reaction follows first-order kinetics, which is strictly necessary for accurate intrinsic clearance ( CLint​ ) calculations.

• Protocol: Spike PGE1 and Doxaprost (in separate reaction tubes) to a final concentration of 1 µM. Ensure the final organic solvent concentration (e.g., DMSO) does not exceed 0.5% to prevent enzyme inhibition.

Step 4: Time-Course Sampling and Quenching

• Causality: Rapid quenching with cold organic solvent precipitates the cytosolic proteins and instantly halts enzymatic activity, freezing the exact concentration of the parent drug at that specific time point.

• Protocol: At predetermined time points (0, 5, 10, 15, 30, and 60 minutes), extract a 50 µL aliquot of the reaction mixture and immediately transfer it into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., deuterated PGE1).

• Validation: The 0-minute time point must be quenched before the addition of the substrate to establish an accurate 100% baseline.

Step 5: LC-MS/MS Quantification

• Causality: Prostaglandins lack strong chromophores for UV detection and are present at trace levels. LC-MS/MS with Multiple Reaction Monitoring (MRM) provides the necessary sensitivity and specificity to distinguish the parent compound from its 15-keto metabolites.

• Protocol: Centrifuge the quenched samples at 14,000 x g for 10 minutes at 4°C. Transfer the supernatant to LC vials. Analyze using a C18 reverse-phase column coupled to a triple quadrupole mass spectrometer in negative electrospray ionization (ESI-) mode. Monitor the specific parent-to-daughter ion transitions for PGE1, Doxaprost, and their respective metabolites.

Data Analysis and Interpretation

Calculate the in vitro half-life ( t1/2​ ) using the slope ( k ) of the natural log of the percentage of parent compound remaining versus time:

t1/2​=−ln(2)/k

Intrinsic clearance ( CLint​ ) is then derived:

CLint​=(0.693/t1/2​)×(mL incubation/mg protein)

Expected Outcomes: PGE1 will exhibit a steep degradation curve ( t1/2​ < 10 mins) with a concomitant rise in the 15-keto-13,14-dihydro-PGE1 metabolite peak[2][3]. Conversely, Doxaprost will display a near-flat line ( t1/2​ > 120 mins), validating the steric protection afforded by the 15-methyl substitution[5].

References

• Title: Metabolism of intravenously administered prostaglandin E1 in patients with peripheral arterial occlusive disease Source: PubMed (Wien Klin Wochenschr) URL: [Link]

• Title: DOXAPROST - Inxight Drugs Source: NCATS URL: [Link]

• Title: A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost) Source: PubMed (Prostaglandins) URL: [Link]

• Title: Therapeutic effect of prostaglandin E1 in monocrotaline-induced pulmonary arterial hypertension rats Source: KoreaMed Synapse URL: [Link]

• Title: In vivo disposition of prostaglandin E1 via pharmacokinetic characterization of its pulmonary metabolite Source: PubMed (J Pharmacol Exp Ther) URL: [Link]

Sources

• 1. KoreaMed Synapse [synapse.koreamed.org]
• 2. [Metabolism of intravenously administered prostaglandin E1 in patients with peripheral arterial occlusive disease] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vivo disposition of prostaglandin E1 via pharmacokinetic characterization of its pulmonary metabolite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. DOXAPROST [drugs.ncats.io]
• 5. A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost) - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating In Vivo Cardiovascular and Hypotensive Effects of Doxaprost: A Comparative Methodological Guide

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Hemodynamic validation, receptor-mediated vasodilation, and comparative prostaglandin pharmacology.

Executive Summary & Mechanistic Rationale

As a Senior Application Scientist evaluating vasoactive lipids, selecting the appropriate prostaglandin analog for cardiovascular modeling requires a deep understanding of structure-activity relationships. Doxaprost ((+/-)-15-methyl-11-deoxy-PGE1) is a synthetic analog of Prostaglandin E1 (PGE1). While historically recognized for its exceptional bronchodilator potency, Doxaprost exerts profound, dose-dependent hypotensive effects in vivo.

The causality behind Doxaprost’s sustained cardiovascular profile lies in its molecular engineering. Endogenous PGE1 (Alprostadil) is rapidly inactivated in the pulmonary circulation by the enzyme 15-hydroxyprostaglandin dehydrogenase (15-PGDH). By introducing a 15-methyl group, Doxaprost sterically blocks this enzymatic oxidation. Consequently, it bypasses rapid pulmonary clearance, resulting in a significantly prolonged duration of hypotensive action .

Mechanistically, Doxaprost acts on EP receptors (predominantly EP2 and EP4 subtypes) on vascular smooth muscle cells. This Gs-protein coupled activation upregulates adenylate cyclase, increasing intracellular cyclic AMP (cAMP). The subsequent activation of Protein Kinase A (PKA) inhibits Myosin Light Chain Kinase (MLCK) and promotes calcium efflux, driving potent vasodilation .

Fig 1. Intracellular signaling pathway of Doxaprost-mediated vasodilation and hypotension.

Comparative Performance Analysis

When designing in vivo cardiovascular assays, Doxaprost must be benchmarked against standard clinical alternatives like Alprostadil (PGE1) and Epoprostenol (PGI2). The table below synthesizes their comparative pharmacological profiles to guide experimental selection.

Pharmacological Parameter	Doxaprost	Alprostadil (PGE1)	Epoprostenol (PGI2)
Chemical Structure	15-methyl-11-deoxy-PGE1	Prostaglandin E1	Prostaglandin I2
Primary Receptor Target	EP2, EP4	EP1, EP2, EP3, EP4	IP
Metabolic Stability	High (Resists 15-PGDH)	Low (Rapid pulmonary clearance)	Very Low (Spontaneous hydrolysis)
In Vivo Hypotensive Duration	Prolonged (Sustained MAP drop)	Transient (< 5 min half-life)	Highly Transient (~3-5 min half-life)
Experimental Utility	Sustained vasodilation modeling	Acute, short-acting hypotensive control	Pulmonary arterial hypertension models

Experimental Design: In Vivo Hemodynamic Validation

To rigorously quantify the hypotensive efficacy of Doxaprost, we employ a self-validating hemodynamic monitoring protocol in a guinea pig or rat model.

Why this model?

Guinea pigs are exquisitely sensitive to prostaglandin-induced vascular changes, making them the gold standard for evaluating PGE1 analogs. Direct arterial cannulation is chosen over non-invasive tail-cuff plethysmography because fast-acting vasoactive lipids require high-fidelity, beat-to-beat pressure resolution to accurately capture acute hypotensive transients.

Step-by-Step Protocol

Step 1: Surgical Preparation & Cannulation

• Anesthetize the animal using Isoflurane (1.5-2.0% maintenance).

• Isolate and cannulate the left common carotid artery with a heparinized saline-filled catheter connected to a pressure transducer.

• Cannulate the right external jugular vein for precise intravenous (i.v.) drug delivery.

• Causality: Intravenous delivery ensures 100% bioavailability and immediate right-heart transit, allowing for the direct assessment of pulmonary and systemic vascular resistance without absorption delays.

Step 2: Baseline Stabilization (The Self-Validating Control)

• Allow the animal to stabilize for 20–30 minutes while continuously recording Mean Arterial Pressure (MAP) and Heart Rate (HR).

• Self-Validation: The protocol mandates a MAP fluctuation of < 5 mmHg over 10 minutes before dosing. This ensures the cardiovascular system is at equilibrium, confirming that subsequent hypotensive spikes are purely drug-induced and not artifacts of surgical stress, fluid shifts, or anesthesia depth.

Step 3: Dose-Escalation & Benchmarking

• Administer Doxaprost i.v. in escalating logarithmic doses (e.g., 0.1, 1.0, and 10.0 µg/kg). Flush the line with 0.1 mL of sterile saline immediately after each dose.

• Critical Step: Allow MAP to fully recover to baseline between doses. This prevents receptor desensitization (tachyphylaxis) and cumulative toxicity, ensuring each dose response is an independent, valid data point.

• In a parallel cohort, repeat this dosing matrix using Alprostadil as the active comparative control.

Step 4: Data Acquisition & Analysis

• Continuously record systolic, diastolic, and MAP.

• Calculate the Area Under the Curve (AUC) for the hypotensive episode.

• Causality: Relying solely on the maximum MAP drop ( Emax​ ) is insufficient for evaluating Doxaprost. Because its primary advantage is metabolic stability, calculating the AUC captures both the magnitude and the duration of the hypotensive effect, accurately reflecting its pharmacokinetic superiority over Alprostadil.

Fig 2. Self-validating in vivo workflow for quantifying cardiovascular effects of PGE1 analogs.

Conclusion

For researchers modeling sustained vasodilation or evaluating novel anti-hypertensive formulations, Doxaprost offers a distinct pharmacokinetic advantage over endogenous prostaglandins. By utilizing the self-validating in vivo hemodynamic protocol outlined above, scientists can accurately capture the extended AUC of Doxaprost's hypotensive effect, directly attributing this performance to its 15-methyl-mediated resistance to enzymatic degradation.

References

• Greenberg R, Smorong K, Bagli JF. "A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost)." Prostaglandins. 1976. URL: [Link]

• National Center for Advancing Translational Sciences (NCATS). "DOXAPROST - Inxight Drugs." Inxight Drugs Database. URL: [Link]

• WikiDoc Contributors. "Prostacyclin receptor - Cardiovascular System." WikiDoc. URL:[Link]

A Comparative Pharmacodynamic Guide to Doxaprost and 15-methyl PGE2 for Researchers

Introduction: Navigating the Landscape of Synthetic Prostaglandin Analogs

Prostaglandins, a class of lipid compounds derived from fatty acids, are pivotal signaling molecules in a vast array of physiological and pathological processes. Their short half-lives, however, limit their therapeutic potential. This has driven the development of synthetic prostaglandin analogs with enhanced stability and, in many cases, greater potency and selectivity. This guide provides a detailed comparative analysis of the pharmacodynamics of two such analogs: Doxaprost, a prostaglandin E1 (PGE1) derivative, and 15-methyl prostaglandin E2 (15-methyl PGE2), a stable analog of prostaglandin E2 (PGE2).

While both compounds are derivatives of the E-series prostaglandins, their structural modifications lead to distinct pharmacological profiles. Doxaprost has been primarily investigated for its bronchodilator properties, whereas 15-methyl PGE2 is recognized for its potent effects on smooth muscle, particularly in the uterus and gastrointestinal tract. This guide will delve into their mechanisms of action, receptor interactions, and functional effects, supported by available experimental data. Furthermore, we will present detailed protocols for key experiments that would enable a head-to-head comparison of these two compounds, providing a roadmap for researchers in the field.

The objective of this guide is to offer an in-depth, objective comparison to aid researchers, scientists, and drug development professionals in understanding the nuanced differences between Doxaprost and 15-methyl PGE2, thereby facilitating informed decisions in their research endeavors.

Doxaprost: A Prostaglandin E1 Analog with Potent Bronchodilator Activity

Doxaprost is a synthetic analog of prostaglandin E1, specifically identified as (+/-)-15-methyl-11-deoxy PGE1[1][2]. The key structural modifications from PGE1 are the removal of the hydroxyl group at the C-11 position and the addition of a methyl group at the C-15 position. This latter modification is a common strategy in prostaglandin analog design to block metabolic oxidation by 15-hydroxyprostaglandin dehydrogenase (15-PGDH), thereby increasing the compound's biological half-life and duration of action[3].

Mechanism of Action and Signaling Pathway

As a PGE1 analog, Doxaprost is presumed to exert its effects through the E-prostanoid (EP) receptors, which are G-protein coupled receptors[4]. PGE1 itself binds to and activates EP receptors, leading to a variety of downstream effects depending on the receptor subtype and the tissue. The primary signaling pathway for the EP2 and EP4 receptors, which are often associated with smooth muscle relaxation, involves the activation of adenylyl cyclase, leading to an increase in intracellular cyclic adenosine monophosphate (cAMP)[4]. Elevated cAMP levels activate Protein Kinase A (PKA), which in turn phosphorylates downstream targets, resulting in smooth muscle relaxation (vasodilation and bronchodilation) and inhibition of platelet activation[4]. The EP1 receptor is coupled to Gq, leading to an increase in intracellular calcium, while the EP3 receptor is primarily coupled to Gi, inhibiting adenylyl cyclase[5]. The specific EP receptor subtype selectivity of Doxaprost has not been extensively characterized in publicly available literature.

Figure 2: Signaling pathways of 15-methyl PGE2 via EP receptors.

Pharmacodynamic Profile

The pharmacodynamic effects of 15-methyl PGE2 are most prominently observed in the gastrointestinal and reproductive systems.

• Gastrointestinal Effects: The (15S)-15 methyl and 16,16-dimethyl analogues of PGE2 were found to be 40 times as active as PGE2 in inhibiting pentagastrin-stimulated acid secretion when given intravenously to anesthetized rats, and 100 times as active upon subcutaneous injection in chronic fistula rats.[6] These methylated analogues are very potent inhibitors of gastric acid and pepsin secretion stimulated by pentagastrin or a meal and have shown potential for treating peptic ulcers.[7] The (15R) epimer has little effect on gastrointestinal function when administered parenterally, but its activity is greatly increased by brief acid incubation.[6]

• Uterine Smooth Muscle Contraction: 15(S)-15-methyl PGE2 is a potent stimulant of uterine contractility.[8] It binds to human myometrium with twice the affinity of PGE2 and is ten times more potent than PGE1 in contracting uterine smooth muscle.[9][10] This has led to its clinical use for the termination of pregnancy.[11]

• Other Smooth Muscle Effects: The (15S)-15 methyl and 16,16-dimethyl analogues were at least 30 times as active as PGE2 in causing changes in intestinal intraluminal pressure in vivo, but were equipotent on isolated smooth muscle.[6]

Comparative Analysis of Pharmacodynamics

A direct, quantitative comparison of the pharmacodynamics of Doxaprost and 15-methyl PGE2 is challenging due to the lack of head-to-head studies. However, based on the available data, we can draw several key distinctions.

Feature	Doxaprost ((+/-)-15-methyl-11-deoxy PGE1)	15-methyl PGE2
Parent Compound	Prostaglandin E1 (PGE1)	Prostaglandin E2 (PGE2)
Primary Therapeutic Indication	Bronchodilation	Gastric protection, uterine contraction
Potency (Relative)	73x more potent than (+/-) 11-deoxy PGE1 (aerosol, guinea pig bronchoconstriction) [1][12]	40-100x more potent than PGE2 (gastric acid secretion, rat);[6] 10x more potent than PGE1 (uterine contraction) [9][10]
Receptor Affinity	Not quantitatively determined. Presumed to act on EP receptors.	Twice the affinity of PGE2 for human myometrium.[9][10]
Key Pharmacological Effect	Relaxation of bronchial smooth muscle.[12]	Inhibition of gastric acid secretion;[6] Contraction of uterine and intestinal smooth muscle.[9][6][10]
Metabolic Stability	High; 15-methyl group prevents degradation by 15-PGDH.[12]	High; 15-methyl group prevents degradation by 15-PGDH.

Key Inferences and Discussion:

• Divergent Therapeutic Applications: The primary reported application of Doxaprost is as a bronchodilator, suggesting a predominant relaxant effect on airway smooth muscle. This is consistent with the actions of PGE1, which often mediates relaxation via EP2/EP4 receptors.[4] In contrast, 15-methyl PGE2 is primarily known for its contractile effects on uterine and gastrointestinal smooth muscle, and its inhibitory effect on gastric acid secretion. These actions are likely mediated by a combination of EP1, EP3, and possibly EP4 receptor activation.

• Potency and Stability: Both compounds demonstrate significantly enhanced in vivo potency compared to their parent molecules, a direct result of the 15-methyl group conferring resistance to metabolic degradation. This highlights a successful and common strategy in prostaglandin drug design.

• Gaps in Knowledge: The most significant gap in our understanding is the lack of comprehensive receptor binding and functional potency data for both compounds across the full panel of prostanoid receptors. Such data would be invaluable in elucidating the molecular basis for their distinct pharmacological profiles. For example, is Doxaprost a selective EP2/EP4 agonist? Does 15-methyl PGE2 show biased agonism at the EP3 receptor? These are critical questions for future research.

Experimental Protocols for a Head-to-Head Comparison

To provide a definitive comparison of the pharmacodynamics of Doxaprost and 15-methyl PGE2, a series of well-controlled in vitro experiments are necessary. The following protocols outline a logical workflow for such a study.

Figure 3: Proposed experimental workflow for a comparative study.

Protocol 1: Competitive Radioligand Binding Assay

Objective: To determine the binding affinities (Ki) of Doxaprost and 15-methyl PGE2 for the human prostanoid receptors (EP1, EP2, EP3, EP4, DP1, FP, IP, TP).

Principle: This assay measures the ability of the unlabeled test compounds (Doxaprost and 15-methyl PGE2) to compete with a radiolabeled ligand for binding to a specific receptor subtype expressed in cell membranes.

Methodology:

• Membrane Preparation: Utilize commercially available cell membrane preparations from HEK293 or CHO cells stably expressing each of the individual human prostanoid receptors.

• Assay Buffer: Prepare an appropriate binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).

• Radioligand: Select a suitable high-affinity radiolabeled ligand for each receptor subtype (e.g., [3H]-PGE2 for EP receptors).

• Competition Assay:

  • In a 96-well plate, combine the cell membrane preparation, a fixed concentration of the radioligand (typically at its Kd value), and a range of concentrations of the unlabeled Doxaprost or 15-methyl PGE2.

  • Incubate the plates to allow binding to reach equilibrium (e.g., 60-120 minutes at room temperature).

• Separation of Bound and Free Ligand: Rapidly filter the contents of each well through a glass fiber filter plate using a cell harvester. The filters will trap the membranes with the bound radioligand, while the unbound ligand passes through.

• Quantification:

  • Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Fit the data to a one-site competition model to determine the IC50 value (the concentration of the competitor that inhibits 50% of specific radioligand binding).

  • Calculate the Ki (inhibitory constant) from the IC50 using the Cheng-Prusoff equation.

Protocol 2: cAMP Accumulation Assay

Objective: To determine the functional potency (EC50) and efficacy of Doxaprost and 15-methyl PGE2 at Gs-coupled (EP2, EP4, DP, IP) and Gi-coupled (EP3) prostanoid receptors.

Principle: This assay measures the ability of the compounds to stimulate (for Gs) or inhibit (for Gi) the production of intracellular cyclic AMP (cAMP).

Methodology:

• Cell Culture: Use whole cells (e.g., HEK293) expressing the receptor of interest.

• Assay Procedure (Gs-coupled receptors):

  • Pre-treat the cells with a phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Stimulate the cells with a range of concentrations of Doxaprost or 15-methyl PGE2.

  • Incubate for a defined period (e.g., 15-30 minutes) at 37°C.

  • Lyse the cells and measure the intracellular cAMP concentration using a commercially available kit (e.g., HTRF, ELISA, or LANCE).

• Assay Procedure (Gi-coupled receptors):

  • Pre-treat the cells with a PDE inhibitor.

  • Stimulate the cells with an adenylyl cyclase activator (e.g., forskolin) in the presence of a range of concentrations of Doxaprost or 15-methyl PGE2.

  • Measure the inhibition of forskolin-stimulated cAMP production.

• Data Analysis:

  • Plot the cAMP concentration against the logarithm of the agonist concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 (potency) and Emax (efficacy).

Protocol 3: Isolated Smooth Muscle Organ Bath Assay

Objective: To assess the functional effects (contraction or relaxation) and potency (EC50) of Doxaprost and 15-methyl PGE2 on relevant smooth muscle tissues.

Principle: This ex vivo technique measures the isometric tension of isolated smooth muscle strips in a physiologically controlled environment, allowing for the characterization of drug-induced contraction or relaxation.

Methodology:

• Tissue Preparation:

  • Isolate smooth muscle tissues relevant to the known effects of the compounds (e.g., guinea pig trachea for bronchodilation, rat uterus or guinea pig ileum for contraction).

  • Cut the tissue into strips or rings and mount them in an organ bath containing a physiological salt solution (e.g., Krebs-Henseleit solution) maintained at 37°C and aerated with 95% O2/5% CO2.[13][14]

• Equilibration and Viability Check:

  • Allow the tissues to equilibrate under a resting tension for 60-90 minutes.

  • Confirm tissue viability by inducing a contraction with a high concentration of KCl.[13]

• Dose-Response Curve Generation:

  • For relaxation studies (e.g., trachea): Pre-contract the tissue with an appropriate agent (e.g., histamine or carbachol). Once a stable contraction is achieved, add cumulative concentrations of Doxaprost or 15-methyl PGE2 and record the relaxation.

  • For contraction studies (e.g., uterus, ileum): Add cumulative concentrations of Doxaprost or 15-methyl PGE2 to the bath and record the contractile response.

• Data Analysis:

  • Measure the change in tension at each drug concentration.

  • Plot the response (as a percentage of the maximum response) against the logarithm of the drug concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax.

Conclusion and Future Directions

Doxaprost and 15-methyl PGE2 exemplify the targeted design of synthetic prostaglandin analogs to enhance metabolic stability and achieve distinct pharmacological effects. While Doxaprost emerges as a potent and long-acting bronchodilator, likely acting through EP2/EP4 receptor-mediated smooth muscle relaxation, 15-methyl PGE2 is a powerful modulator of uterine and gastrointestinal smooth muscle and a potent inhibitor of gastric acid secretion, with its actions mediated through a broader range of EP receptors.

The current body of literature, however, lacks direct comparative studies, which are essential for a complete understanding of their relative potencies, receptor selectivities, and potential therapeutic applications. The experimental protocols detailed in this guide provide a clear framework for conducting such a head-to-head comparison. The data generated from these studies would be invaluable for:

• Elucidating Structure-Activity Relationships: A comprehensive dataset on receptor binding and functional activity would provide deeper insights into how the structural differences between these two analogs (11-deoxy in Doxaprost vs. 11-hydroxy in 15-methyl PGE2) influence their interaction with the various prostanoid receptors.

• Guiding Future Drug Development: A clearer understanding of the receptor selectivity of these compounds could inform the design of new prostaglandin analogs with improved therapeutic indices for a range of conditions, from respiratory diseases to gastrointestinal disorders and beyond.

• Informing Preclinical Research: For researchers investigating the roles of specific prostanoid receptors in various physiological and pathological models, having well-characterized, selective tools is paramount.

References

• Prostaglandin E receptor subtypes in smooth muscle: agonist activities of stable prostacyclin analogues. PubMed. Available at: [Link].

• Differential Effects of Stable Prostacyclin Analogs on Smooth Muscle Proliferation and Cyclic AMP Generation in Human Pulmonary Artery. ATS Journals. Available at: [Link].

• 15-Keto prostaglandin E2 suppresses STAT3 signaling and inhibits breast cancer cell growth and progression. PMC. Available at: [Link].

• Prostaglandin E2 Regulates Its Own Inactivating Enzyme, 15-PGDH, by EP2 Receptor-Mediated Cervical Cell-Specific Mechanisms. PMC. Available at: [Link].

• DOXAPROST. Inxight Drugs. Available at: [Link].

• Regulation of Smooth Muscle Contraction by the Epithelium: Role of Prostaglandins. American Physiological Society. Available at: [Link].

• Prostacyclin Analogues Differentially Inhibit Growth of Distal and Proximal Human Pulmonary Artery Smooth Muscle Cells. American Heart Association Journals. Available at: [Link].

• Competition binding assays for different recombinant human prostanoid... ResearchGate. Available at: [Link].

• 15(S)-15-methyl Prostaglandin E2. BioHippo. Available at: [Link].

• A Review of Prostanoid Receptors: Expression, Characterization, Regulation, and Mechanism of Action. PMC. Available at: [Link].

• Activity of 15[S] 15-methyl prostaglandin E2 and F2alpha as stimulants of uterine contractility. PubMed. Available at: [Link].

• A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost). PubMed. Available at: [Link].

• Identifying new compounds for inhibition of smooth muscle contraction using organ bath: a pragmatic guide to application. bioRxiv. Available at: [Link].

• Contractile effects of prostaglandins, oxytocin, and endothelin-1 in human myometrium in vitro: refractoriness of myometrial tissue of pregnant women to prostaglandins E2 and F2 alpha. PubMed. Available at: [Link].

• Prostaglandins E 1 and E 2 stimulate the proliferation of pulmonary artery smooth muscle cells. Johns Hopkins University. Available at: [Link].

• Organ bath. Wikipedia. Available at: [Link].

• Potency and selectivity of methyl analogues of prostaglandin E2 on rat gastrointestinal function. PMC. Available at: [Link].

• Prostaglandin E2 Regulates Its Own Inactivating Enzyme, 15-PGDH, by EP2 Receptor-Mediated Cervical Cell-Specific Mechanisms. The Journal of Clinical Endocrinology & Metabolism. Available at: [Link].

• Efficacy and acceptability of 15(S)-15-methyl-prostaglandin E2-methyl ester for midtrimester pregnancy termination. PubMed. Available at: [Link].

• The biological activity of the (15S)-15-methyl analogs of prostaglandins. E2 and F2a. PubMed. Available at: [Link].

• Isolated Organ / Tissue Baths & Wire Myographs: Tests And Experiments. REPROCELL. Available at: [Link].

• Membrane disruption attenuates agonist potency in prostanoid receptors. PMC. Available at: [Link].

• [Determination of ligand binding domains of the prostanoid receptors]. PubMed. Available at: [Link].

• Pharmacological characterization of prostanoid receptors mediating vasoconstriction in human umbilical vein. PMC. Available at: [Link].

• Pharmacological characterization in vitro of prostanoid receptors in the myometrium of nonpregnant ewes. PubMed. Available at: [Link].

• Influence of oral 15(R)-15-methyl prostaglandin E2 on human gastric mucosa. A light microscopic, cell kinetic, and ultrastructural study. PubMed. Available at: [Link].

• 15-Keto-PGE2 acts as a biased/partial agonist to terminate PGE2-evoked signaling. PMC. Available at: [Link].

• Prostaglandin E2 Regulates Its Own Inactivating Enzyme, 15-PGDH, by EP2 Receptor-Mediated Cervical Cell-Specific Mechanisms. PubMed. Available at: [Link].

• Orally applied doxazosin disturbed testosterone homeostasis and changed the transcriptional profile of steroidogenic machinery, cAMP/cGMP signalling and adrenergic receptors in Leydig cells of adult rats. PubMed. Available at: [Link].

• Bronchodilator activity of a PGE2 analog in animals and in man. PubMed. Available at: [Link].

• Prostaglandin FP receptor antagonists: discovery, pharmacological characterization and therapeutic utility. PMC. Available at: [Link].

• Prostaglandin EP2 receptor. Wikipedia. Available at: [Link].

• Compounds targeting multiple prostanoid receptors. OAText. Available at: [Link].

• Comparison of intra-amniotic (15S)-15-methyl-PGF2 alpha and intravaginal prostaglandin E2 for second-trimester uterine evacuation. PubMed. Available at: [Link].

• Dual Blockade of EP2 and EP4 Signaling is Required for Optimal Immune Activation and Antitumor Activity Against Prostaglandin-Expressing Tumors. AACR Journals. Available at: [Link].

• Orally applied doxazosin disturbed testosterone homeostasis and changed the transcriptional profile of steroidogenic machinery, cAMP/cGMP signalling and adrenergic receptors in Leydig cells of adult rats. ResearchGate. Available at: [Link].

• Discriminating measures of bronchodilator drug efficacy and potency. PMC. Available at: [Link].

• cAMP-mediated Inhibition of DNA Replication and S Phase Progression: Involvement of Rb, p21Cip1, and PCNA. PMC. Available at: [Link].

• Effect of oral prostaglandin E2 on uterine contractility and outcome of treatment in women receiving RU 486 (mifepristone) for termination of early pregnancy. PubMed. Available at: [Link].

Sources

• 1. DOXAPROST [drugs.ncats.io]
• 2. medkoo.com [medkoo.com]
• 3. Prostaglandin E2 regulates its own inactivating enzyme, 15-PGDH, by EP2 receptor-mediated cervical cell-specific mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacological characterization in vitro of prostanoid receptors in the myometrium of nonpregnant ewes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Activity of 15[S] 15-methyl prostaglandin E2 and F2alpha as stimulants of uterine contractility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. targetmol.cn [targetmol.cn]
• 10. ebiohippo.com [ebiohippo.com]
• 11. Efficacy and acceptability of 15(S)-15-methyl-prostaglandin E2-methyl ester for midtrimester pregnancy termination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A comparison of the bronchodilator activity of (+/-) 11-deoxy prostaglandin E1 with its 15-methyl analogue, (doxaprost) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. journals.physiology.org [journals.physiology.org]

Safety & Regulatory Compliance

Doxaprost Handling and Disposal Protocol: A Comprehensive Safety Guide

As a highly potent synthetic prostaglandin analog, Doxaprost requires rigorous logistical and safety oversight during laboratory handling and disposal. Because prostaglandins exert profound biological effects at nanomolar concentrations—including smooth muscle contraction, vasodilation, and potential reproductive toxicity—standard chemical disposal protocols are insufficient [1].

This guide provides researchers, scientists, and environmental health and safety (EH&S) professionals with a self-validating, step-by-step operational plan for the safe containment, neutralization, and disposal of Doxaprost.

Mechanistic Rationale for Stringent Containment

To understand how to dispose of Doxaprost, we must first understand why these specific protocols are necessary. Doxaprost interacts with specific G-protein coupled prostaglandin receptors (such as EP and FP receptors). Accidental exposure—whether dermal, inhalation of aerosols, or percutaneous injury—can trigger severe physiological responses, including bronchospasm or uterine contractions [2].

Furthermore, synthetic analogs like Doxaprost are chemically engineered for metabolic stability. Unlike endogenous prostaglandins that are rapidly degraded by 15-hydroxyprostaglandin dehydrogenase (15-PGDH) in vivo, Doxaprost resists enzymatic and mild chemical degradation. Therefore, attempting to "neutralize" Doxaprost waste with standard laboratory bleach (sodium hypochlorite) is highly discouraged; partial oxidation may yield reactive, toxic halogenated intermediates rather than inert byproducts. High-temperature incineration remains the only self-validating method for the complete destruction of the cyclopentane ring structure [3].

Operational Safety & PPE Requirements

A multi-layered approach to Personal Protective Equipment (PPE) is mandatory. The table below outlines the required gear and the causal reasoning behind each choice.

Table 1: Doxaprost PPE Specifications & Mechanistic Rationale

PPE Category	Specification	Mechanistic Rationale / Causality
Hand Protection	Double-layered chemotherapy-grade nitrile gloves.	Prevents systemic absorption. Outer gloves must be discarded immediately if contaminated to prevent secondary transfer to lab surfaces.
Body Protection	Disposable, polyethylene-coated laboratory gown.	Standard cotton lab coats are porous and absorb solvent-dissolved Doxaprost, holding the active compound against the skin.
Eye/Face Protection	Splash goggles and full face shield.	Prostaglandins cause severe ocular irritation and can be rapidly absorbed through the mucous membranes of the eye [1].
Respiratory	Fume hood (Face velocity: 80-100 fpm).	Prevents inhalation of aerosols during reconstitution or vortexing.

Doxaprost Waste Disposal Workflows

Proper segregation is the cornerstone of hazardous waste management. Mixing Doxaprost with incompatible chemicals can cause pressure buildup or exothermic reactions.

Protocol A: Liquid Waste Segregation

Doxaprost is typically dissolved in organic solvents such as ethanol, DMSO, or methyl acetate.

• Identify the Solvent: Determine the primary solvent used in your Doxaprost stock solution.

• Select the Receptacle: Use a high-density polyethylene (HDPE) or glass waste container compatible with the solvent.

• Labeling: Affix a hazardous waste label immediately. The label must explicitly state: "Hazardous Waste: Doxaprost (Prostaglandin Analog) in [Solvent Name]".

• Volume Control: Never fill the waste container beyond 80% capacity to allow for vapor expansion.

• Storage: Keep the container tightly capped in a designated Satellite Accumulation Area (SAA) with secondary containment (e.g., a spill tray) [3].

Protocol B: Triple-Rinsing Empty Containers

Vials that previously contained Doxaprost are considered "acutely hazardous" and cannot be thrown into standard glass disposal bins until decontaminated [3].

• First Rinse: Add a small volume of the original solvent (e.g., ethanol) to the empty Doxaprost vial. Cap and vortex for 10 seconds. Transfer the rinsate to the liquid hazardous waste container.

• Second & Third Rinses: Repeat the process two more times.

• Defacement: Deface the original Doxaprost label with a permanent marker.

• Final Disposal: The triple-rinsed vial can now be disposed of in a puncture-resistant laboratory glass waste bin.

Protocol C: Spill Response and Decontamination

In the event of a Doxaprost spill, immediate and systematic action is required to prevent aerosolization and surface contamination.

• Isolate: Evacuate non-essential personnel from the immediate area.

• Absorb: Cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite or sand). Do not use paper towels for highly concentrated stock solutions, as they do not suppress vapors.

• Collect: Using a plastic scoop, transfer the saturated absorbent into a puncture-resistant, sealable hazardous waste bag.

• Decontaminate: Wash the spill surface with a detergent solution, followed by a wipe-down with 70% ethanol to solubilize and remove any remaining trace residues.

• Dispose: Place all used cleanup materials (including the outer layer of your gloves) into the solid hazardous waste bin.

Logical Workflow Visualization

The following diagram maps the self-validating system for Doxaprost waste routing, ensuring that all physical states of the chemical are directed toward high-temperature incineration.

Caption: Logical workflow for Doxaprost waste segregation, spill mitigation, and final incineration.

Satellite Accumulation and EH&S Handoff

The final stage of the protocol bridges laboratory operations with institutional logistics.

• Regulatory Compliance: Under no circumstances should Doxaprost waste be accumulated for more than 90 days in the SAA, nor should the volume exceed 55 gallons (or 1 quart for acutely toxic concentrations) [1].

• Handoff: When requesting an EH&S pickup, provide a detailed waste manifest. Accurately listing the solvent ratios and the estimated mass of Doxaprost ensures that the disposal facility applies the correct incineration temperature profile, preventing the release of undecomposed active pharmaceutical ingredients (APIs) into the environment.

References

• HandWiki. "Chemistry: Salicylic acid & Prostaglandin Analogs Hazard Profiles." HandWiki Encyclopedia. Available at: [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. "Management of Waste." Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, National Academies Press (US), 2011. Available at:[Link]

Personal protective equipment for handling Doxaprost

As a Senior Application Scientist, I have designed this operational guide to bridge the gap between theoretical pharmacology and practical benchtop safety. When handling Doxaprost, you are not merely working with a standard chemical; you are handling a highly potent signaling molecule capable of overriding endogenous homeostatic mechanisms at nanomolar concentrations.

This guide provides a self-validating framework for handling Doxaprost. Every protocol described here acts as a closed-loop quality control system—designed not just to tell you what to do, but to explain the causality behind each safety measure, ensuring the integrity of both the researcher and the data.

The Pharmacological Potency of Doxaprost

Doxaprost (CAS 51953-95-8) is a synthetic prostaglandin E1 (PGE1) analog, specifically the 15-methyl analogue of 11-deoxy-PGE1 [5]. In drug development, it is primarily utilized for its pronounced bronchodilatory and gastric antisecretory properties. Because prostaglandins act as powerful local hormones, accidental occupational exposure—even at microscopic doses—poses severe, immediate health risks.

Mechanism of Action & Hazard Causality

To understand the strict Personal Protective Equipment (PPE) requirements, one must understand the causality behind Doxaprost's physiological effects. Doxaprost exerts its effects by agonizing Prostaglandin E (EP) receptors, which are G-protein coupled receptors (GPCRs).

• Reproductive & Spasmogenic Hazards: Activation of EP1 and EP3 receptors mobilizes Gq/Gi proteins, leading to a rapid influx of intracellular calcium (Ca²⁺) [4]. This causes intense smooth muscle contraction, presenting a severe bronchospasm risk and acting as a critical reproductive hazard (triggering uterine contractions or miscarriage).

• Cardiovascular Hazards: Activation of EP2 and EP4 receptors mobilizes Gs proteins, elevating intracellular cyclic AMP (cAMP) [3]. This pathway induces profound vasodilation, which can lead to sudden, severe hypotension and syncope upon systemic exposure.

Figure 1: Doxaprost mechanism of action via EP receptors and resulting occupational hazards.

Personal Protective Equipment (PPE) Matrix

Because Doxaprost is highly lipophilic, it can be rapidly absorbed through the skin and mucous membranes. Standard laboratory attire is entirely insufficient. A multi-layered PPE strategy is mandatory to interrupt the exposure pathways detailed above [1].

PPE Category	Specific Item	Specifications & Rationale (Causality)
Hand Protection	Double Nitrile Gloves	Wear two pairs of chemotherapy-grade nitrile or neoprene gloves. Doxaprost's lipophilicity allows it to permeate standard latex. Double-gloving prevents transdermal absorption and subsequent systemic hypotension[1].
Body Protection	Polyethylene-Coated Gown	A disposable, fluid-resistant gown is required. Standard woven cotton lab coats absorb organic solvents (like ethanol or DMSO), holding the potent analog against the skin and increasing exposure time [1].
Eye & Face	Safety Goggles & Face Shield	Must be worn to prevent ocular exposure. Prostaglandin analogs cause severe eye irritation and can be absorbed systemically through the highly vascularized conjunctiva [1].
Respiratory	NIOSH-Approved Respirator	Required if handling outside a certified chemical fume hood. Prevents inhalation of aerosolized particles which directly trigger acute bronchospasm via pulmonary EP receptors [1].

Standard Operating Procedure (SOP): Step-by-Step Handling Workflow

Prostaglandin analogs like Doxaprost are typically supplied as neat oils or dissolved in organic solvents (e.g., methyl acetate, ethanol, or DMSO) and are highly unstable in aqueous environments [2]. This protocol ensures chemical integrity while minimizing exposure.

Phase 1: Preparation and Solvent Evaporation

• Isolate the Environment: Conduct all handling within a certified Class II Type B2 biological safety cabinet or a dedicated chemical fume hood with a minimum face velocity of 100 fpm [1].

• Purge and Evaporate: If changing solvents for your assay, place the Doxaprost vial under a gentle stream of inert gas (high-purity Nitrogen or Argon). Carefully evaporate the original organic solvent until only a neat oil remains [2].

  • Causality: Evaporating under inert gas prevents oxidative degradation of the delicate cyclopentane ring structure, ensuring your compound remains active.

Phase 2: Reconstitution and Aqueous Dilution 3. Primary Reconstitution: Immediately dissolve the neat oil in a fresh, anhydrous organic solvent (e.g., DMSO or absolute ethanol) to create a highly concentrated stock solution [2]. 4. Aqueous Dilution (Just-in-Time): Dilute the stock solution into your chosen aqueous buffer (e.g., PBS, pH 7.2) immediately prior to the experiment. 5. Self-Validating Check: Ensure the final concentration of the organic solvent is <0.1%. If cell viability drops uniformly across control and test wells, this step self-validates that solvent-induced cytotoxicity has occurred, prompting a dilution adjustment. 6. Time-Gating: Discard any unused aqueous Doxaprost solution after 24 hours. Aqueous solutions of prostaglandin analogs undergo rapid hydrolysis and lose pharmacological activity [2]. If an experiment yields diminished responses after Day 1, the protocol inherently flags aqueous hydrolysis as the root cause.

Figure 2: Self-validating experimental workflow for Doxaprost preparation and dilution.

Decontamination and Disposal Protocols

A self-validating disposal system ensures that no active compound leaves the containment area.

• Spill Response: Evacuate non-essential personnel. Do not use water, as it spreads lipophilic compounds. Absorb small spills with an inert, non-combustible material (e.g., vermiculite or universal chemical absorbent pads) [1].

• Surface Decontamination: Wash the fume hood surface and all reusable glassware with a basic solution (e.g., 1M NaOH or a specialized alkaline detergent) followed by an ethanol wipe. The alkaline environment accelerates the hydrolysis of the prostaglandin structure, permanently neutralizing its pharmacological activity.

• Waste Segregation: Place all contaminated PPE, pipette tips, and absorbent materials into a sealed, clearly labeled hazardous waste container destined for high-temperature incineration [1].

References

• Prostaglandin EP 4 receptor Source: WikiDoc URL:[Link]

• Prostaglandin EP1 receptor Source: WikiDoc URL:[Link]